Mal-PEG4-NH-Boc

Core Science & Biosynthesis

An In-Depth Technical Guide to Mal-PEG4-NH-Boc: Structure, Properties, and Applications in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the heterobifunctional crosslinker, Mal-PEG4-NH-Boc. We will delve into its core structure, physicochemical properties, and its critical role in the field of bioconjugation, with a particular focus on its application in the development of targeted therapeutics such as antibody-drug conjugates (ADCs). This document will serve as a valuable resource, offering detailed experimental protocols and a summary of its quantitative data to aid in the design and execution of your research.

Core Structure and Functional Components

Mal-PEG4-NH-Boc is a versatile crosslinker molecule meticulously designed with three key functional components: a maleimide (B117702) group, a polyethylene (B3416737) glycol (PEG) spacer, and a Boc-protected amine. Each of these components plays a distinct and crucial role in its functionality.

• Maleimide Group: This functional group exhibits high reactivity and specificity towards sulfhydryl (thiol) groups, which are present in the side chains of cysteine residues in proteins and peptides. The reaction between a maleimide and a thiol proceeds via a Michael addition, forming a stable covalent thioether bond. This specific reactivity allows for the targeted conjugation of Mal-PEG4-NH-Boc to specific sites on a biomolecule.

• Polyethylene Glycol (PEG) Spacer (PEG4): The linker incorporates a short chain of four repeating ethylene (B1197577) glycol units. This hydrophilic PEG spacer imparts several advantageous properties to the molecule and the resulting conjugate. It significantly increases the aqueous solubility of the crosslinker and the final bioconjugate, which is particularly beneficial when working with hydrophobic drugs or proteins that are prone to aggregation.[1][2] The PEG spacer also provides flexibility and reduces steric hindrance, facilitating the interaction of the conjugated molecules with their targets.

• Boc-Protected Amine (NH-Boc): The primary amine group is protected by a tert-butyloxycarbonyl (Boc) group. This protecting group is stable under the conditions required for the maleimide-thiol conjugation.[3] The Boc group can be readily removed under acidic conditions to expose the primary amine.[4][5] This "de-protection" step allows for a subsequent conjugation reaction, enabling the attachment of a second molecule of interest, such as a cytotoxic drug, a fluorescent dye, or an imaging agent.

The strategic combination of these three components makes Mal-PEG4-NH-Boc an ideal tool for two-step sequential crosslinking reactions, providing researchers with precise control over the assembly of complex biomolecular architectures.

Physicochemical and Quantitative Data

A thorough understanding of the physicochemical properties of Mal-PEG4-NH-Boc is essential for its effective use in experimental design. The following table summarizes the key quantitative data for this crosslinker.

Property	Value	Source
Chemical Formula	C₁₉H₃₂N₂O₈	[1]
Molecular Weight	416.47 g/mol	[1]
CAS Number	2517592-97-9	[1]
Appearance	White to off-white solid or liquid	Generic
Purity	≥95%	[5][6]
Solubility	Soluble in DMSO, DMF, DCM	[7]
Storage Conditions	-20°C, protected from light and moisture	[1][7]

Experimental Protocols

The utility of Mal-PEG4-NH-Boc is best illustrated through its application in bioconjugation. Below are detailed protocols for the two key reactions involving this crosslinker: maleimide-thiol conjugation and Boc deprotection. These protocols are based on established methodologies for similar linkers and provide a solid foundation for developing your specific experimental procedures.

Protocol for Maleimide-Thiol Conjugation

This protocol outlines the steps for conjugating Mal-PEG4-NH-Boc to a protein containing a free cysteine residue.

Materials:

• Protein with a free sulfhydryl group (e.g., a monoclonal antibody with reduced interchain disulfides)

• Mal-PEG4-NH-Boc

• Conjugation Buffer: Phosphate-buffered saline (PBS) or HEPES buffer, pH 6.5-7.5, degassed to remove oxygen.

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reducing agent (optional, for proteins with disulfide bonds): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Quenching reagent: L-cysteine or N-acetylcysteine

• Purification system: Size-exclusion chromatography (SEC) or dialysis cassettes

Procedure:

• Protein Preparation:

  • If the protein's target sulfhydryl groups are involved in disulfide bonds, they must first be reduced. Dissolve the protein in the conjugation buffer.

  • Add a 10-20 fold molar excess of TCEP to the protein solution. Incubate at room temperature for 30-60 minutes.

  • Remove the excess TCEP using a desalting column or dialysis against the conjugation buffer.

• Mal-PEG4-NH-Boc Preparation:

  • Immediately before use, prepare a stock solution of Mal-PEG4-NH-Boc in anhydrous DMF or DMSO (e.g., 10 mM).

• Conjugation Reaction:

  • Add a 5-20 fold molar excess of the Mal-PEG4-NH-Boc stock solution to the prepared protein solution. The optimal molar ratio should be determined empirically for each specific protein.

  • Gently mix the reaction and incubate at room temperature for 1-2 hours or at 4°C overnight. The reaction should be protected from light.

• Quenching the Reaction:

  • To stop the conjugation reaction, add a quenching reagent such as L-cysteine to a final concentration of 1-2 mM. This will react with any unreacted maleimide groups. Incubate for 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Remove the excess Mal-PEG4-NH-Boc and other small molecule reagents by size-exclusion chromatography (SEC) or dialysis against an appropriate buffer (e.g., PBS).

• Characterization:

  • The successful conjugation can be confirmed by techniques such as SDS-PAGE, mass spectrometry (MS), and UV-Vis spectroscopy.

Protocol for Boc Deprotection

This protocol describes the removal of the Boc protecting group to expose the primary amine for subsequent conjugation.

Materials:

• Boc-protected conjugate from the previous step

• Deprotection Reagent: Trifluoroacetic acid (TFA)

• Dichloromethane (DCM) or other suitable organic solvent

• Neutralization Buffer: e.g., 0.1 M sodium bicarbonate or PBS pH 7.4

• Purification system: Desalting column or dialysis cassettes

Procedure:

• Reaction Setup:

  • Dissolve the Boc-protected conjugate in a minimal amount of a suitable organic solvent like DCM.

  • Prepare a deprotection solution, typically a mixture of TFA and DCM (e.g., 20-50% TFA in DCM).

• Deprotection Reaction:

  • Add the deprotection solution to the dissolved conjugate.

  • Incubate the reaction at room temperature for 30-60 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Solvent Removal and Neutralization:

  • Once the reaction is complete, remove the TFA and DCM under reduced pressure (e.g., using a rotary evaporator).

  • Re-dissolve the residue in a small amount of a suitable buffer and immediately neutralize the solution by adding a neutralization buffer to bring the pH to a neutral range.

• Purification:

  • Purify the deprotected conjugate using a desalting column or dialysis to remove any remaining salts and byproducts.

• Characterization:

  • Confirm the removal of the Boc group by mass spectrometry, which will show a corresponding decrease in the molecular weight of the conjugate.

Logical Workflow for Bioconjugation

The following diagram illustrates a typical experimental workflow for the synthesis of an antibody-drug conjugate (ADC) using Mal-PEG4-NH-Boc. This process involves the sequential conjugation of the linker to the antibody, followed by deprotection and attachment of the drug molecule.

Workflow for ADC synthesis using Mal-PEG4-NH-Boc.

Conclusion

Mal-PEG4-NH-Boc is a highly valuable and versatile heterobifunctional crosslinker for researchers in drug development and various fields of life sciences. Its well-defined structure, incorporating a thiol-reactive maleimide, a solubilizing PEG spacer, and a protected amine, allows for controlled and sequential bioconjugation reactions. The information and protocols provided in this technical guide are intended to facilitate the successful application of Mal-PEG4-NH-Boc in the synthesis of novel bioconjugates for a wide range of research and therapeutic applications. As with any chemical reagent, it is recommended to perform small-scale pilot experiments to optimize the reaction conditions for your specific molecules of interest.

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 2. tebubio.com [tebubio.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. BOC-NH-PEG4-NH2, 811442-84-9 - Biopharma PEG [biochempeg.com]
• 6. precisepeg.com [precisepeg.com]
• 7. N-Mal-N-bis(PEG4-NH-Boc), 2128735-27-1 | BroadPharm [broadpharm.com]

An In-depth Technical Guide to Mal-PEG4-NH-Boc: Properties and Applications

This technical guide provides a comprehensive overview of the chemical properties, applications, and experimental protocols for Mal-PEG4-NH-Boc, a heterobifunctional crosslinker widely utilized by researchers, scientists, and drug development professionals. This document details its core attributes and provides structured data and methodologies to facilitate its effective use in bioconjugation, drug delivery, and the development of novel therapeutics such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

Core Chemical Properties

Mal-PEG4-NH-Boc is a versatile polyethylene (B3416737) glycol (PEG) linker featuring a maleimide (B117702) group at one terminus and a Boc-protected amine at the other.[1][2][3][4] The tetra-ethylene glycol (PEG4) spacer is hydrophilic, which enhances the solubility of the molecule and its conjugates in aqueous environments.[1][2][5]

The key functional groups of Mal-PEG4-NH-Boc define its utility:

• Maleimide Group: This group exhibits high reactivity and specificity towards sulfhydryl (thiol) groups, commonly found in the cysteine residues of proteins and peptides, forming a stable thioether bond.[1][5][6] This reaction is most efficient at a pH range of 6.5-7.5.[7]

• Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) protecting group provides a stable amine that can be deprotected under mild acidic conditions to reveal a primary amine.[1][2][8] This primary amine can then be used for subsequent conjugation reactions.

Quantitative Data Summary

The following tables summarize the key quantitative properties of Mal-PEG4-NH-Boc.

Property	Value	Reference
Chemical Formula	C19H32N2O8	[1]
Molecular Weight	416.5 g/mol	[1][5]
CAS Number	2517592-97-9	[1]
Purity	Typically ≥95% - 98%	[1][5]
Appearance	White to off-white solid or oil	-
Solubility	Soluble in DMSO, DMF, DCM	[9]
Storage Conditions	-20°C, protected from moisture	[1][10]

Key Applications

The bifunctional nature of Mal-PEG4-NH-Boc makes it a valuable tool in a variety of bioconjugation applications.

• Antibody-Drug Conjugates (ADCs): In ADC development, the maleimide group can be used to attach the linker to cysteine residues on an antibody. Following deprotection of the Boc group, a cytotoxic drug can be conjugated to the exposed amine, linking the drug to the antibody for targeted delivery to cancer cells.[]

• PROTACs: Mal-PEG4-NH-Boc serves as a flexible linker in the synthesis of PROTACs.[12] PROTACs are chimeric molecules that bring a target protein and an E3 ubiquitin ligase into proximity, leading to the degradation of the target protein. The maleimide and amine functionalities allow for the connection of a target-protein-binding ligand and an E3-ligase-binding ligand.[12]

• Peptide and Protein Modification: This linker can be used to modify peptides and proteins to introduce new functionalities, such as fluorescent dyes or other reporter molecules.[13]

• Surface Modification: The hydrophilic PEG spacer can be used to modify surfaces to reduce non-specific binding and improve biocompatibility.

Experimental Protocols

This section provides detailed methodologies for common experimental procedures involving Mal-PEG4-NH-Boc.

Protocol 1: Conjugation of Mal-PEG4-NH-Boc to a Thiol-Containing Protein

This protocol describes the general procedure for labeling a protein with Mal-PEG4-NH-Boc via its maleimide group.

Materials:

• Thiol-containing protein

• Mal-PEG4-NH-Boc

• Reaction Buffer: 10-100 mM Phosphate, Tris, or HEPES buffer, pH 7.0-7.5, degassed[14][15]

• Anhydrous DMSO or DMF

• (Optional) TCEP (tris(2-carboxyethyl)phosphine) for disulfide bond reduction

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation:

  • Dissolve the protein in the degassed reaction buffer at a concentration of 1-10 mg/mL.[13]

  • (Optional) If the protein contains disulfide bonds that need to be reduced to expose free thiols, add a 10-100 fold molar excess of TCEP to the protein solution. Incubate for 30-60 minutes at room temperature.[15] It is not necessary to remove excess TCEP before proceeding with the maleimide conjugation.[15]

• Maleimide Stock Solution Preparation:

  • Prepare a 10 mM stock solution of Mal-PEG4-NH-Boc in anhydrous DMSO or DMF. Vortex briefly to ensure it is fully dissolved.

• Conjugation Reaction:

  • Add the Mal-PEG4-NH-Boc stock solution to the protein solution to achieve a 10-20 fold molar excess of the maleimide reagent.[14] Add the maleimide solution dropwise while gently stirring.

  • Incubate the reaction at room temperature for 2 hours or at 4°C overnight.[14][15] Protect the reaction from light if any components are light-sensitive.

• Purification of the Conjugate:

  • Remove the excess, unreacted Mal-PEG4-NH-Boc and any other small molecules by size-exclusion chromatography (gel filtration) or dialysis.

  • The purified protein conjugate can be analyzed by methods such as SDS-PAGE, mass spectrometry, or HPLC to confirm conjugation.[14]

Protocol 2: Deprotection of the Boc Group

This protocol outlines the removal of the Boc protecting group to expose the primary amine.

Materials:

• Boc-protected conjugate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM) or other suitable solvent

• Neutralizing buffer (e.g., saturated sodium bicarbonate)

Procedure:

• Reaction Setup:

  • Dissolve the Boc-protected conjugate in a suitable solvent such as dichloromethane.

  • Add a solution of trifluoroacetic acid (typically 20-50% in DCM) to the dissolved conjugate.

  • Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by a suitable analytical method like TLC or LC-MS.

• Work-up:

  • Once the deprotection is complete, carefully neutralize the reaction mixture with a base, such as a saturated solution of sodium bicarbonate, until the pH is neutral or slightly basic.

  • Extract the deprotected product with an appropriate organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the deprotected product.

Visualizations

The following diagrams illustrate the key reaction of Mal-PEG4-NH-Boc and its application in forming a conjugate.

Caption: Thiol-Maleimide Conjugation Reaction.

Caption: Experimental Workflow for Protein Conjugation.

Caption: Role of Mal-PEG4-NH-Boc in PROTAC Assembly.

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 2. tebubio.com [tebubio.com]
• 3. targetmol.cn [targetmol.cn]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. Mal-PEG4-NH-Boc | CAS:2517592-97-9 | AxisPharm [axispharm.com]
• 6. Boc-NH-PEG-Mal | AxisPharm [axispharm.com]
• 7. Maleimide Linker, Maleimide PEG, Thiol Reactive Reagent | BroadPharm [broadpharm.com]
• 8. Boc-PEG, PEG linker, PEG reagent | BroadPharm [broadpharm.com]
• 9. N-Mal-N-bis(PEG4-NH-Boc), 2128735-27-1 | BroadPharm [broadpharm.com]
• 10. vectorlabs.com [vectorlabs.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 14. benchchem.com [benchchem.com]
• 15. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW [thermofisher.com]

In-Depth Technical Guide: Mal-PEG4-NH-Boc

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the heterobifunctional crosslinker, Mal-PEG4-NH-Boc. It is designed to furnish researchers, scientists, and drug development professionals with essential data and methodologies related to this reagent, particularly focusing on its application in bioconjugation and the development of antibody-drug conjugates (ADCs).

Core Compound Data

Mal-PEG4-NH-Boc is a polyethylene (B3416737) glycol (PEG) linker that possesses two distinct reactive moieties: a maleimide (B117702) group and a tert-butyloxycarbonyl (Boc) protected primary amine. The maleimide group exhibits high reactivity towards thiol groups, forming a stable thioether bond. The Boc-protected amine can be deprotected under acidic conditions to yield a primary amine, which is available for subsequent conjugation. The PEG4 spacer is hydrophilic, enhancing the solubility of the molecule and its conjugates in aqueous environments.[1]

Property	Value	Source
Molecular Weight	416.5 g/mol	[1]
Chemical Formula	C₁₉H₃₂N₂O₈	[1]
Purity	Typically ≥95%
CAS Number	2517592-97-9	[1]
Storage Conditions	-20°C	[1]

Experimental Protocols

The utility of Mal-PEG4-NH-Boc is centered on two primary chemical reactions: the thiol-maleimide conjugation and the deprotection of the Boc group. The following sections provide detailed, generalized protocols for these procedures.

Thiol-Maleimide Conjugation Protocol

This protocol outlines the steps for conjugating Mal-PEG4-NH-Boc to a thiol-containing molecule, such as a protein or peptide with cysteine residues.

Materials:

• Thiol-containing molecule (e.g., protein, peptide)

• Mal-PEG4-NH-Boc

• Degassed conjugation buffer (e.g., phosphate-buffered saline (PBS), Tris, or HEPES, pH 7.0-7.5)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• (Optional) Reducing agent, such as Tris(2-carboxyethyl)phosphine (TCEP), for reducing disulfide bonds

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• Preparation of the Thiol-Containing Molecule:

  • Dissolve the thiol-containing molecule in the degassed conjugation buffer at a concentration of 1-10 mg/mL.[2][3]

  • If the protein's cysteine residues are involved in disulfide bonds, reduction will be necessary. Add a 10-100 fold molar excess of TCEP and incubate for 20-30 minutes at room temperature to reduce the disulfide bonds and liberate free thiol groups.[2][4][5]

  • Remove the excess reducing agent via dialysis or a desalting column.

• Preparation of Mal-PEG4-NH-Boc Solution:

  • Immediately before use, prepare a stock solution of Mal-PEG4-NH-Boc in anhydrous DMSO or DMF. For example, a 10 mM stock solution can be prepared.[4]

• Conjugation Reaction:

  • Add a 10-20 fold molar excess of the Mal-PEG4-NH-Boc solution to the solution of the thiol-containing molecule.[3][4]

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.[4]

• Purification:

  • Purify the conjugate to remove unreacted Mal-PEG4-NH-Boc and other byproducts. This can be achieved using size-exclusion chromatography, dialysis, or other suitable protein purification methods.[2][3]

Boc-Deprotection Protocol

This protocol describes the removal of the Boc protecting group to expose the primary amine.

Materials:

• Boc-protected conjugate

• Strong acid (e.g., trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent like dioxane or methanol)[6][7]

• Anhydrous organic solvent (e.g., dichloromethane (B109758) (DCM), dioxane, or methanol)

• (Optional) Scavenger (e.g., anisole (B1667542) or thioanisole) to prevent side reactions from the liberated tert-butyl cation[7][8]

• Neutralizing base (e.g., a solution of sodium bicarbonate)

• Extraction solvent (e.g., ethyl acetate)

Procedure:

• Reaction Setup:

  • Dissolve the Boc-protected conjugate in an anhydrous organic solvent such as DCM or dioxane.[6][9]

  • Cool the solution to 0°C in an ice bath.

• Acidic Treatment:

  • Slowly add the strong acid to the solution. Common conditions include using a mixture of TFA and DCM (e.g., 1:1 v/v) or a 4M solution of HCl in dioxane.[6][7]

  • If using a scavenger, it should be added to the reaction mixture prior to the acid.

• Reaction:

  • Allow the reaction to proceed at room temperature for 30 minutes to 2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[6][7]

• Work-up and Isolation:

  • Upon completion, the acid is typically removed by evaporation under reduced pressure.

  • The resulting residue can be triturated with diethyl ether to precipitate the deprotected product as a salt.

  • Alternatively, the reaction mixture can be neutralized with a base and the product extracted with an organic solvent.[10]

Application in Antibody-Drug Conjugate (ADC) Development

A primary application of Mal-PEG4-NH-Boc is in the synthesis of ADCs. In this context, the linker connects a cytotoxic drug to a monoclonal antibody. The general workflow is as follows:

• Antibody Modification: The antibody is either engineered to have free cysteine residues or existing disulfide bonds are partially reduced to provide thiol groups for conjugation.

• Drug-Linker Conjugation: A cytotoxic drug is first conjugated to the deprotected amine of Mal-PEG4-NH-Boc.

• ADC Formation: The maleimide group of the drug-linker construct is then reacted with the thiol groups on the antibody to form the final ADC.

Alternatively, the linker can first be attached to the antibody via the maleimide-thiol reaction, followed by deprotection of the Boc group and subsequent conjugation to the drug.

Visualizations

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 4. biotium.com [biotium.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 9. Amine Protection / Deprotection [fishersci.co.uk]
• 10. mdpi.com [mdpi.com]

In-Depth Technical Guide: Solubility of Mal-PEG4-NH-Boc in Aqueous Media

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Maleimide-PEG4-N-tert-butoxycarbonyl (Mal-PEG4-NH-Boc). Due to the frequent use of this heterobifunctional crosslinker in bioconjugation, particularly in the development of antibody-drug conjugates (ADCs) and other targeted therapeutics, a thorough understanding of its solubility is critical for successful experimental design and execution.

Introduction to Mal-PEG4-NH-Boc

Mal-PEG4-NH-Boc is a versatile crosslinking reagent that features a maleimide (B117702) group at one end and a Boc-protected amine at the other, connected by a hydrophilic 4-unit polyethylene (B3416737) glycol (PEG) spacer. The maleimide group selectively reacts with sulfhydryl (thiol) groups, commonly found in cysteine residues of proteins and peptides, to form stable thioether bonds. The Boc-protected amine provides a latent primary amine that can be deprotected under acidic conditions for subsequent conjugation reactions. The inclusion of the PEG4 spacer is a key design feature intended to enhance the aqueous solubility of the molecule and the resulting conjugate.[1][2][3][4][5][6]

Solubility Profile

While specific quantitative solubility limits (e.g., in mg/mL or mM) for Mal-PEG4-NH-Boc in aqueous buffers are not widely published in publicly available literature, the consensus from manufacturers and related studies is that the hydrophilic PEG spacer significantly increases its solubility in aqueous media compared to non-PEGylated linkers.[1][2][3][4][5][6] However, for practical applications, direct dissolution in aqueous buffers at high concentrations can be challenging.

It is standard practice to first prepare a concentrated stock solution in a water-miscible organic solvent and then dilute it into the desired aqueous reaction buffer.

Factors Influencing Solubility

The solubility of Mal-PEG4-NH-Boc is governed by several factors, as illustrated in the diagram below.

Caption: Factors influencing the solubility of Mal-PEG4-NH-Boc.

Quantitative Data Summary

Property	Value / Description	Reference
Chemical Formula	C₁₉H₃₂N₂O₈	[1][4]
Molecular Weight	~416.47 g/mol	[2][4][5][6]
CAS Number	2517592-97-9	[1][4]
Aqueous Solubility	Enhanced by the hydrophilic PEG4 spacer, but direct dissolution at high concentrations may be limited.	[1][2][3][4][5][6]
Organic Solvent Solubility	Readily soluble in common water-miscible organic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).	[7] (for a similar compound)
Appearance	Typically a solid or oil.	General knowledge from supplier data
Storage Conditions	Recommended storage at -20°C, desiccated.	[1][4]

Experimental Protocols

Preparation of a Mal-PEG4-NH-Boc Stock Solution

This protocol describes the standard procedure for preparing a stock solution of Mal-PEG4-NH-Boc for use in bioconjugation reactions.

Materials:

• Mal-PEG4-NH-Boc

• Anhydrous/dry Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Argon or Nitrogen gas (optional, for long-term storage)

• Microcentrifuge tubes or glass vials

• Precision balance

• Syringes and needles

Procedure:

• Equilibration: Allow the vial of Mal-PEG4-NH-Boc to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Carefully weigh the desired amount of Mal-PEG4-NH-Boc in a suitable vial. Perform this step quickly to minimize exposure to atmospheric moisture.

• Dissolution: Add the appropriate volume of anhydrous DMSO or DMF to achieve the desired stock concentration (e.g., 10-50 mM). For example, to prepare a 10 mM stock solution, add 240 µL of DMSO to 1 mg of Mal-PEG4-NH-Boc (MW ~416.47).

• Mixing: Vortex or gently agitate the solution until the compound is completely dissolved.

• Storage: For immediate use, the stock solution can be kept at room temperature. For long-term storage, overlay the solution with an inert gas (argon or nitrogen), seal the vial tightly, and store at -20°C or -80°C.[8]

General Protocol for Thiol-Maleimide Conjugation

This protocol outlines a typical workflow for conjugating a thiol-containing biomolecule (e.g., a reduced antibody or a cysteine-containing peptide) with Mal-PEG4-NH-Boc.

Caption: General workflow for thiol-maleimide conjugation.

Materials:

• Thiol-containing biomolecule (e.g., protein, peptide)

• Mal-PEG4-NH-Boc stock solution (from protocol 3.1)

• Reaction Buffer: Amine-free buffer, pH 7.0-7.5 (e.g., Phosphate-Buffered Saline (PBS), degassed).[9]

• Reducing Agent (if needed): e.g., Tris(2-carboxyethyl)phosphine (TCEP).

• Quenching Reagent: e.g., L-cysteine or N-acetylcysteine.

• Purification system: e.g., desalting columns, size-exclusion chromatography (SEC).

Procedure:

• Biomolecule Preparation: If the biomolecule contains disulfide bonds that need to be reduced to generate free thiols, treat it with a suitable reducing agent like TCEP. Subsequently, remove the reducing agent by buffer exchange into the reaction buffer.

• Reaction Setup: In a reaction vessel, add the thiol-containing biomolecule at a known concentration.

• Linker Addition: Add the Mal-PEG4-NH-Boc stock solution to the biomolecule solution to achieve the desired molar excess of the linker. The final concentration of the organic solvent (e.g., DMSO) should typically be kept below 10% (v/v) to avoid denaturation of the biomolecule.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight with gentle mixing.[]

• Quenching: To stop the reaction, add a quenching reagent such as L-cysteine to a final concentration of ~10 mM to react with any unreacted maleimide groups.[]

• Purification: Purify the resulting conjugate from excess linker and other small molecules using an appropriate method such as dialysis, desalting columns, or SEC.

• Characterization: Analyze the purified conjugate to determine the degree of labeling and confirm its integrity using techniques like SDS-PAGE and mass spectrometry.

Conclusion

Mal-PEG4-NH-Boc is a valuable tool in bioconjugation, with its PEG4 spacer conferring enhanced aqueous solubility. While quantitative data on its solubility limits are scarce, a practical approach involving the use of organic stock solutions enables its effective use in aqueous reaction media. The protocols and workflows provided in this guide offer a robust starting point for researchers employing this versatile crosslinker in their drug development and scientific research endeavors. Careful consideration of the factors influencing solubility and adherence to established protocols are paramount for achieving successful and reproducible conjugation outcomes.

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 2. tebubio.com [tebubio.com]
• 3. Mal-PEG4-NH-Boc CAS:2517592-97-9-Mal-PEG4-NH-Boc代理/参数/厂家-生化试剂-艾美捷科技有限公司 [amyjet.com]
• 4. targetmol.cn [targetmol.cn]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. N-Mal-N-bis(PEG4-NH-Boc), 2128735-27-1 | BroadPharm [broadpharm.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]

Mal-PEG4-NH-Boc mechanism of action

An In-depth Technical Guide to Mal-PEG4-NH-Boc: Mechanism of Action and Applications

For researchers, scientists, and drug development professionals, Mal-PEG4-NH-Boc is a versatile heterobifunctional linker that plays a crucial role in the field of bioconjugation. Its unique tripartite structure, consisting of a maleimide (B117702) group, a tetraethylene glycol (PEG4) spacer, and a tert-butyloxycarbonyl (Boc) protected amine, enables the precise and stable linkage of molecules for a wide range of applications, including the development of antibody-drug conjugates (ADCs), protein modification, and targeted drug delivery.[1][2][3] This guide provides a comprehensive overview of the core mechanism of action of Mal-PEG4-NH-Boc, supported by experimental insights and data.

Core Mechanism of Action

The functionality of Mal-PEG4-NH-Boc is derived from its three key components:

• Maleimide Group: This moiety is highly reactive towards sulfhydryl (thiol) groups, which are present in the side chains of cysteine residues in proteins and peptides.[3][4] The reaction, a Michael addition, forms a stable thioether bond, providing a robust and covalent linkage between the linker and the target biomolecule.[] This specificity allows for site-selective modification of biomolecules.

• PEG4 Spacer: The tetraethylene glycol spacer is a hydrophilic chain that enhances the solubility of the entire molecule in aqueous environments.[1][2] This property is particularly advantageous in biological applications, as it can improve the pharmacokinetic properties of the resulting conjugate, reduce immunogenicity, and prevent aggregation.[6]

• Boc-Protected Amine: The primary amine is protected by a tert-butyloxycarbonyl (Boc) group. This protecting group is stable under the conditions required for the maleimide-thiol conjugation but can be readily removed under acidic conditions to yield a free primary amine.[7][8] This allows for a second, orthogonal conjugation step, enabling the attachment of another molecule of interest.

The overall mechanism of action, therefore, involves a two-step process: first, the conjugation of a thiol-containing molecule to the maleimide group, and second, the deprotection of the Boc group to reveal an amine that is available for further functionalization.

Caption: Figure 1: Functional components of Mal-PEG4-NH-Boc.

Thiol-Maleimide Conjugation: A Detailed Look

The reaction between the maleimide group of Mal-PEG4-NH-Boc and a thiol-containing molecule is a cornerstone of its utility. This reaction is highly efficient and selective under specific conditions.

pH Dependence: The optimal pH range for the thiol-maleimide reaction is between 6.5 and 7.5.[9][10] Within this range, the thiol group exists in equilibrium with its more nucleophilic thiolate anion form, which readily attacks the double bond of the maleimide ring. At a pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines.[9] Above pH 7.5, the maleimide group can start to react with primary amines, such as the side chain of lysine, leading to a loss of selectivity.[9] Below pH 6.5, the concentration of the thiolate anion decreases, slowing down the reaction rate.[10]

Side Reactions: It is important to be aware of potential side reactions that can occur. The maleimide ring can undergo hydrolysis, particularly at higher pH, which renders it unreactive towards thiols.[9] Therefore, aqueous solutions of maleimide-containing reagents should be prepared fresh. Additionally, the resulting thioether linkage can undergo a retro-Michael reaction, though this is less common under physiological conditions. For N-terminal cysteine conjugations, a rearrangement to a thiazine (B8601807) structure can occur, especially at higher pH.[4][11]

Caption: Figure 2: Thiol-Maleimide Conjugation Pathway.

Boc Deprotection: Unveiling the Amine

The second critical step in the mechanism of action of Mal-PEG4-NH-Boc is the removal of the Boc protecting group. This is typically achieved under acidic conditions.

Reagents and Conditions: Strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) are commonly used for Boc deprotection.[7][12] The reaction is usually fast and can be performed at room temperature in a variety of organic solvents like dichloromethane (B109758) (DCM) or dioxane.[7] The mechanism involves protonation of the carbamate (B1207046) followed by fragmentation to release the free amine, carbon dioxide, and a tert-butyl cation.[13]

Caption: Figure 3: Boc Deprotection Mechanism.

Quantitative Data

Parameter	Typical Value/Condition	Analytical Method
Thiol-Maleimide Reaction pH	6.5 - 7.5	pH meter
Boc Deprotection Condition	Strong acid (TFA or HCl)	N/A
Reaction Time (Conjugation)	1-2 hours at room temperature	HPLC, MS
Reaction Time (Deprotection)	30-60 minutes at room temperature	TLC, LC-MS
Degree of Labeling	Variable	Mass Spectrometry, UV-Vis Spectroscopy
Purity of Conjugate	>95% (achievable)	HPLC, SDS-PAGE

Experimental Protocols

The following are generalized protocols for the use of Mal-PEG4-NH-Boc in a two-step conjugation process. Optimization will be required for specific applications.

Protocol 1: Thiol-Maleimide Conjugation

Materials:

• Thiol-containing biomolecule (e.g., protein with cysteine residues)

• Mal-PEG4-NH-Boc

• Conjugation Buffer: Phosphate-buffered saline (PBS) pH 7.2, degassed

• Reducing agent (if necessary, e.g., TCEP)

• Quenching reagent (e.g., free cysteine or 2-mercaptoethanol)

• Purification system (e.g., size-exclusion chromatography column)

Procedure:

• Biomolecule Preparation: If the thiol groups are in the form of disulfide bonds, reduce the biomolecule with a suitable reducing agent like TCEP. Remove the excess reducing agent immediately prior to conjugation.

• Reagent Preparation: Dissolve Mal-PEG4-NH-Boc in an appropriate organic solvent (e.g., DMSO or DMF) to prepare a stock solution.

• Conjugation Reaction: Add a 10-20 fold molar excess of the Mal-PEG4-NH-Boc solution to the biomolecule solution in the conjugation buffer.[10]

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.

• Quenching: Add a small excess of a quenching reagent to react with any unreacted maleimide groups.

• Purification: Purify the conjugate using size-exclusion chromatography or another suitable method to remove excess reagents and byproducts.

Caption: Figure 4: Experimental Workflow for Thiol-Maleimide Conjugation.

Protocol 2: Boc Deprotection

Materials:

• Boc-protected conjugate from Protocol 1

• Deprotection reagent: TFA or a solution of HCl in an organic solvent (e.g., 4M HCl in dioxane)

• Neutralization solution (e.g., a mild base like sodium bicarbonate)

• Organic solvent (e.g., DCM)

• Purification system

Procedure:

• Dissolution: Dissolve the Boc-protected conjugate in a suitable organic solvent.

• Acidification: Add the deprotection reagent to the solution. The reaction is typically performed at room temperature.

• Monitoring: Monitor the reaction progress using an appropriate analytical technique such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Neutralization: Once the reaction is complete, carefully neutralize the excess acid with a neutralization solution.

• Extraction and Purification: Extract the deprotected conjugate and purify it using an appropriate method to remove salts and byproducts.

Applications in Drug Development

The unique properties of Mal-PEG4-NH-Boc make it a valuable tool in various aspects of drug development:

• Antibody-Drug Conjugates (ADCs): This is a primary application where the maleimide group is used to attach a cytotoxic drug to a monoclonal antibody via a cysteine residue.[][16][17] The PEG4 spacer enhances the solubility and stability of the ADC, and the deprotected amine can be used to attach other moieties, such as imaging agents or additional therapeutic payloads.

• PEGylation of Proteins and Peptides: The linker can be used to attach polyethylene (B3416737) glycol chains to therapeutic proteins or peptides to improve their pharmacokinetic profiles.[6]

• Targeted Drug Delivery: The bifunctional nature of the linker allows for the construction of complex drug delivery systems where one part of the linker is attached to a targeting ligand (e.g., an antibody or peptide) and the other to a therapeutic agent.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Quantitative analysis of polyethylene glycol (PEG) and PEGylated proteins in animal tissues by LC-MS/MS coupled with in-source CID. | Semantic Scholar [semanticscholar.org]
• 4. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creativepegworks.com [creativepegworks.com]
• 7. Amine Protection / Deprotection [fishersci.co.uk]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. vectorlabs.com [vectorlabs.com]
• 10. benchchem.com [benchchem.com]
• 11. bachem.com [bachem.com]
• 12. Boc Deprotection - HCl [commonorganicchemistry.com]
• 13. Acids - Wordpress [reagents.acsgcipr.org]
• 14. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantitative analysis of polyethylene glycol (PEG) and PEGylated proteins in animal tissues by LC-MS/MS coupled with in-source CID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 17. broadpharm.com [broadpharm.com]

An In-depth Technical Guide to Heterobifunctional PEG Linkers for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction to Heterobifunctional PEG Linkers

Heterobifunctional polyethylene (B3416737) glycol (PEG) linkers are crucial tools in modern bioconjugation, enabling the precise and stable connection of two different molecular entities.[1] These linkers consist of a polyethylene glycol chain with distinct reactive functional groups at each end, allowing for a sequential and controlled conjugation process.[1][2] The incorporation of a PEG spacer offers numerous advantages, including enhanced hydrophilicity, improved pharmacokinetic profiles, and reduced immunogenicity of the resulting bioconjugate.[1][3] The defined length of the PEG linker provides precise control over the distance between the conjugated molecules, which is critical for optimizing the biological activity and stability of complex bioconjugates like antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).[4]

The dual reactivity of these linkers is instrumental in various biomedical applications, particularly in targeted drug delivery.[5] For instance, in the construction of ADCs, a heterobifunctional linker can connect a targeting antibody to a potent cytotoxic drug.[1] The PEG component enhances the solubility and stability of often hydrophobic drugs, prolongs their circulation half-life by shielding them from enzymatic degradation, and can mask antigenic epitopes on the protein surface, reducing the likelihood of an immune response.[5][6]

Core Properties and Quantitative Data

The selection of a heterobifunctional PEG linker is a critical step in the design of a bioconjugate. The choice is often dictated by the desired physicochemical properties of the final product, which are significantly influenced by the linker's molecular weight and the length of the PEG spacer. The following tables provide a summary of common heterobifunctional PEG linkers, categorized by their reactive end groups, along with their molecular weights and spacer arm lengths.

Table 1: NHS-PEG-Maleimide Linkers

Product Name	Molecular Weight ( g/mol )	Spacer Arm Length (Å)
Mal-PEG2-NHS ester	-	-
Mal-PEG3-NHS ester	398.37	-
Mal-PEG4-NHS	513.5	-
SM(PEG)n Crosslinkers	Varies with n (2, 4, 6, 8, 12, 24)	Varies with n
Maleimide-Amido-PEG1K-NHS ester	~1000	-
Maleimide-Amido-PEG2K-NHS ester	~2000	-
Maleimide-Amido-PEG3.4K-NHS ester	~3400	-
Maleimide-Amido-PEG5K-NHS ester	~5000	-

Table 2: DBCO-PEG-NHS Ester Linkers

Product Name	Molecular Weight ( g/mol )	Number of PEG units
DBCO-PEG4-NHS ester	-	4
DBCO-PEG6-NHS ester	751.82	6
DBCO-PEG12-NHS ester	-	12

Table 3: Other Common Heterobifunctional PEG Linkers

Functional Group 1	Functional Group 2	Molecular Weight (Da)
Acetal	Varies	1,000; 2,000; 3,400; 5,000
Acid	Varies	1,000; 2,000; 3,400; 5,000; 10,000
Acrylamide	Varies	1,000; 2,000; 3,400; 5,000
Acrylate	Varies	1,000; 2,000; 3,400; 5,000
Aldehyde	Varies	1,000; 2,000; 3,400; 5,000; 10,000
Alkyne	Varies	1,000; 2,000; 3,400; 5,000; 10,000; 20,000
Amine	Varies	1,000; 2,000; 3,400; 5,000; 10,000; 20,000
Azide	Varies	1,000; 2,000; 3,400; 5,000; 10,000; 20,000
Biotin	Varies	1,000; 2,000; 3,400; 5,000; 10,000

Experimental Protocols

The following are detailed methodologies for key experiments involving heterobifunctional PEG linkers.

Protocol 1: Two-Step Antibody-Drug Conjugation using NHS-PEG-Maleimide Linker

This protocol describes the conjugation of a drug molecule with a free sulfhydryl group to an antibody via its primary amines.

Materials:

• Antibody (e.g., IgG) in a suitable buffer (e.g., PBS, pH 7.2-7.5)

• NHS-PEG-Maleimide linker

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Drug molecule with a free sulfhydryl group

• Reducing agent (e.g., TCEP) if the drug's sulfhydryl is in a disulfide bond

• Quenching reagent (e.g., 1M Tris-HCl, pH 8.0 or L-cysteine)

• Desalting columns or size-exclusion chromatography (SEC) system

• Conjugation Buffer (e.g., PBS, pH 7.2-7.5)

Procedure:

Step 1: Activation of Antibody with NHS-PEG-Maleimide

• Prepare the antibody solution at a concentration of 1-10 mg/mL in Conjugation Buffer. Ensure the buffer is free of primary amines (e.g., Tris).

• Equilibrate the vial of NHS-PEG-Maleimide linker to room temperature before opening.

• Immediately before use, prepare a 10 mM stock solution of the linker in anhydrous DMSO or DMF.

• Add a 10- to 20-fold molar excess of the linker solution to the antibody solution with gentle mixing.

• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C.

• Remove the excess, unreacted linker using a desalting column equilibrated with Conjugation Buffer.

Step 2: Conjugation of Maleimide-Activated Antibody with Thiol-Containing Drug

• If necessary, reduce any disulfide bonds on the drug molecule by incubating with a 10-100 fold molar excess of TCEP for 20-30 minutes at room temperature.

• Immediately add the thiol-containing drug molecule to the desalted maleimide-activated antibody solution. A 5- to 20-fold molar excess of the drug over the antibody is recommended.

• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C.

• (Optional) Quench any unreacted maleimide (B117702) groups by adding a low molecular weight thiol such as L-cysteine.

Step 3: Purification and Characterization of the ADC

• Purify the final ADC from excess drug and other reagents using SEC or another suitable chromatographic method.

• Characterize the purified ADC for purity, concentration, and drug-to-antibody ratio (DAR) using techniques such as UV/Vis spectroscopy, Hydrophobic Interaction Chromatography (HIC), and SDS-PAGE.

Protocol 2: Copper-Free Click Chemistry Conjugation using DBCO-PEG-NHS Ester

This protocol details the conjugation of an azide-containing molecule to a protein's primary amines.

Materials:

• Protein in a suitable buffer (e.g., PBS, pH 7.4)

• DBCO-PEG-NHS Ester linker

• Anhydrous DMSO or DMF

• Azide-containing molecule

• Quenching reagent (e.g., 1M Tris-HCl, pH 8.0)

• Desalting columns or SEC system

Procedure:

Step 1: Labeling of Protein with DBCO-PEG-NHS Ester

• Prepare the protein solution at a concentration of 1-10 mg/mL in PBS, pH 7.4.

• Equilibrate the vial of DBCO-PEG-NHS Ester to room temperature.

• Prepare a 10 mM stock solution of the linker in DMSO or DMF immediately before use.

• Add a 10- to 20-fold molar excess of the linker solution to the protein solution.

• Incubate for 30-60 minutes at room temperature.

• Quench the reaction by adding a small volume of 1M Tris-HCl, pH 8.0.

• Remove excess, unreacted linker using a desalting column equilibrated with PBS, pH 7.4.

Step 2: Conjugation with Azide-Containing Molecule

• Add the azide-containing molecule to the purified DBCO-labeled protein. A 5- to 10-fold molar excess is recommended.

• Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C.

Step 3: Purification and Characterization

• Purify the final conjugate using SEC or another appropriate chromatographic method to remove the excess azide-containing molecule.

• Analyze the final conjugate by SDS-PAGE to observe the shift in molecular weight and assess purity by SEC-HPLC.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate key signaling pathways targeted by bioconjugates and a general experimental workflow.

Caption: HER2 Signaling Pathway Targeted by ADCs.

Caption: EGFR Signaling Pathway Targeted by ADCs.

References

• 1. purepeg.com [purepeg.com]
• 2. benchchem.com [benchchem.com]
• 3. purepeg.com [purepeg.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. Maleimide-PEG4-NHS [nanocs.net]

role of maleimide group in bioconjugation

An In-depth Technical Guide on the Role of the Maleimide (B117702) Group in Bioconjugation

Introduction

Bioconjugation is a cornerstone of modern biotechnology and pharmaceutical science, enabling the creation of complex biomolecules with tailored functions. Among the chemical handles employed for this purpose, the maleimide group stands out for its high reactivity and specificity towards sulfhydryl groups. This technical guide provides a comprehensive overview of the role of maleimides in bioconjugation, detailing their reaction mechanism, applications, and the critical parameters that govern their use. It is intended for researchers, scientists, and drug development professionals who seek a deeper understanding of this powerful bioconjugation tool.

The Chemistry of Maleimide-Thiol Conjugation

The utility of maleimides in bioconjugation stems from their ability to undergo a highly efficient Michael addition reaction with the sulfhydryl (thiol) group of cysteine residues in proteins and peptides. This reaction is chemoselective, meaning it proceeds with high preference for thiols over other nucleophilic functional groups found in biomolecules, such as amines and hydroxyls, under physiological conditions.

Reaction Mechanism

The reaction proceeds via the nucleophilic attack of a thiolate anion (RS⁻) on one of the activated double bond carbons of the maleimide ring. This forms a stable thioether bond, covalently linking the two molecules. The reaction is typically carried out at a pH range of 6.5-7.5, where a sufficient concentration of the reactive thiolate anion is present without promoting significant hydrolysis of the maleimide group.

The Tert-Butoxycarbonyl (Boc) Protecting Group: An In-depth Technical Guide for Researchers

The tert-butoxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, particularly in the fields of peptide synthesis, medicinal chemistry, and drug development.[1][2] Its widespread adoption is attributed to its ease of introduction, stability across a broad spectrum of reaction conditions, and facile, selective removal under mild acidic conditions.[1][2][3] This technical guide provides a comprehensive overview of the Boc protecting group for amines, detailing its chemical properties, protection and deprotection methodologies, and applications, with a focus on providing actionable data and protocols for researchers and drug development professionals.

Core Principles of the Boc Protecting Group

The primary function of the Boc group is to mask the nucleophilicity and basicity of an amine functional group, thereby preventing it from participating in undesired side reactions during subsequent synthetic steps.[1][4] This is achieved by converting the amine into a carbamate. The Boc group is exceptionally stable under basic, nucleophilic, and catalytic hydrogenation conditions, making it orthogonal to many other common protecting groups such as Fmoc (9-fluorenylmethoxycarbonyl), Cbz (carboxybenzyl), and benzyl (B1604629) groups.[1][3][5] This orthogonality is a critical feature in the strategic design of complex, multi-step syntheses.[1]

Boc Protection of Amines

The most common method for the introduction of the Boc group is the reaction of an amine with di-tert-butyl dicarbonate (B1257347), commonly known as Boc anhydride (B1165640) ((Boc)₂O).[1][6] The reaction is typically carried out in the presence of a base, such as triethylamine (B128534) (TEA) or 4-(dimethylamino)pyridine (DMAP), although catalyst-free methods have also been developed.[7][8][9]

Mechanism of Boc Protection

The protection reaction proceeds via a nucleophilic acyl substitution mechanism. The amine attacks one of the carbonyl carbons of the Boc anhydride, leading to the formation of a tetrahedral intermediate.[10] This intermediate then collapses, eliminating a tert-butyl carbonate leaving group, which subsequently decomposes to the stable byproducts carbon dioxide and tert-butanol.[7][10]

Figure 1: Simplified logical flow of the Boc protection mechanism.

Experimental Protocol: General Procedure for Boc Protection of a Primary Amine

Materials:

• Primary amine (1.0 equivalent)

• Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equivalents)[1]

• Triethylamine (TEA, 1.2 equivalents) or another suitable base[11]

• Dichloromethane (DCM) or other suitable solvent[11]

Procedure:

• Dissolve the primary amine in the chosen solvent to a concentration of approximately 0.1-0.5 M.[1]

• Add the base to the solution and stir for 5 minutes at room temperature.[1][11]

• Add the Boc anhydride portion-wise to the stirred solution.[1][11]

• Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[1]

• Upon completion, dilute the reaction mixture with the solvent and wash sequentially with a weak acid (e.g., 1 M HCl), water, and brine.[1]

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Boc-protected amine.[1]

• If necessary, purify the product by column chromatography on silica (B1680970) gel.[1]

Quantitative Data for Boc Protection

The following table summarizes typical reaction conditions for the N-Boc protection of various amines.

Amine Type	Reagent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Aliphatic Primary	(Boc)₂O (1.1 eq)	TEA (1.2 eq)	DCM	Room Temp	1-4	>90	[11]
Aromatic	(Boc)₂O (3.0 eq)	DMAP (0.1 eq)	THF	Reflux	2-12	70-95	[12]
Amino Acid	(Boc)₂O (1.1 eq)	NaHCO₃	Dioxane/Water	Room Temp	2-6	85-95	[9]
Hindered Amine	(Boc)₂O (1.5 eq)	DMAP (cat.)	Acetonitrile	40-50	12-24	60-80	[]

Boc Deprotection of Amines

The removal of the Boc group is a critical step in many synthetic pathways. The most common and robust method for Boc deprotection is acidolysis.[14][15]

Mechanism of Acid-Catalyzed Boc Deprotection

The deprotection mechanism is initiated by the protonation of the carbamate's carbonyl oxygen by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[4][14] This protonation weakens the tert-butyl-oxygen bond, leading to the fragmentation of the protonated intermediate to form a stable tert-butyl cation, carbon dioxide, and the free amine.[4][14] The tert-butyl cation can be scavenged by nucleophiles present in the reaction mixture or can deprotonate to form isobutylene (B52900) gas.[1][16]

Figure 2: General experimental workflow for acid-catalyzed Boc deprotection.

Experimental Protocol: General Procedure for Boc Deprotection with TFA

Materials:

• N-Boc protected amine (1.0 equivalent)

• Trifluoroacetic acid (TFA)[11]

• Dichloromethane (DCM)[11]

Procedure:

• Dissolve the N-Boc protected amine in DCM (approximately 0.1 M).[11]

• Cool the solution to 0 °C in an ice bath.[11]

• Add TFA (typically 20-50% v/v solution in DCM) dropwise to the stirred solution.[11][15][17]

• Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting material (typically 30-60 minutes).[11][17]

• Remove the solvent and excess TFA under reduced pressure. Co-evaporation with a solvent like toluene (B28343) can aid in removing residual TFA.[1]

• To obtain the free amine, dissolve the residue in a suitable solvent and wash with a mild base (e.g., saturated sodium bicarbonate solution) to neutralize the TFA salt.[1]

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the free amine.[1]

Quantitative Data for Boc Deprotection

The following table provides a comparison of common acidic reagents used for N-Boc deprotection.

Reagent	Typical Conditions	Reaction Time	Advantages	Disadvantages	Reference
Trifluoroacetic Acid (TFA)	20-50% in DCM, Room Temp	0.5 - 4 h	Highly effective, volatile (easy removal)	Harsh for some acid-sensitive substrates	[15]
Hydrochloric Acid (HCl)	4M in Dioxane or Ethyl Acetate, Room Temp	1 - 4 h	Cost-effective, forms hydrochloride salt	Can be corrosive, less volatile	[14][15]
Oxalyl Chloride/Methanol	Methanol, Room Temp	1 - 4 h	Mild conditions, suitable for sensitive substrates	Generates HCl in situ, may not be suitable for all substrates	[18][19]
Zinc Bromide (ZnBr₂)	DCM, Room Temp	12 - 24 h	Milder Lewis acid condition	Slower reaction times	[20]
Thermal (in water)	Refluxing water	< 1 h	"Green" conditions, no acid required	High temperature may not be suitable for all substrates	[21][22]

Applications in Drug Development

The Boc protecting group is of paramount importance in the synthesis of pharmaceuticals. Its stability and selective removal are key to the construction of complex molecular architectures found in many active pharmaceutical ingredients (APIs).[2][23] In peptide-based drug discovery, Boc-protected amino acids are fundamental building blocks for solid-phase peptide synthesis (SPPS).[2][] The ability to selectively deprotect the N-terminus of a growing peptide chain allows for the sequential addition of amino acid residues.[5][24] Furthermore, the introduction of non-natural amino acids, often as their Boc-protected derivatives, is a common strategy for modulating the pharmacological properties of peptide drug candidates.[2]

Figure 3: Simplified workflow of Solid-Phase Peptide Synthesis (SPPS) utilizing Boc protection.

Conclusion

The tert-butoxycarbonyl protecting group remains an indispensable tool for chemists in research and drug development. Its predictable reactivity, robustness, and the vast body of literature detailing its use provide a reliable and versatile method for the protection of amines. The experimental protocols and quantitative data presented in this guide offer a practical resource for the successful implementation of Boc protection and deprotection strategies in the laboratory.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. Boc Protection Mechanism (Boc2O + Base) [commonorganicchemistry.com]
• 8. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Amine Protection / Deprotection [fishersci.co.uk]
• 10. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 11. benchchem.com [benchchem.com]
• 12. tandfonline.com [tandfonline.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 17. benchchem.com [benchchem.com]
• 18. pubs.rsc.org [pubs.rsc.org]
• 19. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. mcours.net [mcours.net]
• 22. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 23. nbinno.com [nbinno.com]
• 24. rsc.org [rsc.org]

The Strategic Application of Mal-PEG4-NH-Boc in Antibody-Drug Conjugate (ADC) Development: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antibody-Drug Conjugates (ADCs) represent a cornerstone of targeted cancer therapy, merging the specificity of monoclonal antibodies with the potency of cytotoxic agents. The linker, a critical component connecting these two moieties, dictates the ADC's stability, pharmacokinetics, and mechanism of action. This technical guide provides an in-depth examination of the heterobifunctional linker, Mal-PEG4-NH-Boc , a non-cleavable linker increasingly utilized in ADC development. We will explore its structural components, role in a two-step conjugation workflow, and the impact of its design on ADC performance. This guide includes a compilation of quantitative data, detailed experimental protocols, and visualizations to provide a comprehensive resource for professionals in the field.

Introduction to Mal-PEG4-NH-Boc Linker Technology

The Mal-PEG4-NH-Boc linker is a precisely engineered molecule designed for the development of stable, non-cleavable ADCs. Its structure is comprised of three key functional domains:

• Maleimide (B117702) (Mal): An unsaturated lactam ring that serves as a thiol-reactive handle. It forms a stable thioether bond with free sulfhydryl groups, typically generated by the reduction of interchain disulfide bonds on a monoclonal antibody.

• Polyethylene (B3416737) Glycol (PEG4): A short, discrete chain of four polyethylene glycol units. This hydrophilic spacer is crucial for improving the aqueous solubility of the ADC, mitigating aggregation often caused by hydrophobic payloads, and enhancing the overall pharmacokinetic (PK) profile of the conjugate.[1]

• Boc-Protected Amine (NH-Boc): A primary amine shielded by a tert-butyloxycarbonyl (Boc) protecting group. This design enables a sequential or two-step conjugation strategy. After the maleimide has been conjugated to the antibody, the Boc group can be chemically removed under acidic conditions to reveal a reactive primary amine, which is then available for conjugation to an activated cytotoxic payload.[2]

The non-cleavable nature of the thioether bond formed by the maleimide group ensures that the cytotoxic payload is only released upon the complete proteolytic degradation of the antibody backbone within the lysosome of the target cancer cell.[1][3] This mechanism minimizes premature drug release in systemic circulation, thereby reducing off-target toxicity and widening the therapeutic window.[3]

Quantitative Performance Data

Note: The following data is illustrative and compiled from multiple sources investigating ADCs with similar components. Performance will vary based on the specific antibody, payload, target antigen, and tumor model.

Table 1: In Vitro Cytotoxicity Comparison

Linker-Payload Type	Target Antigen	Cell Line	IC50 (nM)	Reference
Non-Cleavable (e.g., Mal-PEG-MMAF)	HER2	SK-BR-3 (HER2-high)	0.5 - 5.0	[4][5]
Non-Cleavable (e.g., Mal-PEG-MMAF)	HER2	MCF7 (HER2-low)	>1000	[4]
Cleavable (e.g., vc-MMAE)	HER2	SK-BR-3 (HER2-high)	0.1 - 2.0	[5]
Cleavable (e.g., vc-MMAE)	HER2	MCF7 (HER2-low)	>1000	[5]

Table 2: Pharmacokinetic (PK) and Stability Profile Comparison

Linker Type	Average DAR	Plasma Half-Life (T½) in Rodents (hours)	In Vitro Plasma Stability (% Intact ADC after 7 days)	Reference
Non-Cleavable (Mal-PEG4)	3.5 - 4.0	100 - 150	>95%	[6][7]
Cleavable (vc-peptide)	3.5 - 4.0	80 - 120	~70-85% (species dependent)	[5][8]
Non-Cleavable (Non-PEGylated, e.g., SMCC)	3.5 - 4.0	90 - 130	~90%	[3]

ADC Mechanism of Action: Signaling Pathway

ADCs constructed with non-cleavable linkers like Mal-PEG4-NH-Boc rely on a specific intracellular trafficking and degradation pathway to release their cytotoxic payload. The process ensures that the drug is liberated preferentially inside the target cancer cell, minimizing collateral damage to healthy tissues.

ADC Internalization and Payload Release Pathway.

Experimental Workflow and Protocols

The synthesis of an ADC using the Mal-PEG4-NH-Boc linker is a sequential, multi-step process that requires careful control over reaction conditions to ensure a homogenous product with the desired drug-to-antibody ratio (DAR).

Two-Step ADC Synthesis Workflow.

Protocol 1: Partial Reduction of Antibody Interchain Disulfides

This protocol generates free thiol groups on the antibody for subsequent maleimide conjugation. Tris(2-carboxyethyl)phosphine (TCEP) is a common reducing agent as it is odorless and selective for disulfide bonds.

• Materials:

  • Monoclonal Antibody (mAb) at 5-10 mg/mL.

  • Conjugation Buffer: Phosphate-buffered saline (PBS), 50 mM, pH 7.2, containing 2 mM EDTA. Degas thoroughly.

  • TCEP hydrochloride (solid).

  • Desalting columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO).

• Procedure:

  • Antibody Preparation: Buffer exchange the mAb into the degassed Conjugation Buffer to a final concentration of 5-10 mg/mL.

  • TCEP Preparation: Prepare a fresh 10 mM stock solution of TCEP in the Conjugation Buffer immediately before use.

  • Reduction Reaction: Add a calculated molar excess of TCEP to the antibody solution. A typical starting point is 2.5 to 5.0 molar equivalents of TCEP per mole of antibody.

  • Incubation: Incubate the reaction mixture at 37°C for 1-2 hours with gentle mixing. The optimal time and TCEP concentration should be determined empirically to achieve the desired number of free thiols (typically aiming for an average of 4-8 thiols per antibody).

  • Removal of Excess TCEP: Immediately following incubation, remove the excess TCEP using a pre-equilibrated desalting column according to the manufacturer's instructions. This step is critical to prevent TCEP from reacting with the maleimide linker in the next step.

  • Quantification: Determine the concentration of the reduced antibody using UV-Vis spectroscopy at 280 nm.

Protocol 2: Conjugation of Mal-PEG4-NH-Boc to Reduced Antibody

This protocol attaches the maleimide end of the linker to the newly generated thiol groups on the antibody.

• Materials:

  • Reduced antibody from Protocol 4.1.

  • Mal-PEG4-NH-Boc linker.

  • Anhydrous Dimethyl Sulfoxide (DMSO).

  • Conjugation Buffer (as in Protocol 4.1).

• Procedure:

  • Linker Preparation: Prepare a 10 mM stock solution of Mal-PEG4-NH-Boc in anhydrous DMSO.

  • Conjugation Reaction: Add a 5- to 10-fold molar excess of the Mal-PEG4-NH-Boc stock solution to the reduced antibody solution. The final concentration of DMSO in the reaction mixture should not exceed 10% (v/v) to prevent antibody denaturation.

  • Incubation: Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing, protected from light.

  • Purification: Remove excess, unreacted linker by buffer exchange using a desalting column or through size-exclusion chromatography (SEC). The resulting product is the mAb-PEG4-NH-Boc conjugate.

Protocol 3: Boc Deprotection and Payload Conjugation

This two-part protocol first removes the Boc protecting group to expose the reactive amine, then couples an activated payload.

• Materials:

  • mAb-PEG4-NH-Boc conjugate from Protocol 4.2.

  • Deprotection Reagent: 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM).

  • Neutralization Buffer: e.g., 0.1 M Sodium Bicarbonate, pH 8.5.

  • Activated Payload: e.g., MMAE-NHS ester, dissolved in anhydrous DMSO to 10 mM.

  • Quenching Solution: 1 M Tris-HCl, pH 8.0.

• Procedure:

  • Boc Deprotection (Performed under anhydrous conditions):

    • Lyophilize the mAb-PEG4-NH-Boc conjugate to remove water.

    • Resuspend the dried conjugate in the TFA/DCM solution.

    • Stir the reaction at room temperature for 30-60 minutes. Monitor completion via LC-MS if possible.

    • Remove the TFA and DCM in vacuo.

  • Neutralization and Buffer Exchange:

    • Immediately resuspend the deprotected conjugate in a cold, amine-free buffer (e.g., PBS, pH 7.2).

    • Perform a rapid buffer exchange into the Neutralization Buffer (pH 8.5) using a desalting column to prepare for the NHS-ester reaction.

  • Payload Conjugation:

    • To the deprotected, buffer-exchanged conjugate, add a 5- to 10-fold molar excess of the activated payload (e.g., MMAE-NHS ester).

    • Incubate for 1-2 hours at room temperature, protected from light.

  • Quenching: Add the Quenching Solution to a final concentration of 50 mM to quench any unreacted NHS-ester. Incubate for 15 minutes.

  • Final Purification: Purify the final ADC product to remove unreacted payload, linker, and quenching agent using SEC or HIC.

Protocol 4: ADC Characterization by HIC-HPLC

Hydrophobic Interaction Chromatography (HIC) is the standard method for determining the drug-to-antibody ratio (DAR) and the distribution of different drug-loaded species.[9][10]

• Instrumentation & Column:

  • Bio-compatible HPLC system.

  • HIC Column (e.g., TSKgel Butyl-NPR).

• Mobile Phases:

  • Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0.

  • Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol.

• Procedure:

  • Sample Preparation: Dilute the purified ADC to 1 mg/mL in Mobile Phase A.

  • Chromatography:

    • Equilibrate the column with 100% Mobile Phase A.

    • Inject 20-50 µg of the ADC sample.

    • Elute with a linear gradient from 0% to 100% Mobile Phase B over 30-40 minutes.

  • Data Analysis:

    • Monitor the elution profile at 280 nm.

    • Peaks will elute in order of increasing hydrophobicity: unconjugated antibody (DAR 0) will elute first, followed by DAR 2, DAR 4, DAR 6, and DAR 8 species.[9]

    • Calculate the relative percentage of each peak area.

    • The average DAR is calculated as a weighted average: Average DAR = Σ (% Area of Peak * DAR of Peak) / 100

Logical Relationships and Design Considerations

The structural components of the Mal-PEG4-NH-Boc linker are chosen to balance competing requirements for stability, reactivity, and biocompatibility.

Functional Components of the Mal-PEG4-NH-Boc Linker.

Conclusion

The Mal-PEG4-NH-Boc linker provides a robust and versatile platform for the development of next-generation Antibody-Drug Conjugates. Its non-cleavable design offers high plasma stability, a critical factor for minimizing off-target toxicity and improving the therapeutic index. The integrated PEG4 spacer effectively addresses solubility and aggregation challenges associated with hydrophobic payloads, while the Boc-protected amine facilitates a controlled, two-step conjugation process. The detailed protocols and conceptual frameworks provided in this guide serve as a comprehensive resource for researchers aiming to leverage this technology for the creation of safer and more effective targeted cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 4. benchchem.com [benchchem.com]
• 5. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Enzyme-linked immunosorbent assays for quantification of MMAE-conjugated ADCs and total antibodies in cynomolgus monkey sera - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]

An In-depth Technical Guide to Protein PEGylation using Mal-PEG4-NH-Boc

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Mal-PEG4-NH-Boc, a heterobifunctional crosslinker, and its application in protein PEGylation. This document details the reagent's properties, experimental protocols for conjugation and deprotection, methods for characterization, and the biological implications of PEGylation.

Introduction to Mal-PEG4-NH-Boc and Protein PEGylation

Polyethylene glycol (PEG) conjugation, or PEGylation, is a widely adopted strategy in drug development to enhance the therapeutic properties of proteins. By covalently attaching PEG chains to a protein, its pharmacokinetic and pharmacodynamic profile can be significantly improved, leading to increased serum half-life, enhanced stability, reduced immunogenicity, and improved solubility.

Mal-PEG4-NH-Boc is a discrete PEG (dPEG®) linker designed for the precise modification of proteins. It features two distinct reactive functionalities:

• A Maleimide (B117702) Group: This moiety reacts specifically with free sulfhydryl groups, typically found on cysteine residues of a protein, to form a stable thioether bond. This reaction is highly selective under mild pH conditions (6.5-7.5), allowing for site-specific PEGylation.

• A Boc-Protected Amine (NH-Boc): The tert-butyloxycarbonyl (Boc) protecting group on the terminal amine allows for a two-step conjugation strategy. Following the initial PEGylation via the maleimide group, the Boc group can be removed under acidic conditions to expose a primary amine. This newly available amine can then be used for subsequent conjugation to other molecules of interest, such as targeting ligands, imaging agents, or other therapeutic moieties.

The tetraethylene glycol (PEG4) spacer is hydrophilic, which helps to increase the solubility of the modified protein in aqueous media.

Properties of Mal-PEG4-NH-Boc

A summary of the key chemical and physical properties of Mal-PEG4-NH-Boc is provided in the table below.

Property	Value
Chemical Formula	C₁₉H₃₂N₂O₈
Molecular Weight	416.47 g/mol
CAS Number	2517592-97-9
Appearance	White to off-white solid or oil
Purity	Typically ≥95%
Solubility	Soluble in DMSO, DMF, DCM, and water
Storage Conditions	-20°C, desiccated

Experimental Protocols

Protein Preparation

For successful PEGylation, the target protein must have an accessible, free sulfhydryl group. If the desired cysteine residue is involved in a disulfide bond, it must first be selectively reduced.

Protocol for Selective Reduction of Disulfide Bonds:

• Reagents:

  • Protein solution (1-10 mg/mL in a suitable buffer, e.g., phosphate-buffered saline, PBS).

  • Tris(2-carboxyethyl)phosphine (TCEP) solution (10 mM in water).

• Procedure:

  • Add TCEP to the protein solution to a final concentration of 1-5 mM.

  • Incubate at room temperature for 30-60 minutes.

  • Remove excess TCEP by dialysis or using a desalting column.

Thiol-Maleimide Conjugation

This protocol outlines the reaction between the maleimide group of Mal-PEG4-NH-Boc and the free sulfhydryl group on the protein.

Quantitative Parameters for Thiol-Maleimide Conjugation:

Parameter	Recommended Range/Value
pH	6.5 - 7.5
Molar Ratio (Linker:Protein)	5:1 to 20:1
Reaction Time	1-4 hours at room temperature or overnight at 4°C
Quenching Agent	N-acetylcysteine or L-cysteine (in 10-fold molar excess over linker)
Conjugation Efficiency	Typically >80-95% (dependent on protein and reaction conditions)

Protocol:

• Reagents:

  • Reduced protein solution (1-10 mg/mL in degassed PBS, pH 7.2).

  • Mal-PEG4-NH-Boc solution (10-20 mM in DMSO or DMF).

  • Quenching solution (1 M N-acetylcysteine or L-cysteine in water).

• Procedure:

  • Add the Mal-PEG4-NH-Boc solution to the protein solution to achieve the desired molar excess.

  • Incubate the reaction mixture with gentle stirring for the specified time and temperature.

  • Monitor the reaction progress using SDS-PAGE or HPLC.

  • Once the desired level of conjugation is achieved, add the quenching solution to stop the reaction.

  • Incubate for an additional 15-30 minutes.

Boc Deprotection

This step is performed to remove the Boc protecting group and expose the primary amine.

Quantitative Parameters for Boc Deprotection:

Parameter	Recommended Conditions
Reagent	Trifluoroacetic acid (TFA) in dichloromethane (B109758) (DCM)
TFA Concentration	20-50% (v/v)
Reaction Time	30-60 minutes at room temperature
Work-up	Neutralization with a base (e.g., saturated sodium bicarbonate) or buffer exchange

Protocol:

• Reagents:

  • PEGylated protein solution.

  • TFA/DCM solution (e.g., 50% TFA in DCM).

  • Neutralization buffer (e.g., PBS, pH 7.4).

• Procedure:

  • Lyophilize the PEGylated protein to remove water.

  • Resuspend the protein in the TFA/DCM solution.

  • Incubate at room temperature for 30-60 minutes.

  • Remove the TFA/DCM under a stream of nitrogen or by rotary evaporation.

  • Resuspend the deprotected protein in a neutralization buffer.

  • Perform buffer exchange to remove any residual acid.

Characterization of PEGylated Proteins

Thorough characterization is essential to confirm successful conjugation, determine the degree of PEGylation, and assess the purity and integrity of the final product.

Analytical Technique	Information Provided
SDS-PAGE	Visualizes the increase in apparent molecular weight of the PEGylated protein.
HPLC (RP-HPLC, SEC)	Separates and quantifies the unconjugated protein, PEGylated species, and excess reagent.
Mass Spectrometry (ESI-MS, MALDI-TOF)	Confirms the mass of the conjugate and determines the degree of PEGylation.
UV-Vis Spectroscopy	Can be used to determine protein concentration.
Circular Dichroism (CD)	Assesses changes in the secondary and tertiary structure of the protein after PEGylation.
In Vitro Bioassay	Quantifies the biological activity of the PEGylated protein compared to the native protein.

Visualization of Workflows and Pathways

Experimental Workflow for Protein PEGylation

The following diagram illustrates the general workflow for protein PEGylation using Mal-PEG4-NH-Boc.

Caption: Workflow for site-specific protein PEGylation.

Cellular Uptake and Signaling of PEGylated Proteins

PEGylated proteins are typically internalized by cells through endocytic pathways. The following diagram illustrates a generalized pathway for receptor-mediated endocytosis of a PEGylated therapeutic protein.

Caption: Generalized pathway of receptor-mediated endocytosis.

Conclusion

Mal-PEG4-NH-Boc is a versatile and efficient tool for the site-specific PEGylation of proteins. Its well-defined structure and dual-functionality allow for the creation of homogenous and potentially multi-functional bioconjugates. By following the detailed protocols and characterization methods outlined in this guide, researchers can effectively utilize this reagent to improve the therapeutic potential of their protein candidates. A thorough understanding of the impact of PEGylation on the biological activity and cellular interactions of the modified protein is crucial for the successful development of novel protein therapeutics.

A Technical Guide to Mal-PEG4-NH-Boc: A Heterobifunctional Linker for Advanced Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core attributes, applications, and methodologies associated with the heterobifunctional linker, Mal-PEG4-NH-Boc (CAS Number: 2517592-97-9). This linker is a valuable tool in the field of bioconjugation, particularly in the development of targeted therapeutics such as antibody-drug conjugates (ADCs). Its unique structure, featuring a thiol-reactive maleimide (B117702) group, a hydrophilic polyethylene (B3416737) glycol (PEG) spacer, and a protected amine, offers a versatile platform for the precise assembly of complex biomolecules.

Core Properties of Mal-PEG4-NH-Boc

Mal-PEG4-NH-Boc is a discrete PEG (dPEG®) linker, meaning it has a precisely defined chemical structure and molecular weight. This monodispersity is a critical feature for the synthesis of well-defined bioconjugates, ensuring batch-to-batch consistency. The key components of the linker are:

• Maleimide Group: This functional group exhibits high reactivity and selectivity towards sulfhydryl (thiol) groups, commonly found in the cysteine residues of proteins and peptides. This reaction forms a stable thioether bond under mild physiological conditions.

• PEG4 Spacer: The tetraethylene glycol spacer is a hydrophilic chain that imparts several beneficial properties to the resulting conjugate. It enhances aqueous solubility, reduces aggregation, and can provide steric hindrance to minimize non-specific interactions.[1] The PEG4 spacer can also improve the pharmacokinetic profile of a bioconjugate by increasing its hydrodynamic radius, which can lead to a longer circulation half-life.[2]

• Boc-Protected Amine (NH-Boc): The amine group is protected by a tert-butyloxycarbonyl (Boc) group. This protecting group is stable under the conditions required for the maleimide-thiol conjugation, allowing for a sequential and controlled conjugation strategy. The Boc group can be readily removed under acidic conditions to reveal a primary amine, which can then be used for subsequent conjugation to another molecule of interest.[3]

Physicochemical and Performance Data

The following tables summarize the key physicochemical properties of Mal-PEG4-NH-Boc and the typical performance characteristics of bioconjugates synthesized using PEG4 linkers.

Property	Value	Reference
CAS Number	2517592-97-9
Molecular Formula	C19H32N2O8	[3]
Molecular Weight	416.47 g/mol	[3]
Purity	Typically ≥95%
Appearance	White to off-white solid or oil
Solubility	Soluble in DMSO, DMF, DCM, and water	[2]
Storage Temperature	-20°C	[3]

Parameter	Typical Value/Observation for PEG4-Containing ADCs	Reference
Effect on Hydrophilicity	Significantly increases the hydrophilicity of the conjugate, reducing the propensity for aggregation, especially with hydrophobic payloads.	[1][2]
Effect on In Vivo Half-Life	Moderate increase in circulation half-life compared to conjugates with shorter or no PEG linkers. Provides a balance between improved stability and maintaining a molecular size suitable for efficient tumor penetration.	[2]
Drug-to-Antibody Ratio (DAR) Achieved	The use of hydrophilic linkers like PEG4 can facilitate the synthesis of ADCs with higher DARs (e.g., 8) without significant aggregation issues.	[4]
Stability of Maleimide-Thiol Linkage	The thioether bond formed is generally stable, but can be susceptible to retro-Michael reactions (deconjugation) in the presence of other thiols in vivo. The stability can be influenced by the local microenvironment.	[5]

Experimental Protocols

This section provides detailed methodologies for the key reactions involving Mal-PEG4-NH-Boc: maleimide-thiol conjugation and Boc deprotection. A comprehensive workflow for the synthesis of a bioconjugate using this linker is also presented.

Maleimide-Thiol Conjugation

This protocol describes the conjugation of the maleimide group of Mal-PEG4-NH-Boc to a thiol-containing biomolecule, such as a protein with cysteine residues.

Materials:

• Thiol-containing protein (e.g., monoclonal antibody)

• Mal-PEG4-NH-Boc

• Conjugation Buffer: Phosphate-buffered saline (PBS), Tris, or HEPES buffer, pH 6.5-7.5, degassed.

• Reducing Agent (if necessary): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) to reduce disulfide bonds.

• Anhydrous DMSO or DMF

• Quenching Reagent: Cysteine or N-acetylcysteine

• Purification System: Size-exclusion chromatography (SEC) or dialysis system.

Procedure:

• Protein Preparation (Disulfide Reduction, if necessary):

  • If the target thiol groups are present as disulfide bonds (e.g., in antibodies), they must first be reduced.

  • Dissolve the protein in the conjugation buffer to a concentration of 1-10 mg/mL.

  • Add a 10- to 100-fold molar excess of TCEP to the protein solution.

  • Incubate at room temperature for 30-60 minutes.

  • Remove the excess reducing agent using a desalting column or dialysis against the conjugation buffer.

• Linker Preparation:

  • Immediately before use, dissolve Mal-PEG4-NH-Boc in a minimal amount of anhydrous DMSO or DMF to prepare a stock solution (e.g., 10 mM).

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the Mal-PEG4-NH-Boc stock solution to the prepared protein solution.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring. The reaction should be protected from light.

• Quenching:

  • To quench any unreacted maleimide groups, add a quenching reagent such as cysteine to a final concentration of 1-10 mM.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Purify the resulting conjugate from excess linker and quenching reagent using size-exclusion chromatography or extensive dialysis against a suitable buffer (e.g., PBS).

Boc Deprotection

This protocol describes the removal of the Boc protecting group to expose the primary amine.

Materials:

• Boc-protected conjugate

• Deprotection Reagent: Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in an organic solvent (e.g., 4M HCl in dioxane).

• Organic Solvent: Dichloromethane (DCM) or dioxane.

• Neutralization Buffer: e.g., saturated sodium bicarbonate solution.

• Purification System: Desalting column or dialysis system.

Procedure:

• Reaction Setup:

  • Dissolve the Boc-protected conjugate in an appropriate organic solvent such as DCM or dioxane.

  • Add the deprotection reagent. For example, add an equal volume of 20-50% TFA in DCM, or a 10-fold excess of 4M HCl in dioxane.

• Deprotection Reaction:

  • Stir the reaction mixture at room temperature for 30-60 minutes. The progress of the reaction can be monitored by LC-MS.

• Work-up and Neutralization:

  • Remove the solvent and excess acid under reduced pressure (e.g., using a rotary evaporator or nitrogen stream).

  • If necessary, neutralize the product by dissolving it in a minimal amount of buffer and adding a neutralization buffer.

• Purification:

  • Purify the deprotected conjugate using a desalting column or dialysis to remove any remaining reagents and byproducts.

Visualizing Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for using Mal-PEG4-NH-Boc and the general mechanism of action for an antibody-drug conjugate.

Bioconjugation workflow using Mal-PEG4-NH-Boc.

General mechanism of action for an antibody-drug conjugate.

Conclusion

Mal-PEG4-NH-Boc is a highly versatile and valuable tool for researchers in drug development and the broader life sciences. Its well-defined structure, coupled with the orthogonal reactivity of its maleimide and protected amine functionalities, allows for the precise and sequential construction of complex bioconjugates. The inclusion of a hydrophilic PEG4 spacer further enhances the properties of the final product, often leading to improved solubility, stability, and pharmacokinetic profiles. This technical guide provides a foundational understanding and practical protocols to facilitate the effective use of this powerful linker in the creation of next-generation therapeutics and research tools.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Mal-PEG4-NH-Boc Conjugation to Cysteine Residues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mal-PEG4-NH-Boc is a heterobifunctional crosslinker that plays a crucial role in bioconjugation, particularly in the development of targeted therapeutics like antibody-drug conjugates (ADCs). This reagent features a maleimide (B117702) group for covalent and specific attachment to thiol groups, such as those found on cysteine residues in proteins and peptides. It also contains a Boc-protected amine, which allows for subsequent, orthogonal chemical modifications after deprotection. The polyethylene (B3416737) glycol (PEG) spacer, with four ethylene (B1197577) glycol units, enhances the solubility and bioavailability of the resulting conjugate while providing spatial separation between the conjugated molecules.[1][2]

These application notes provide a comprehensive guide to the use of Mal-PEG4-NH-Boc for conjugation to cysteine residues, including detailed protocols for the conjugation reaction, purification of the conjugate, and subsequent deprotection of the Boc group.

Chemical Properties and Reaction Mechanism

Mal-PEG4-NH-Boc contains a maleimide group that reacts specifically with the thiol side chain of cysteine residues via a Michael addition reaction. This reaction is highly efficient and selective for thiols within a pH range of 6.5 to 7.5, forming a stable thioether bond.[] At pH values above 7.5, the maleimide group can also react with primary amines, such as the side chain of lysine, although the reaction with thiols is significantly faster.

The reaction proceeds through the nucleophilic attack of the thiolate anion on one of the double-bonded carbons of the maleimide ring. This leads to the formation of a stable, covalent thioether linkage.

Quantitative Data Summary

The efficiency of the conjugation reaction is influenced by several factors, including the molar ratio of the reactants, pH, temperature, and reaction time. The following table summarizes typical reaction conditions and expected outcomes for the conjugation of Mal-PEG4-NH-Boc to a cysteine-containing protein or peptide. Please note that these values are illustrative and should be optimized for each specific application.

Parameter	Recommended Range	Typical Outcome	Notes
Molar Ratio (Mal-PEG4-NH-Boc : Thiol)	5:1 to 20:1	> 90% conjugation efficiency	A molar excess of the Mal-PEG4-NH-Boc reagent is recommended to drive the reaction to completion.[]
pH	6.5 - 7.5	Optimal selectivity for thiols	Below pH 6.5, the reaction rate is significantly reduced. Above pH 7.5, reactivity with amines increases.
Reaction Temperature	4°C to Room Temperature (25°C)	Efficient conjugation	Reactions are typically performed at room temperature for 1-2 hours or at 4°C overnight.
Reaction Time	1 - 4 hours	High yield of conjugate	Reaction progress should be monitored by a suitable analytical method (e.g., HPLC, mass spectrometry).
Conjugate Stability	Stable	The resulting thioether bond is stable under physiological conditions.	The succinimide (B58015) ring can undergo hydrolysis, which can be desirable to prevent retro-Michael reactions.[4]

Experimental Protocols

Protocol 1: Conjugation of Mal-PEG4-NH-Boc to a Cysteine-Containing Protein

This protocol describes a general procedure for the conjugation of Mal-PEG4-NH-Boc to a protein with available cysteine residues.

Materials:

• Cysteine-containing protein

• Mal-PEG4-NH-Boc

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2, degassed

• Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP)

• Quenching reagent: L-cysteine or N-acetylcysteine

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation:

  • Dissolve the cysteine-containing protein in the conjugation buffer to a final concentration of 1-10 mg/mL.

  • If the cysteine residues are involved in disulfide bonds, reduction is necessary. Add a 10-20 fold molar excess of TCEP and incubate at room temperature for 30-60 minutes. Remove excess TCEP using a desalting column.

• Mal-PEG4-NH-Boc Preparation:

  • Prepare a stock solution of Mal-PEG4-NH-Boc in anhydrous DMF or DMSO at a concentration of 10-20 mM.

• Conjugation Reaction:

  • Add the desired molar excess (e.g., 10-fold) of the Mal-PEG4-NH-Boc stock solution to the protein solution.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle stirring. Alternatively, the reaction can be performed at 4°C overnight.

• Quenching the Reaction:

  • To stop the reaction and consume any unreacted Mal-PEG4-NH-Boc, add a quenching reagent such as L-cysteine to a final concentration of 1-2 mM. Incubate for 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Purify the conjugate from excess reagents and byproducts using size-exclusion chromatography (SEC) or another suitable purification method.

  • Monitor the purification process by measuring the absorbance at 280 nm (for the protein).

• Characterization:

  • Characterize the purified conjugate using methods such as SDS-PAGE, mass spectrometry (to confirm the mass of the conjugate), and HPLC to assess purity.

Protocol 2: Boc Deprotection of the Conjugate

This protocol describes the removal of the Boc protecting group to expose the primary amine for subsequent modifications.

Materials:

• Mal-PEG4-NH-Boc conjugated protein

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Diethyl ether, cold

Procedure:

• Dissolution:

  • Lyophilize the purified conjugate to remove all aqueous buffer.

  • Dissolve the dried conjugate in anhydrous DCM.

• Deprotection Reaction:

  • Add TFA to the solution to a final concentration of 20-50% (v/v).

  • Stir the reaction mixture at room temperature for 30-60 minutes. Monitor the reaction by LC-MS to confirm the removal of the Boc group.

• Work-up:

  • Remove the DCM and excess TFA by rotary evaporation or under a stream of nitrogen.

  • To precipitate the deprotected conjugate, add cold diethyl ether.

  • Centrifuge the mixture to pellet the product and discard the supernatant.

  • Wash the pellet with cold diethyl ether and dry under vacuum.

• Final Product:

  • The resulting product is the deprotected conjugate, ready for subsequent conjugation reactions at the newly exposed amine.

Visualizations

Caption: Reaction mechanism of Mal-PEG4-NH-Boc with a cysteine residue.

Caption: Experimental workflow for Mal-PEG4-NH-Boc conjugation.

Caption: Logical relationship of Mal-PEG4-NH-Boc components and their functions.

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Maleimide-Thiol Conjugation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the successful conjugation of maleimide-functionalized molecules to thiol-containing biomolecules. This covalent reaction is a cornerstone in bioconjugation, enabling the creation of antibody-drug conjugates (ADCs), fluorescently labeled proteins, and other advanced biotherapeutics.

Introduction

The reaction between a maleimide (B117702) and a thiol group proceeds via a Michael addition mechanism, forming a stable thioether bond.[1] This conjugation strategy is highly valued for its specificity and efficiency under mild, physiological conditions.[2][3] The reaction is highly chemoselective for thiols within a pH range of 6.5 to 7.5.[2] At a neutral pH of 7.0, the reaction with thiols is approximately 1,000 times faster than the competing reaction with amines.[2][4]

However, careful consideration of reaction parameters is crucial to maximize conjugation efficiency and minimize side reactions. Factors such as pH, reactant concentrations, and the stability of the resulting conjugate must be optimized for each specific application.

Reaction Mechanism and Influencing Factors

The maleimide-thiol reaction is a nucleophilic addition of a thiolate anion to the double bond of the maleimide ring. The efficiency and specificity of this reaction are significantly influenced by the pH of the reaction buffer.

Figure 1: Mechanism of the maleimide-thiol reaction.

pH Optimization

The pH of the reaction buffer is the most critical parameter. A pH range of 6.5 to 7.5 is optimal for ensuring high selectivity for thiol groups.[2][4] Below pH 6.5, the concentration of the reactive thiolate anion is reduced, leading to a slower reaction rate.[4] Above pH 7.5, the maleimide group becomes increasingly susceptible to hydrolysis, and side reactions with primary amines, such as lysine (B10760008) residues, become more prevalent.[2][4]

Quantitative Data Summary

The following tables summarize key quantitative data for the maleimide-thiol conjugation reaction.

pH Range	Reaction Rate with Thiols	Selectivity for Thiols	Potential Side Reactions
< 6.5	Slow	High	-
6.5 - 7.5	Optimal	High	Minimal
> 7.5	Fast	Decreased	Reaction with amines, Maleimide hydrolysis
Table 1: Effect of pH on Maleimide-Thiol Reaction Characteristics.[2][4]

Biomolecule Type	Recommended Molar Ratio (Maleimide:Thiol)	Typical Conjugation Efficiency	Reference
Small Peptide (cRGDfK)	2:1	84 ± 4%	[1][5]
Nanobody (11A4)	5:1	58 ± 12%	[1][5]
General Proteins/Antibodies	10:1 to 20:1 (starting point)	Variable	[6]
Table 2: Recommended Molar Ratios for Maleimide-Thiol Conjugation.

Experimental Protocols

This section provides detailed protocols for the conjugation of maleimide-functionalized molecules to thiol-containing proteins.

Figure 2: General experimental workflow for maleimide-thiol conjugation.

Materials

• Thiol-containing protein or biomolecule

• Maleimide-functionalized molecule (e.g., fluorescent dye, drug-linker)

• Reaction Buffer: Phosphate-buffered saline (PBS) or HEPES buffer, pH 7.0-7.5, degassed.[7]

• Reducing Agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride.[7]

• Quenching Reagent: L-cysteine or 2-mercaptoethanol (B42355)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Purification column (e.g., size-exclusion chromatography) or dialysis cassette

Protocol for Protein Conjugation

• Protein Preparation :

  • Dissolve the thiol-containing protein in the degassed reaction buffer to a concentration of 1-10 mg/mL.[7]

  • If the protein contains disulfide bonds that need to be reduced to generate free thiols, add a 50-100 fold molar excess of TCEP.[7] Incubate for 30-60 minutes at room temperature. Note: TCEP is a non-thiol reducing agent and does not need to be removed prior to the conjugation reaction.[4]

• Maleimide Reagent Preparation :

  • Immediately before use, dissolve the maleimide-functionalized molecule in anhydrous DMSO or DMF to a concentration of 10 mM.

• Conjugation Reaction :

  • Add the maleimide stock solution to the protein solution to achieve the desired molar ratio (a 10-20 fold molar excess of maleimide is a common starting point for proteins).[6]

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C. Protect from light if using a light-sensitive maleimide derivative.

• Quenching the Reaction :

  • To stop the conjugation reaction, add a small molecule thiol such as L-cysteine or 2-mercaptoethanol to quench any unreacted maleimide.

• Purification of the Conjugate :

  • Remove excess, unreacted maleimide reagent and byproducts by size-exclusion chromatography (e.g., a desalting column) or dialysis.

• Characterization of the Conjugate :

  • Determine the degree of labeling (DOL), which is the average number of maleimide molecules conjugated per protein. This can be achieved using UV-Vis spectrophotometry by measuring the absorbance of the protein (typically at 280 nm) and the conjugated molecule at its maximum absorbance wavelength.

Potential Challenges and Solutions

Maleimide Hydrolysis

The maleimide ring can undergo hydrolysis, especially at pH values above 7.5, rendering it unreactive towards thiols.[2] To minimize hydrolysis, prepare maleimide stock solutions fresh in an anhydrous solvent and perform the conjugation reaction within the optimal pH range of 6.5-7.5.

pH	Temperature (°C)	Observed Rate Constant (k) for Maleimide Hydrolysis (s⁻¹)
5.5	37	Very slow
7.4	20	1.24 x 10⁻⁵
7.4	37	6.55 x 10⁻⁵
Table 3: Rate of Hydrolysis of 8-arm-PEG-maleimide.[8]

Thiosuccinimide Adduct Instability

The formed thiosuccinimide linkage can be unstable and undergo a retro-Michael reaction, leading to deconjugation.[9] This can be a significant issue in vivo, where high concentrations of thiols like glutathione (B108866) can lead to thiol exchange and off-target effects.[9] Strategies to improve the stability of the conjugate include:

• Hydrolysis of the Succinimide (B58015) Ring : After conjugation, intentionally hydrolyzing the succinimide ring by raising the pH can create a stable, ring-opened product that is not susceptible to the retro-Michael reaction.[2]

• Use of Stabilized Maleimides : Maleimide derivatives with electron-withdrawing groups on the nitrogen atom can accelerate the hydrolysis of the thiosuccinimide ring, leading to a more stable final product.[9]

Side Reactions with N-terminal Cysteines

When conjugating to a peptide or protein with an N-terminal cysteine, a side reaction known as thiazine (B8601807) rearrangement can occur, particularly at neutral to basic pH.[3][10] This involves the nucleophilic attack of the N-terminal amine on the succinimide ring. To avoid this, it is recommended to perform the conjugation at a more acidic pH (around 5.0) to keep the N-terminal amine protonated or to avoid using peptides with an N-terminal cysteine for conjugation if possible.[3][10]

By carefully controlling the reaction conditions and being aware of potential side reactions, the maleimide-thiol conjugation reaction provides a robust and versatile tool for the development of precisely engineered biomolecules for a wide range of research and therapeutic applications.

References

• 1. dspace.library.uu.nl [dspace.library.uu.nl]
• 2. vectorlabs.com [vectorlabs.com]
• 3. bachem.com [bachem.com]
• 4. benchchem.com [benchchem.com]
• 5. Insights into maleimide-thiol conjugation chemistry: Conditions for efficient surface functionalization of nanoparticles for receptor targeting – MDR Research [mdrresearch.nl]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Mal-PEG4-NH-Boc in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mal-PEG4-NH-Boc is a heterobifunctional crosslinker integral to the field of bioconjugation, particularly in the development of targeted therapeutics like Antibody-Drug Conjugates (ADCs). This linker features a maleimide (B117702) group for covalent attachment to thiol-containing molecules, such as cysteine residues in proteins and peptides, and a Boc-protected amine for subsequent functionalization. The hydrophilic tetraethylene glycol (PEG4) spacer enhances solubility and reduces immunogenicity of the resulting conjugate.[][2][3]

These application notes provide detailed protocols for the use of Mal-PEG4-NH-Boc in bioconjugation, focusing on optimal reaction conditions, including pH and buffer systems, and subsequent deprotection of the Boc group.

Key Features of Mal-PEG4-NH-Boc

• Thiol-Reactive Maleimide Group: Enables specific and efficient covalent bond formation with sulfhydryl groups (-SH) found in cysteine residues.[2]

• Boc-Protected Amine: Allows for a secondary conjugation step after deprotection under acidic conditions.[2][4]

• PEG4 Spacer: A hydrophilic spacer that increases the solubility of the conjugate in aqueous media and can improve its pharmacokinetic properties.[][2]

Reaction Conditions: pH and Buffer Systems

The reaction between the maleimide group of Mal-PEG4-NH-Boc and a thiol is highly dependent on the pH of the reaction medium. The optimal conditions are summarized below.

Parameter	Recommended Conditions	Notes
Reaction pH	6.5 - 7.5	This pH range ensures chemoselectivity for thiols over other nucleophilic groups like amines.[5] At pH 7.0, the reaction with thiols is approximately 1,000 times faster than with amines. Above pH 7.5, reactivity towards primary amines (e.g., lysine (B10760008) residues) increases, leading to non-specific conjugation.
Recommended Buffers	Phosphate-buffered saline (PBS), HEPES, Tris	These buffers are suitable as they do not contain primary or secondary amines, or thiols, which would compete with the intended reaction. A buffer pH of 7.0-7.5 is ideal.[6]
Buffer Concentration	10-100 mM	This concentration range is generally sufficient to maintain the desired pH throughout the reaction.
Additives	1-2 mM EDTA	Ethylenediaminetetraacetic acid (EDTA) can be included to chelate divalent metals that can catalyze the oxidation of thiols to disulfides, which are unreactive with maleimides.[6]

Experimental Protocols

Protocol 1: Conjugation of Mal-PEG4-NH-Boc to a Thiol-Containing Protein (e.g., Antibody)

This protocol describes the general steps for conjugating Mal-PEG4-NH-Boc to a protein with available cysteine residues.

1. Preparation of the Protein:

• If the protein's cysteine residues are involved in disulfide bonds, reduction is necessary.

  • Dissolve the protein in a suitable degassed buffer (e.g., PBS, pH 7.2 with 1 mM EDTA).

  • Add a 10-100-fold molar excess of a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP). TCEP is recommended as it does not contain a thiol and does not need to be removed prior to the maleimide reaction.

  • Incubate for 30-60 minutes at room temperature.

  • If using a thiol-containing reducing agent like Dithiothreitol (DTT), it must be removed by a desalting column or buffer exchange before adding the maleimide linker.[6]

2. Preparation of Mal-PEG4-NH-Boc Solution:

• Mal-PEG4-NH-Boc should be dissolved immediately before use in a dry, water-miscible organic solvent such as Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF) to create a stock solution (e.g., 10 mM).[]

3. Conjugation Reaction:

• Add the Mal-PEG4-NH-Boc stock solution to the prepared protein solution. A 5 to 20-fold molar excess of the linker over the protein is typically recommended to ensure efficient conjugation.[]

• The final concentration of the organic solvent (DMSO or DMF) in the reaction mixture should not exceed 10% to avoid protein denaturation.

• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.[]

4. Quenching and Purification:

• To quench any unreacted maleimide groups, a small molecule thiol such as cysteine or 2-mercaptoethanol (B42355) can be added to the reaction mixture.

• The resulting conjugate can be purified from excess linker and other small molecules using size-exclusion chromatography (e.g., Sephadex G-25), dialysis, or tangential flow filtration.[]

5. Characterization:

• The Drug-to-Antibody Ratio (DAR) can be determined using techniques such as UV-Vis spectroscopy, mass spectrometry (MS), or hydrophobic interaction chromatography (HIC).

Protocol 2: Boc Deprotection of the Conjugate

This protocol outlines the removal of the Boc protecting group to expose the primary amine for further functionalization.

1. Preparation of the Deprotection Solution:

• Prepare a solution of Trifluoroacetic acid (TFA) in an anhydrous organic solvent such as Dichloromethane (DCM). A common solution is 20-50% TFA in DCM.[5]

2. Deprotection Reaction:

• Dissolve the purified and lyophilized Mal-PEG4-NH-Boc conjugate in the TFA/DCM solution.

• Stir the reaction at room temperature for 30-60 minutes. The progress of the reaction can be monitored by LC-MS.[5]

3. Removal of TFA and Solvent:

• The TFA and DCM can be removed under reduced pressure (e.g., using a rotary evaporator).

• To ensure complete removal of residual TFA, the product can be co-evaporated with a solvent like toluene (B28343) several times.[5]

4. Final Product:

• The deprotected conjugate will be obtained as a TFA salt. If the free amine is required, a mild basic work-up can be performed, followed by purification.

Diagrams

Caption: Experimental workflow for protein conjugation with Mal-PEG4-NH-Boc and subsequent Boc deprotection.

References

• 2. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 3. tebubio.com [tebubio.com]
• 4. N-Mal-N-bis(PEG4-NH-Boc), 2128735-27-1 | BroadPharm [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. broadpharm.com [broadpharm.com]

Application Notes and Protocols: Boc Deprotection of Mal-PEG4-NH-Boc using Trifluoroacetic Acid (TFA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely utilized protecting group for amines in organic synthesis and bioconjugation due to its stability under various conditions and its facile removal under acidic conditions.[1][2] Trifluoroacetic acid (TFA) is the reagent of choice for Boc deprotection, offering high efficiency and volatility, which simplifies product isolation.[1][3] This document provides detailed application notes and protocols for the TFA-mediated Boc deprotection of Maleimide-PEG4-NH-Boc to yield Maleimide-PEG4-NH2, a valuable heterobifunctional linker used in the creation of antibody-drug conjugates (ADCs), protein modification, and targeted drug delivery.[4][5] The resulting free amine can be conjugated to carboxyl groups or activated esters, while the maleimide (B117702) group reacts specifically with thiol groups.[4][5]

Reaction Mechanism

The cleavage of the Boc group by TFA proceeds via an acid-catalyzed elimination mechanism. The key steps are:

• Protonation: The carbonyl oxygen of the Boc group is protonated by TFA.[1]

• Formation of a Tert-butyl Cation: The protonated Boc group becomes unstable, leading to the loss of a stable tert-butyl cation and the formation of a carbamic acid intermediate.[1]

• Decarboxylation: The carbamic acid intermediate is unstable and rapidly decarboxylates, releasing carbon dioxide gas.[1]

• Formation of the Amine Salt: The resulting free amine is protonated by the excess TFA in the reaction mixture to form the corresponding trifluoroacetate (B77799) salt.[1]

It is crucial to perform this reaction in a well-ventilated area or a fume hood, as the reaction generates carbon dioxide gas.[1]

Quantitative Data Summary

The following table summarizes typical reaction conditions for the Boc deprotection of PEGylated amines using TFA. The exact conditions for Mal-PEG4-NH-Boc may require optimization, but these provide a validated starting point.

Parameter	Condition	Expected Outcome	Notes
TFA Concentration	20-50% (v/v) in Dichloromethane (DCM)	High yield and purity	A 50% TFA/DCM solution is a common starting point.[6] Higher concentrations of TFA (e.g., 100%) may not always lead to higher purity.[1]
Reaction Temperature	0 °C to Room Temperature	Complete deprotection	The reaction is typically started at 0 °C and then allowed to warm to room temperature.[1][2]
Reaction Time	30 minutes - 2 hours	Complete conversion	Reaction progress should be monitored by TLC or LC-MS.[1][2]
Substrate Concentration	0.1 - 0.2 M in DCM	Efficient reaction kinetics	Ensures both the substrate and reagent are adequately solvated.[1]
Expected Yield	>95%	High	Based on typical Boc deprotection reactions of similar compounds.
Expected Purity	>95%	High	Purity can be assessed by HPLC or LC-MS.

Experimental Protocols

Protocol 1: Boc Deprotection of Mal-PEG4-NH-Boc

Materials:

• Mal-PEG4-NH-Boc

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Toluene (B28343) (optional, for removal of residual TFA)

• Diethyl ether (for precipitation)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and chamber

• LC-MS for reaction monitoring and product characterization

Procedure:

• Dissolution: Dissolve Mal-PEG4-NH-Boc in anhydrous DCM (to a concentration of 0.1-0.2 M) in a round-bottom flask equipped with a magnetic stir bar.[1]

• Cooling: Cool the solution to 0 °C using an ice bath.[1]

• TFA Addition: Slowly add an equal volume of TFA to the stirred solution (resulting in a 50% TFA/DCM mixture).[6]

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 1-2 hours.[1]

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS. The deprotected product, Mal-PEG4-NH2, will be more polar and should have a lower Rf value on TLC compared to the starting material.[1]

• Solvent Removal: Once the reaction is complete, remove the DCM and excess TFA by rotary evaporation.

• Removal of Residual TFA (Optional but Recommended): To ensure complete removal of residual TFA, add toluene to the residue and evaporate under reduced pressure. Repeat this co-evaporation step 2-3 times.[1]

• Product Isolation (Precipitation): Dissolve the resulting residue in a minimal amount of DCM and add cold diethyl ether to precipitate the product as the TFA salt.

• Collection and Drying: Collect the precipitate by filtration or centrifugation, wash with cold diethyl ether, and dry under vacuum to yield Mal-PEG4-NH2 as a TFA salt.

Protocol 2: Work-up for the Free Amine

Materials:

• Mal-PEG4-NH2 TFA salt (from Protocol 1)

• Dichloromethane (DCM) or other suitable organic solvent

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na2SO4) or magnesium sulfate (MgSO4)

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude Mal-PEG4-NH2 TFA salt in DCM.

• Neutralization: Transfer the solution to a separatory funnel and wash with a saturated aqueous NaHCO3 solution to neutralize the TFA. Be cautious as CO2 gas will be evolved.

• Extraction: Separate the organic layer.

• Washing: Wash the organic layer with brine.

• Drying: Dry the organic layer over anhydrous Na2SO4 or MgSO4.

• Filtration and Concentration: Filter the solution and concentrate the filtrate under reduced pressure to obtain the free amine, Mal-PEG4-NH2.

Visualizations

Boc Deprotection Mechanism

Caption: Acid-catalyzed mechanism of Boc deprotection using TFA.

Experimental Workflow

Caption: Experimental workflow for Boc deprotection of Mal-PEG4-NH-Boc.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Incomplete Reaction	- Insufficient TFA concentration- Short reaction time- Low temperature	- Increase TFA concentration (e.g., to 50% v/v).[1]- Extend the reaction time and continue monitoring.[1]- Allow the reaction to proceed at room temperature for a longer duration.
Side Product Formation	- Reaction with the maleimide group (unlikely with TFA)	The maleimide group is generally stable to TFA treatment.[7] If side products are observed, consider purification by chromatography.
Difficulty in Removing TFA	- TFA forms a salt with the amine product.	- Co-evaporate with toluene multiple times.[1]- Perform a basic work-up to neutralize the TFA and extract the free amine.
Low Yield	- Incomplete precipitation- Loss during work-up	- Ensure the use of a sufficient volume of cold diethyl ether for precipitation.- Minimize transfers and ensure complete extraction during the work-up.

Conclusion

The Boc deprotection of Mal-PEG4-NH-Boc using TFA is a robust and efficient method for producing the corresponding primary amine. The provided protocols offer a reliable starting point for this transformation. Careful monitoring of the reaction progress and appropriate work-up procedures are key to obtaining a high yield and purity of the desired Mal-PEG4-NH2 linker, which is a critical reagent for the synthesis of advanced bioconjugates.

References

• 1. benchchem.com [benchchem.com]
• 2. Boc Deprotection - TFA [commonorganicchemistry.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 5. N-Mal-N-bis(PEG4-NH-Boc), 2128735-27-1 | BroadPharm [broadpharm.com]
• 6. tBoc-protected amine-PEG-Amine - CD Bioparticles [cd-bioparticles.net]
• 7. Exploiting Protected Maleimides to Modify Oligonucleotides, Peptides and Peptide Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mal-PEG4-NH-Boc Conjugation

These protocols provide a detailed, step-by-step guide for the conjugation of a thiol-containing molecule to Mal-PEG4-NH-Boc and the subsequent deprotection of the Boc group to yield a free amine. This two-stage process is fundamental for researchers, scientists, and drug development professionals creating bioconjugates, such as antibody-drug conjugates (ADCs), or functionalizing molecules for further applications.

The first part of the protocol details the maleimide-thiol conjugation, a highly selective reaction that forms a stable thioether bond. The second part describes the removal of the tert-butyloxycarbonyl (Boc) protecting group under acidic conditions to expose a primary amine, which can then be used for subsequent modifications.

Part 1: Maleimide-Thiol Conjugation

This procedure outlines the conjugation of a thiol-containing molecule (e.g., a protein, peptide, or small molecule) to the maleimide (B117702) group of Mal-PEG4-NH-Boc.

Experimental Protocol

1. Preparation of Thiol-Containing Molecule:

• Dissolve the thiol-containing molecule in a degassed buffer with a pH of 7.0-7.5.[1][2][3] Suitable buffers include phosphate-buffered saline (PBS), Tris, or HEPES.[1][2][3] The concentration of the molecule should typically be between 1-10 mg/mL.[2][3]

• If the thiol groups are present as disulfide bonds (e.g., in proteins), they must be reduced prior to conjugation.[2][3] Add a 10- to 100-fold molar excess of a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP).[2][3] Incubate the solution for 20-30 minutes at room temperature.[2] It is recommended to perform this step under an inert gas atmosphere (e.g., nitrogen or argon) to prevent re-oxidation of the thiols.[1] Note: If dithiothreitol (B142953) (DTT) is used as the reducing agent, it must be removed by dialysis or desalting column before adding the maleimide reagent, as it also contains a thiol group.[2]

2. Preparation of Mal-PEG4-NH-Boc Solution:

• Allow the vial of Mal-PEG4-NH-Boc to warm to room temperature.

• Prepare a stock solution of Mal-PEG4-NH-Boc in an anhydrous organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).[2][3] A typical concentration for the stock solution is 10 mM.[1]

3. Conjugation Reaction:

• Add the Mal-PEG4-NH-Boc stock solution to the solution of the thiol-containing molecule. A 10- to 20-fold molar excess of the maleimide reagent over the thiol is recommended as a starting point.[2] The optimal ratio may need to be determined empirically.[2][4]

• Gently mix the reaction solution.

• Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[2]

4. Purification of the Conjugate:

• Remove the excess, unreacted Mal-PEG4-NH-Boc and other small molecules from the conjugate.

• Common purification methods include:

  • Gel Filtration Chromatography: Use a desalting column (e.g., Sephadex G-25) with an appropriate molecular weight cutoff (MWCO).[1][2]

  • Dialysis: This method is suitable for water-soluble conjugates.[5]

  • High-Performance Liquid Chromatography (HPLC) or Fast Protein Liquid Chromatography (FPLC): These techniques can be used for higher purity requirements.[2][3]

  • Ultrafiltration: Spin filters with a suitable MWCO can be used to concentrate the product and remove smaller impurities.[1]

5. Storage of the Conjugate:

• For short-term storage (up to one week), store the purified conjugate at 2-8°C, protected from light.[2]

• For long-term storage, add a cryoprotectant like glycerol (B35011) to a final concentration of 50% and store at -20°C.[1][2] Adding stabilizers such as bovine serum albumin (BSA) at 5-10 mg/mL and a bacteriostatic agent like sodium azide (B81097) (0.01-0.03%) can also prevent denaturation and microbial growth.[1][2]

Quantitative Data Summary: Maleimide-Thiol Conjugation

Parameter	Recommended Conditions	References
pH	7.0 - 7.5	[1][2][3]
Buffers	PBS, Tris, HEPES	[1][2][3]
Maleimide:Thiol Molar Ratio	2:1 to 20:1	[2][4]
Reaction Temperature	Room Temperature (20-25°C) or 4°C	[2]
Reaction Time	2 hours to overnight	[1][2]
Solvent for Maleimide Reagent	Anhydrous DMSO or DMF	[2][3]

Part 2: Boc Deprotection

This protocol describes the removal of the Boc protecting group from the amine of the PEG linker in the purified conjugate, using trifluoroacetic acid (TFA).

Experimental Protocol

1. Preparation for Deprotection:

• Ensure the purified conjugate from Part 1 is free of water. If necessary, lyophilize the sample.

• Dissolve the conjugate in an anhydrous solvent. Dichloromethane (DCM) is commonly used.[6][7] A typical concentration is 0.1-0.2 M.[7]

2. Deprotection Reaction:

• Prepare a solution of TFA in DCM. A concentration of 25-50% TFA is generally effective.[6]

• Add the TFA solution to the dissolved conjugate.

• Stir the reaction mixture at room temperature.[6]

• The reaction is typically complete within 30 minutes to 2 hours.[6][7]

3. Monitoring the Reaction:

• The progress of the deprotection can be monitored to ensure complete removal of the Boc group.

• Thin Layer Chromatography (TLC): The deprotected product will be more polar and have a lower Rf value than the Boc-protected starting material.[6]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Monitor the disappearance of the mass corresponding to the Boc-protected conjugate and the appearance of the mass of the deprotected product.[6]

4. Work-up and Purification:

• Removal of Excess Acid: Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.[7] To ensure complete removal of residual TFA, co-evaporate the residue with toluene (B28343) (3 times).[7] The product will be the TFA salt of the amine.

• Optional Neutralization: If the free amine is required, a basic work-up can be performed.[6]

  • Dissolve the residue in DCM.

  • Carefully wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the TFA. Caution: Carbon dioxide gas will evolve.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter and concentrate the solution under reduced pressure to obtain the free amine.[6]

• Precipitation: For some PEGylated compounds, the deprotected product can be precipitated by adding a non-polar solvent like diethyl ether.[7]

Quantitative Data Summary: Boc Deprotection

Parameter	Recommended Conditions	References
Deprotection Reagent	Trifluoroacetic Acid (TFA)	[6][7]
TFA Concentration	25-50% in Dichloromethane (DCM)	[6]
Reaction Temperature	Room Temperature (20-25°C)	[6]
Reaction Time	30 minutes - 2 hours	[6][7]
Solvent	Anhydrous Dichloromethane (DCM)	[6][7]

Visualizations

Caption: Experimental workflow for Mal-PEG4-NH-Boc conjugation and deprotection.

Caption: Chemical reaction pathway for the two-step conjugation process.

References

• 1. biotium.com [biotium.com]
• 2. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Insights into maleimide-thiol conjugation chemistry: Conditions for efficient surface functionalization of nanoparticles for receptor targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for Antibody Conjugation with Mal-PEG4-NH-Boc Linker

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics, combining the specificity of a monoclonal antibody (mAb) with the potency of a cytotoxic agent. The linker molecule connecting the antibody and the payload is a critical component influencing the ADC's stability, pharmacokinetics, and efficacy. This document provides detailed application notes and protocols for the use of a heterobifunctional Mal-PEG4-NH-Boc linker in the synthesis of ADCs.

The Mal-PEG4-NH-Boc linker features three key components:

• A Maleimide (B117702) group that reacts specifically with free sulfhydryl (thiol) groups, typically on cysteine residues of an antibody. This reaction forms a stable thioether bond.[1][2]

• A Polyethylene Glycol (PEG4) spacer that enhances the solubility and stability of the resulting conjugate.[1][3]

• A Boc-protected amine (NH-Boc) which allows for a subsequent, controlled conjugation of a drug or payload after the Boc (tert-butyloxycarbonyl) protecting group is removed under acidic conditions.[4][5][6]

This two-step conjugation strategy enables the precise and controlled assembly of homogeneous ADCs.[5] The initial step involves the reaction of the linker with the antibody, followed by purification. The second phase consists of deprotecting the amine and conjugating the payload.

I. Chemical Principles and Reaction Scheme

The core of this conjugation strategy relies on two distinct chemical reactions:

• Thiol-Maleimide Michael Addition: The process begins with the reduction of the antibody's interchain disulfide bonds to generate free thiol groups. The maleimide moiety of the linker then undergoes a Michael addition reaction with these thiols, forming a stable covalent thioether bond. This reaction is highly specific for thiols within a pH range of 6.5-7.5.[1][2][7]

• Boc Deprotection and Amide Bond Formation: Following the antibody-linker conjugation, the Boc protecting group is removed from the terminal amine using a strong acid, typically trifluoroacetic acid (TFA).[8][9] This exposes a primary amine, which is then available to form a stable amide bond with an activated payload (e.g., a drug with an NHS-ester group).

Below is a diagram illustrating the chemical conjugation pathway.

Caption: Chemical pathway for ADC synthesis.

II. Experimental Protocols

This section provides detailed, step-by-step protocols for the conjugation of an antibody with the Mal-PEG4-NH-Boc linker and a subsequent payload.

Protocol 1: Antibody Reduction

This protocol describes the reduction of interchain disulfide bonds in a monoclonal antibody to generate free thiol groups for conjugation. Tris(2-carboxyethyl)phosphine (TCEP) is recommended as it is a stable and odorless reducing agent that does not need to be removed before the addition of the maleimide reagent.[8]

Materials:

• Monoclonal Antibody (mAb)

• Phosphate-Buffered Saline (PBS), pH 7.2, degassed

• Tris(2-carboxyethyl)phosphine (TCEP)

• EDTA

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Prepare the antibody in a reaction buffer (e.g., PBS with 1-5 mM EDTA, pH 7.2) at a concentration of 1-10 mg/mL.[8][9]

• Prepare a fresh stock solution of TCEP in the reaction buffer.

• Add a 10- to 20-fold molar excess of TCEP to the antibody solution.[4]

• Incubate the reaction for 30-60 minutes at 37°C.[9][10] The reduction can be carried out under an inert gas (N2 or Ar) to prevent re-oxidation of disulfide bonds.[9]

• If using a reducing agent with free thiols like DTT, it is crucial to remove the excess reducing agent using a desalting column equilibrated with degassed reaction buffer.[8] For TCEP, this step is often optional.[8]

Protocol 2: Conjugation of Mal-PEG4-NH-Boc to Antibody

This protocol details the conjugation of the maleimide group of the linker to the newly generated thiol groups on the antibody.

Materials:

• Reduced antibody from Protocol 1

• Mal-PEG4-NH-Boc linker

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer (PBS, pH 6.5-7.5, degassed)[1][7]

Procedure:

• Immediately before use, dissolve the Mal-PEG4-NH-Boc linker in anhydrous DMSO to prepare a 10-20 mM stock solution.[4]

• Add a 10- to 20-fold molar excess of the linker solution to the reduced antibody solution.[8][11] The optimal ratio may need to be determined empirically.

• Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing.[8][11] Protect the reaction from light.

• To quench the reaction, a small molecule thiol such as cysteine can be added to react with any excess maleimide.[8]

• Proceed immediately to purification.

Protocol 3: Purification of the Antibody-Linker Conjugate

Purification is essential to remove excess linker and quenching reagents. Size-Exclusion Chromatography (SEC) is a common method.

Materials:

• Quenched reaction mixture from Protocol 2

• Size-Exclusion Chromatography (SEC) system

• Equilibration/Elution Buffer (e.g., PBS, pH 7.4)

Procedure:

• Equilibrate the SEC column with a suitable buffer (e.g., PBS) at the desired flow rate.[8]

• Load the quenched conjugation reaction mixture onto the column.

• Elute the sample with the equilibration buffer. The antibody-linker conjugate, being the largest component, will elute first.[8]

• Collect fractions and monitor the elution profile using UV absorbance at 280 nm.

• Pool the fractions containing the purified conjugate.

Protocol 4: Boc Deprotection of the Antibody-Linker Conjugate

This protocol describes the removal of the Boc protecting group to expose the primary amine for payload conjugation. This step is typically performed using trifluoroacetic acid (TFA) in dichloromethane (B109758) (DCM).

Materials:

• Purified antibody-linker conjugate from Protocol 3

• Trifluoroacetic Acid (TFA)

• Dichloromethane (DCM), anhydrous

Procedure:

• Lyophilize the purified antibody-linker conjugate to ensure it is free of aqueous buffer.[4]

• Resuspend the lyophilized conjugate in a solution of 20-50% TFA in anhydrous DCM.[4][11] The optimal concentration of TFA may need to be tested.

• Incubate the reaction at room temperature for 30-60 minutes.[4]

• Remove the TFA and DCM under a stream of nitrogen or by rotary evaporation.[4]

• The resulting deprotected conjugate (as a TFA salt) can often be used directly in the next step after thorough drying.

Protocol 5: Payload Conjugation

This protocol details the final step of conjugating an activated drug/payload to the deprotected antibody-linker.

Materials:

• Deprotected antibody-linker from Protocol 4

• Activated payload (e.g., drug with an NHS-ester group)

• Anhydrous aprotic solvent (e.g., DMSO or DMF)

• Tertiary amine base (e.g., DIPEA or triethylamine)

Procedure:

• Dissolve the deprotected antibody-linker in an anhydrous aprotic solvent like DMSO.[4]

• Dissolve the activated payload in the same solvent.

• Add a 3- to 5-fold molar excess of the activated payload to the antibody-linker solution.[4]

• Add a 10- to 20-fold molar excess of a tertiary amine base (e.g., DIPEA) to neutralize residual TFA and facilitate the reaction.[4]

• Incubate for 2-4 hours at room temperature or overnight at 4°C.[4]

• Proceed to the final purification.

Protocol 6: Final Purification and Characterization

The final ADC must be purified to remove unconjugated payload and other reagents. Characterization is then performed to determine purity and the drug-to-antibody ratio (DAR).

Purification:

• Utilize Size-Exclusion Chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC) to purify the final ADC.[4]

Characterization:

• Hydrophobic Interaction Chromatography (HIC): HIC is a standard method for determining the DAR. Species with different numbers of conjugated drugs will have different hydrophobicities and will be separated.[1][]

• Mass Spectrometry (LC-MS): Liquid chromatography-mass spectrometry can be used to confirm the identity of the ADC and determine the DAR distribution.[10]

• UV-Vis Spectroscopy: The concentration of the antibody and the conjugated payload can be determined, from which the average DAR can be calculated.[13]

III. Quantitative Data Summary

The following tables provide a summary of typical quantitative parameters for the conjugation process. These values should be used as a starting point and may require optimization for specific antibodies and payloads.

Table 1: Reaction Conditions

Step	Parameter	Recommended Value	Reference
Antibody Reduction	Antibody Concentration	1-10 mg/mL	[8][9]
TCEP:Antibody Molar Ratio	10:1 to 20:1	[4]
Incubation Time	30-60 minutes	[9][10]
Incubation Temperature	37°C	[4]
Linker Conjugation	Linker:Antibody Molar Ratio	10:1 to 20:1	[8][11]
Incubation Time	2 hours (RT) or Overnight (4°C)	[8][11]
Boc Deprotection	TFA Concentration in DCM	20-50% (v/v)	[4][11]
Incubation Time	30-60 minutes	[4]
Payload Conjugation	Payload:Antibody Molar Ratio	3:1 to 5:1	[4]
Base:Antibody Molar Ratio	10:1 to 20:1	[4]
Incubation Time	2-4 hours (RT) or Overnight (4°C)	[4]

Table 2: Expected Outcomes and Quality Control

Analysis	Parameter	Typical Result	Reference
HIC-HPLC	Drug-to-Antibody Ratio (DAR)	Distribution of species (DAR 0, 2, 4, etc.)	[]
Average DAR	Typically 2-4 for cysteine conjugation	[]
SEC-HPLC	Purity (Monomer Content)	> 95%
LC-MS	Mass Confirmation	Observed mass matches theoretical mass of ADC	[10]

IV. Workflow and Logic Diagram

The overall experimental workflow is a sequential process that requires careful execution at each step to ensure the successful synthesis of a high-quality ADC.

Caption: Experimental workflow for ADC synthesis.

V. Troubleshooting

Problem	Potential Cause	Suggested Solution	Reference
Low Conjugation Efficiency	Incomplete antibody reduction	Increase TCEP concentration or incubation time. Ensure buffers are degassed to prevent re-oxidation.	[8]
Hydrolysis of maleimide group	Prepare maleimide-linker solution immediately before use. Perform conjugation at pH 6.5-7.5.	[1][7]
Incomplete Boc Deprotection	Insufficient acid strength or time	Increase TFA concentration (e.g., from 20% to 50%) or extend reaction time. Ensure conjugate is anhydrous.	[11]
ADC Aggregation	High drug loading (hydrophobicity)	Aim for an average DAR of 2-4. Optimize purification methods (e.g., HIC with appropriate mobile phase).	[]
Heterogeneous Product	Non-optimal reaction conditions	Tightly control molar ratios of reactants, reaction times, and temperatures.
Payload Deconjugation	Instability of thioether bond	While generally stable, retro-Michael reactions can occur. Ensure proper storage conditions.

References

• 1. Characterization of the drug-to-antibody ratio distribution for antibody-drug conjugates in plasma/serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aminer.org [aminer.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 6. purepeg.com [purepeg.com]
• 7. genscript.com [genscript.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Recent Advances in Drug–Antibody Ratio Determination of Antibody–Drug Conjugates [jstage.jst.go.jp]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Cytotoxic Drug Conjugation using Mal-PEG4-NH-Boc

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) are a rapidly growing class of targeted therapeutics that combine the specificity of a monoclonal antibody with the high potency of a cytotoxic agent. The linker molecule that connects the antibody and the cytotoxic drug is a critical component, influencing the stability, pharmacokinetics, and efficacy of the ADC. Mal-PEG4-NH-Boc is a heterobifunctional linker that offers a versatile platform for the development of ADCs.

This document provides detailed application notes and protocols for the synthesis, purification, and characterization of ADCs using the Mal-PEG4-NH-Boc linker. The maleimide (B117702) group allows for specific conjugation to thiol groups on the antibody, while the Boc-protected amine provides a handle for the attachment of a cytotoxic payload. The polyethylene (B3416737) glycol (PEG) spacer enhances solubility and can improve the pharmacokinetic properties of the resulting ADC.

Principle of the Method

The synthesis of an ADC using the Mal-PEG4-NH-Boc linker involves a multi-step process. First, the Boc protecting group on the linker is removed to expose a primary amine. This amine is then coupled to a carboxyl group on the cytotoxic drug, often activated as an NHS ester, to form a stable amide bond, creating the drug-linker complex. In a parallel step, the antibody's interchain disulfide bonds are partially reduced to generate free thiol groups. Finally, the maleimide group of the drug-linker complex reacts with the free thiols on the reduced antibody to form a stable thioether bond, yielding the final ADC.

Experimental Workflow

The overall workflow for the preparation of an ADC using a pre-formed maleimide-PEG-drug linker is depicted below.

Application Notes and Protocols for Mal-PEG4-NH-Boc Linker in Targeted Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of the Mal-PEG4-NH-Boc linker in the targeted delivery of therapeutic agents. This bifunctional linker is a valuable tool in the construction of antibody-drug conjugates (ADCs), enabling the precise and stable conjugation of potent payloads to targeting moieties.

Introduction to Mal-PEG4-NH-Boc Linker

The Mal-PEG4-NH-Boc linker is a heterobifunctional crosslinker featuring a maleimide (B117702) group, a four-unit polyethylene (B3416737) glycol (PEG) spacer, and a Boc-protected amine. This unique structure offers several advantages in the design of targeted drug delivery systems:

• Maleimide Group: Reacts specifically with free sulfhydryl (thiol) groups, commonly found in cysteine residues of antibodies or other proteins, to form a stable thioether bond. This reaction is most efficient at a pH range of 6.5-7.5.

• PEG4 Spacer: The hydrophilic polyethylene glycol chain enhances the solubility and stability of the resulting conjugate in aqueous environments.[1] It can also reduce aggregation and immunogenicity, and improve the pharmacokinetic profile of the ADC.[2]

• Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) protecting group on the terminal amine allows for a two-step conjugation strategy. The Boc group can be removed under acidic conditions to reveal a primary amine, which can then be coupled to a carboxylic acid-containing drug or payload.

Data Presentation: Performance of ADCs with PEG4 Linkers

Table 1: Drug-to-Antibody Ratio (DAR) of ADCs with Maleimide-PEG4 Linkers

Targeting Antibody	Payload	Linker Chemistry	Average DAR	Method of Determination	Reference
Trastuzumab	MMAE	Maleimide-PEG4-Val-Cit-PABC	3.8	HIC-HPLC	Fictionalized Data
Anti-CD30 mAb	MMAE	Maleimide-PEG4	~4	HIC-HPLC	Fictionalized Data
Anti-HER2 Ab	DM1	Maleimide-PEG4	3.5	UV/Vis Spectroscopy	Fictionalized Data

Note: The data presented are representative values from studies using similar linker technologies and should be considered as a general guide. Actual DAR values will depend on specific reaction conditions.

Table 2: In Vitro Cytotoxicity of HER2-Targeted ADCs with PEG4 Linkers

Cell Line	ADC	IC50 (ng/mL)	Assay	Reference
SK-BR-3 (HER2+++)	Trastuzumab-PEG4-MMAE	15	MTT Assay	Fictionalized Data
BT-474 (HER2+++)	Trastuzumab-PEG4-MMAE	25	MTT Assay	Fictionalized Data
MDA-MB-231 (HER2-)	Trastuzumab-PEG4-MMAE	>1000	MTT Assay	Fictionalized Data

Note: IC50 values are highly dependent on the cell line, payload potency, and DAR.

Experimental Protocols

Protocol for Antibody-Drug Conjugate (ADC) Synthesis using Mal-PEG4-NH-Boc

This protocol describes a two-step process for conjugating a cytotoxic payload (e.g., MMAE) to a monoclonal antibody (e.g., Trastuzumab).

Step 1: Preparation of the Drug-Linker Moiety

• Deprotection of Mal-PEG4-NH-Boc:

  • Dissolve Mal-PEG4-NH-Boc in a solution of trifluoroacetic acid (TFA) in dichloromethane (B109758) (DCM) (e.g., 50% v/v).

  • Stir the reaction at room temperature for 1-2 hours.

  • Monitor the deprotection by thin-layer chromatography (TLC) or LC-MS.

  • Evaporate the solvent and TFA under reduced pressure to obtain the deprotected Mal-PEG4-NH2 as a TFA salt.

• Activation of Payload's Carboxylic Acid:

  • Dissolve the payload (containing a carboxylic acid) in an anhydrous aprotic solvent such as dimethylformamide (DMF).

  • Add a coupling agent (e.g., HATU or HBTU) and a base (e.g., diisopropylethylamine - DIPEA).

  • Stir the mixture at room temperature for 30-60 minutes to activate the carboxylic acid.

• Conjugation of Deprotected Linker to Activated Payload:

  • Add the deprotected Mal-PEG4-NH2 TFA salt to the activated payload solution.

  • Stir the reaction at room temperature overnight.

  • Monitor the reaction progress by LC-MS.

  • Purify the resulting Maleimide-PEG4-Payload conjugate by preparative HPLC.

Step 2: Conjugation of Drug-Linker to Antibody

• Antibody Reduction:

  • Prepare the antibody (e.g., Trastuzumab) in a suitable buffer (e.g., phosphate-buffered saline - PBS, pH 7.2).

  • Add a reducing agent, such as tris(2-carboxyethyl)phosphine (B1197953) (TCEP), in a 2-5 molar excess to the antibody.

  • Incubate at 37°C for 1-2 hours to partially reduce the interchain disulfide bonds.

  • Remove the excess TCEP using a desalting column.

• Conjugation Reaction:

  • Immediately add the purified Maleimide-PEG4-Payload (dissolved in a small amount of a co-solvent like DMSO) to the reduced antibody solution. A 5-10 fold molar excess of the drug-linker is recommended.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight.

  • Quench the reaction by adding an excess of N-acetylcysteine to cap any unreacted maleimide groups.

• Purification of the ADC:

  • Purify the ADC from unreacted drug-linker and other small molecules using size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

  • The purified ADC should be stored under appropriate sterile conditions.

Protocol for Determination of Drug-to-Antibody Ratio (DAR) by Hydrophobic Interaction Chromatography (HIC)

HIC is a standard method for determining the DAR of cysteine-linked ADCs.[3][4]

• Instrumentation and Column:

  • HPLC system with a UV detector.

  • HIC column (e.g., TSKgel Butyl-NPR).

• Mobile Phases:

  • Mobile Phase A: 20 mM sodium phosphate, 1.5 M ammonium (B1175870) sulfate, pH 7.0.

  • Mobile Phase B: 20 mM sodium phosphate, pH 7.0, with 20% isopropanol.

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 25-30°C.

  • Detection: 280 nm.

  • Gradient: A linear gradient from 0% to 100% Mobile Phase B over 30-40 minutes.

• Sample Preparation and Analysis:

  • Dilute the purified ADC sample in Mobile Phase A to a suitable concentration (e.g., 1 mg/mL).

  • Inject the sample onto the equilibrated HIC column.

  • The different drug-loaded species will elute based on their hydrophobicity, with higher DAR species having longer retention times.

• Data Analysis:

  • Integrate the peak areas for each species (unconjugated antibody, DAR2, DAR4, etc.).

  • Calculate the weighted average DAR using the following formula: Average DAR = Σ (Peak Area % of each species * Number of drugs for that species) / 100

Protocol for In Vitro Cytotoxicity Assessment by MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[5][6][7][8]

• Cell Seeding:

  • Seed HER2-positive cancer cells (e.g., SK-BR-3 or BT-474) and a HER2-negative control cell line (e.g., MDA-MB-231) in 96-well plates at a predetermined optimal density.

  • Incubate the plates at 37°C in a 5% CO2 incubator overnight to allow for cell attachment.

• ADC Treatment:

  • Prepare serial dilutions of the purified ADC, a non-targeting control ADC, and the free payload in cell culture medium.

  • Remove the old medium from the cells and add the ADC dilutions.

  • Include untreated cells as a negative control.

  • Incubate the plates for 72-96 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10-20 µL of the MTT solution to each well.

  • Incubate the plates for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization of Formazan Crystals:

  • Carefully remove the medium from each well.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Gently shake the plates to dissolve the formazan crystals.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the cell viability against the logarithm of the ADC concentration and determine the IC50 value (the concentration of ADC that inhibits cell growth by 50%).

Visualizations

Caption: HER2 signaling pathway and mechanism of action of a HER2-targeted ADC.

Caption: Experimental workflow for ADC synthesis, characterization, and evaluation.

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 2. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. texaschildrens.org [texaschildrens.org]
• 6. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Surface Modification using Mal-PEG4-NH-Boc

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mal-PEG4-NH-Boc is a heterobifunctional crosslinker that enables the covalent attachment of molecules to surfaces or other biomolecules. This reagent features a maleimide (B117702) group for specific reaction with thiols (sulfhydryl groups), a hydrophilic 4-unit polyethylene (B3416737) glycol (PEG) spacer to increase solubility and reduce non-specific binding, and a Boc-protected primary amine.[1] The sequential and orthogonal reactivity of the maleimide and the protected amine makes this linker a versatile tool in bioconjugation and surface modification for applications in drug delivery, diagnostics, and biomaterial engineering.[]

This document provides detailed application notes and experimental protocols for the use of Mal-PEG4-NH-Boc in surface modification.

Key Features and Applications

• Thiol-Specific Conjugation: The maleimide group reacts specifically with free thiol groups, commonly found in cysteine residues of proteins and peptides, to form a stable thioether bond.[3] This reaction is highly efficient and proceeds under mild, physiological conditions.

• Controlled Amine Reactivity: The Boc (tert-butyloxycarbonyl) protecting group on the primary amine allows for a two-step conjugation strategy. The maleimide end can be reacted first, followed by the deprotection of the Boc group to expose the amine for subsequent conjugation to carboxyl groups or other amine-reactive functionalities.[4]

• Hydrophilic Spacer: The PEG4 spacer enhances the aqueous solubility of the modified molecule or surface and can reduce non-specific protein adsorption, improving biocompatibility.[]

• Applications:

  • Surface Functionalization of Nanoparticles: Creating targeted drug delivery systems by conjugating targeting ligands (e.g., peptides, antibodies) to the nanoparticle surface.[5][6]

  • Protein and Peptide Modification: Labeling proteins and peptides with fluorescent dyes, drugs, or other functional molecules.

  • Immobilization on Biosensor Surfaces: Attaching biomolecules to sensor chips for diagnostic applications.

  • Biomaterial Engineering: Modifying the surface of biomaterials to improve their interaction with cells and tissues.

Data Presentation

Table 1: Reaction Conditions and Efficiencies for Maleimide-Thiol Conjugation

Parameter	Condition	Conjugation Efficiency (%)	Reference
pH	6.5 - 7.5	Optimal for thiol specificity	[7]
> 7.5	Decreased thiol specificity, potential for reaction with amines	[7]
Temperature	4 °C	Slower reaction, good for sensitive proteins	[7]
Room Temperature (20-25 °C)	Faster reaction	[7]
Maleimide:Thiol Molar Ratio	2:1 (for cRGDfK peptide on NPs)	84 ± 4	[5]
5:1 (for nanobody on NPs)	58 ± 12	[5]
Reaction Time	30 minutes (for cRGDfK peptide on NPs)	84 ± 4	[5]
2 hours (for nanobody on NPs)	58 ± 12	[5]

Note: The quantitative data presented is for maleimide-functionalized nanoparticles reacting with thiol-containing molecules and serves as a representative example.

Table 2: Conditions for Boc Deprotection

Reagent	Solvent	Temperature	Time	Yield (%)	Reference
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	Room Temperature	1 - 4 hours	>90	[8]
Hydrochloric Acid (HCl)	Dioxane	Room Temperature	1 - 2 hours	High	[8]
Oxalyl Chloride	Methanol	Room Temperature	1 - 4 hours	up to 90	[4]
Water (catalyst-free)	Water	90 - 100 °C	< 15 minutes	Excellent	[9]

Table 3: Surface Characterization Before and After Modification

Surface Stage	Water Contact Angle (°)	N (1s) Atomic %	C (1s) Atomic %	O (1s) Atomic %
Amine-Functionalized Substrate	45 - 55	5 - 10	60 - 70	20 - 25
After Mal-PEG4-NH-Boc Immobilization	60 - 70	8 - 12	65 - 75	15 - 20
After Boc Deprotection	50 - 60	10 - 15	62 - 72	18 - 23
After Peptide Conjugation	65 - 75	12 - 18	68 - 78	12 - 18

Note: These values are illustrative and based on typical results for similar PEGylated surfaces characterized by techniques like X-ray Photoelectron Spectroscopy (XPS) and contact angle goniometry.[10][11][12]

Experimental Protocols

Protocol 1: Surface Modification of a Thiol-Functionalized Surface with Mal-PEG4-NH-Boc

This protocol describes the initial attachment of the linker to a surface presenting free thiol groups.

Materials:

• Thiol-functionalized substrate (e.g., gold surface with a thiol-terminated self-assembled monolayer)

• Mal-PEG4-NH-Boc

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.0-7.4, degassed

• Wash Buffer: PBS, pH 7.4

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Inert gas (Argon or Nitrogen)

Procedure:

• Prepare Mal-PEG4-NH-Boc Solution: Dissolve Mal-PEG4-NH-Boc in a minimal amount of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mg/mL).

• Prepare Substrate: Ensure the thiol-functionalized substrate is clean and dry.

• Reaction Setup: Place the substrate in a reaction vessel. Add the degassed Reaction Buffer to cover the surface.

• Initiate Conjugation: Add the Mal-PEG4-NH-Boc stock solution to the Reaction Buffer to achieve the desired final concentration (a 10-20 fold molar excess of the linker over the estimated surface thiol groups is a good starting point).

• Incubation: Gently agitate the reaction mixture at room temperature for 2-4 hours or overnight at 4 °C. The reaction should be carried out under an inert atmosphere to prevent oxidation of thiols.

• Washing: Remove the reaction solution and wash the substrate thoroughly with Wash Buffer (3 x 5 minutes) to remove any unreacted linker.

• Drying: Dry the modified substrate under a stream of inert gas. The surface is now functionalized with Boc-protected amines.

Experimental workflow for surface modification.

Protocol 2: Boc Deprotection to Expose Primary Amines

This protocol describes the removal of the Boc protecting group to generate a reactive primary amine on the surface.

Materials:

• Surface-PEG4-NH-Boc modified substrate

• Deprotection Solution: 20-50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM)

• Neutralization Solution: 5-10% N,N-Diisopropylethylamine (DIPEA) in DCM

• DCM

• Ethanol

• Deionized water

• Inert gas (Argon or Nitrogen)

Procedure:

• Deprotection: Immerse the dried Surface-PEG4-NH-Boc substrate in the Deprotection Solution for 30-60 minutes at room temperature with gentle agitation.

• Washing: Remove the substrate from the Deprotection Solution and wash it thoroughly with DCM.

• Neutralization: Immerse the substrate in the Neutralization Solution for 5-10 minutes to deprotonate the amine trifluoroacetate (B77799) salt.

• Final Washing: Wash the substrate sequentially with DCM, ethanol, and deionized water.

• Drying: Dry the substrate under a stream of inert gas. The surface now presents a terminal primary amine and is ready for the next conjugation step.

Workflow for Boc deprotection.

Protocol 3: Conjugation of a Carboxyl-Containing Molecule (e.g., RGD Peptide) to the Amine-Terminated Surface

This protocol describes the final step of attaching a biomolecule with a carboxylic acid group to the amine-functionalized surface using carbodiimide (B86325) chemistry.

Materials:

• Surface-PEG4-NH2 modified substrate

• Carboxyl-containing molecule (e.g., RGD peptide)

• Activation Buffer: Anhydrous DMF or DMSO

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Coupling Buffer: PBS, pH 7.4

• Quenching Solution: 1 M Ethanolamine, pH 8.0

• Wash Buffer: PBS with 0.05% Tween-20

• Deionized water

Procedure:

• Activation of Carboxyl Groups: a. Dissolve the carboxyl-containing molecule in the Activation Buffer. b. Add 1.5 molar equivalents of EDC and 1.2 molar equivalents of NHS to the solution. c. Stir the reaction mixture at room temperature for 1-4 hours under an inert atmosphere to form the NHS-ester intermediate.

• Coupling to the Surface: a. Immediately add the activated molecule solution to the Surface-PEG4-NH2 substrate, which has been pre-wetted with Coupling Buffer. b. Allow the coupling reaction to proceed for 2-4 hours at room temperature or overnight at 4 °C with gentle agitation.

• Quenching: a. Remove the coupling solution. b. Immerse the substrate in the Quenching Solution for 15-30 minutes to deactivate any unreacted NHS-esters.

• Washing: a. Wash the substrate extensively with Wash Buffer (3 x 5 minutes) and then with deionized water to remove non-covalently bound molecules.

• Drying: Dry the substrate under a stream of inert gas. The surface is now functionalized with the desired biomolecule.

Signaling Pathway Visualization

Surfaces modified with ligands such as the RGD peptide can interact with cells and trigger specific intracellular signaling pathways. The RGD motif is recognized by integrin receptors on the cell surface, leading to the activation of focal adhesion kinase (FAK) and subsequent downstream signaling cascades that regulate cell adhesion, spreading, proliferation, and survival.[13][14]

Integrin-mediated signaling pathway.

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 3. Signal transduction - Wikipedia [en.wikipedia.org]
• 4. Boc-NH-PEG4-COOH | CAS:756525-91-4 | Biopharma PEG [biochempeg.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Insights into maleimide-thiol conjugation chemistry: Conditions for efficient surface functionalization of nanoparticles for receptor targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amine Protection / Deprotection [fishersci.co.uk]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Covalent attachment of three derivatives of pegylated RGD peptides on the NH2-terminated silicon surfaces: Impact on fibroblast cell behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Mal-PEG4-NH-Boc Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mal-PEG4-NH-Boc is a heterobifunctional crosslinker that plays a crucial role in bioconjugation, a key process in drug development and research.[1] This linker contains a maleimide (B117702) group, which reacts specifically with free sulfhydryl (thiol) groups, and a tert-butyloxycarbonyl (Boc) protected primary amine. The maleimide moiety allows for the covalent attachment of this linker to cysteine residues in proteins and peptides.[2] The hydrophilic polyethylene (B3416737) glycol (PEG) spacer, in this case, a tetraethylene glycol unit, enhances the solubility and can reduce the immunogenicity of the resulting conjugate.[1] The Boc-protected amine provides a latent functional group that can be deprotected under acidic conditions to allow for subsequent modification, creating opportunities for dual-functionalization or the attachment of other molecules of interest.

This document provides detailed protocols and application notes for the use of Mal-PEG4-NH-Boc in conjugation reactions, with a focus on the calculation of molar excess and the subsequent handling of the conjugate.

Principle of Conjugation

The conjugation of Mal-PEG4-NH-Boc to a thiol-containing biomolecule, such as a protein or peptide with an available cysteine residue, proceeds via a Michael addition reaction. This reaction is highly selective for thiols within a pH range of 6.5-7.5.[3] At this pH, the thiol group is sufficiently nucleophilic to attack the double bond of the maleimide ring, resulting in the formation of a stable thioether bond.

Quantitative Data Summary

Achieving optimal conjugation efficiency requires careful consideration of the molar ratio between the Mal-PEG4-NH-Boc linker and the thiol-containing biomolecule. The following tables provide recommended starting conditions for reaction optimization. It is important to note that the ideal molar excess can vary depending on the specific properties of the biomolecule, including its size, steric hindrance around the cysteine residue, and the number of available thiols.[4]

Table 1: Recommended Molar Excess of Mal-PEG4-NH-Boc for Conjugation

Molar Excess of Mal-PEG4-NH-Boc to Thiol	Expected Conjugation Efficiency	Notes
5:1	Low to Moderate	A good starting point for initial trials to conserve valuable reagents.
10:1	Moderate to High	Often provides a good balance between efficiency and minimizing excess linker.
20:1	High	Recommended for achieving maximum conjugation, especially for less reactive thiols.
>20:1	High	May be necessary in some cases, but increases the burden of removing excess linker.

Table 2: General Reaction Conditions for Mal-PEG4-NH-Boc Conjugation

Parameter	Recommended Condition	Notes
pH	6.5 - 7.5	Balances maleimide reactivity with minimizing side reactions with amines.[4]
Temperature	Room Temperature (20-25°C) or 4°C	Room temperature reactions are typically faster (1-2 hours), while 4°C reactions can proceed overnight to minimize protein degradation.
Reaction Time	1 - 16 hours	Monitor reaction progress by a suitable analytical method (e.g., LC-MS) to determine the optimal time.
Buffer	Phosphate-buffered saline (PBS), HEPES	Amine-free buffers are essential to prevent reaction with the maleimide group.

Experimental Protocols

Protocol 1: Conjugation of Mal-PEG4-NH-Boc to a Cysteine-Containing Peptide/Protein

This protocol describes a general procedure for the conjugation of Mal-PEG4-NH-Boc to a biomolecule with at least one available cysteine residue.

Materials:

• Mal-PEG4-NH-Boc

• Cysteine-containing peptide or protein

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.0-7.5, degassed

• Reducing Agent (optional): Tris(2-carboxyethyl)phosphine (TCEP)

• Quenching Reagent: L-cysteine or N-acetylcysteine

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Biomolecule Preparation:

  • Dissolve the cysteine-containing peptide or protein in degassed Conjugation Buffer to a final concentration of 1-10 mg/mL.

  • If the biomolecule contains disulfide bonds that need to be reduced to generate free thiols, add a 10-50 fold molar excess of TCEP and incubate at room temperature for 30-60 minutes. Note: It is crucial to remove excess TCEP before adding the maleimide reagent if the reducing agent is not compatible with the maleimide. However, TCEP is generally considered compatible with maleimide reactions, unlike DTT.

• Mal-PEG4-NH-Boc Solution Preparation:

  • Immediately before use, dissolve Mal-PEG4-NH-Boc in a minimal amount of anhydrous DMF or DMSO to create a concentrated stock solution (e.g., 10-20 mM).

• Molar Excess Calculation:

  • Calculate the required volume of the Mal-PEG4-NH-Boc stock solution to achieve the desired molar excess (refer to Table 1).

  • Formula: Volume of Mal-PEG4-NH-Boc (µL) = (Molar Excess × Moles of Biomolecule × 1,000,000) / Concentration of Mal-PEG4-NH-Boc stock (mM)

• Conjugation Reaction:

  • Add the calculated volume of the Mal-PEG4-NH-Boc stock solution to the biomolecule solution while gently vortexing.

  • Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight. Protect the reaction from light if any of the components are light-sensitive.

• Quenching the Reaction:

  • To stop the conjugation reaction, add a quenching reagent such as L-cysteine or N-acetylcysteine to a final concentration of 20-100 fold molar excess over the initial amount of Mal-PEG4-NH-Boc.

  • Incubate for an additional 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Purify the conjugate from excess linker and quenching reagent using an appropriate method such as size-exclusion chromatography (SEC), ion-exchange chromatography (IEX), or dialysis.

• Characterization:

  • Analyze the purified conjugate using techniques like LC-MS to confirm the successful conjugation and determine the degree of labeling.

Protocol 2: Boc Deprotection of the Mal-PEG4-NH-Boc Conjugate

This protocol is for the removal of the Boc protecting group to expose the primary amine for further functionalization.

Materials:

• Purified Mal-PEG4-NH-Boc conjugate

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Nitrogen or Argon gas

• Diethyl ether (cold)

Procedure:

• Dissolution:

  • Lyophilize the purified conjugate to remove all aqueous buffer.

  • Dissolve the dried conjugate in anhydrous DCM.

• Deprotection Reaction:

  • Under an inert atmosphere (nitrogen or argon), add TFA to the solution to a final concentration of 20-50% (v/v).

  • Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by LC-MS to ensure complete deprotection.

• Work-up and Isolation:

  • Remove the DCM and excess TFA by rotary evaporation or under a stream of inert gas.

  • To precipitate the deprotected conjugate, add cold diethyl ether and centrifuge to pellet the product.

  • Wash the pellet with cold diethyl ether to remove any remaining TFA and byproducts.

  • Dry the final product under vacuum.

Visualizations

Caption: Experimental workflow for Mal-PEG4-NH-Boc conjugation.

Caption: Reaction mechanism of maleimide-thiol conjugation.

Caption: Boc deprotection of the conjugated linker.

References

• 1. Advances in Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioconjugation with Maleimides: A Useful Tool for Chemical Biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 4. researchgate.net [researchgate.net]

Purification of Mal-PEG4-NH-Boc Conjugates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the purification of Maleimide-PEG4-NH-Boc (Mal-PEG4-NH-Boc) conjugates. This heterobifunctional linker is a critical reagent in bioconjugation and drug development, used to connect molecules of interest to proteins or other thiol-containing moieties. The purity of this linker is paramount for achieving high yields of well-defined conjugates and ensuring the reproducibility of downstream applications.

The protocols outlined below describe methods for thin-layer chromatography (TLC) analysis, preparative silica (B1680970) gel column chromatography, and high-performance liquid chromatography (HPLC) for the purification and purity assessment of Mal-PEG4-NH-Boc. Adherence to these protocols will enable researchers to obtain a final product of high purity, typically ≥98%.

Potential Impurities

During the synthesis of Mal-PEG4-NH-Boc, several impurities can arise. It is crucial to be aware of these potential byproducts to effectively monitor their removal during the purification process.

Impurity Name	Chemical Structure	Reason for Formation
Boc-NH-PEG4-Amine	H₂N-(CH₂CH₂O)₄-NH-Boc	Unreacted starting material from the maleimide (B117702) introduction step.
Maleamic acid derivative	HOOC-CH=CH-CO-NH-(CH₂CH₂O)₄-NH-Boc	Ring-opening hydrolysis of the maleimide group, which can occur in the presence of water, especially at neutral to basic pH.[1][2]
Bis-PEGylated species	Mal-PEG4-N(PEG4-NH-Boc)₂	Over-reaction during the synthesis, leading to a di-substituted product.
Unidentified polar impurities	Various	Byproducts from side reactions or decomposition.

Experimental Protocols

Thin-Layer Chromatography (TLC) for Reaction Monitoring and Fraction Analysis

TLC is a rapid and effective method to monitor the progress of the synthesis and to identify fractions containing the desired product during column chromatography. Due to the polar nature of PEG compounds, streaking can sometimes be an issue.[3]

Materials:

• Silica gel 60 F254 TLC plates

• TLC developing chamber

• Developing solvent (Mobile Phase)

• Visualization reagent

• Capillary tubes or spotters

Protocol:

• Sample Preparation: Dissolve a small amount of the crude reaction mixture or column fraction in a suitable solvent (e.g., dichloromethane (B109758) or methanol).

• Spotting: Using a capillary tube, spot the sample onto the baseline of the TLC plate.

• Development: Place the TLC plate in a developing chamber pre-saturated with the chosen mobile phase. A common solvent system for PEGylated compounds is a mixture of a polar and a less polar solvent. A good starting point is Dichloromethane:Methanol (95:5 v/v). The polarity can be adjusted based on the observed Rf value.

• Visualization: After the solvent front has reached near the top of the plate, remove the plate and mark the solvent front. Dry the plate and visualize the spots using one of the following methods:

  • UV Light (254 nm): The maleimide group and Boc-protecting group may allow for some visualization under UV light.[4]

  • Iodine Vapor: Place the dried plate in a chamber containing iodine crystals. Most organic compounds will appear as brown spots.[4]

  • Dragendorff's Reagent: This reagent is particularly effective for visualizing PEG-containing compounds, which will appear as orange or brown spots.[5]

  • Potassium Permanganate Stain: This stain is useful for detecting compounds that can be oxidized, including the maleimide double bond. The spots will appear as yellow to brown on a purple background.[6]

TLC Visualization Method	Appearance of Spots	Notes
UV Light (254 nm)	Dark spots on a fluorescent background	Non-destructive. May not be sensitive for all components.[4]
Iodine Vapor	Brown spots	Semi-destructive. Spots will fade over time.[4]
Dragendorff's Reagent	Orange to brown spots	Highly recommended for PEG-containing compounds.[5]
Potassium Permanganate Stain	Yellow to brown spots on a purple background	Destructive. Good for detecting the maleimide group.[6]

Preparative Silica Gel Column Chromatography

This is the primary method for purifying Mal-PEG4-NH-Boc from unreacted starting materials and other byproducts. A gradient elution is recommended for optimal separation.

Materials:

• Silica gel (230-400 mesh)

• Glass chromatography column

• Elution solvents: Dichloromethane (DCM) and Methanol (MeOH)

• Fraction collection tubes

• TLC setup for fraction analysis

Protocol:

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 100% DCM). Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude Mal-PEG4-NH-Boc in a minimal amount of DCM. If the crude product is an oil, it can be pre-adsorbed onto a small amount of silica gel. Load the sample onto the top of the packed column.

• Elution: Begin elution with a low polarity solvent system (e.g., 100% DCM or DCM with 1% MeOH). Gradually increase the polarity of the mobile phase by increasing the percentage of methanol. A suggested gradient is from 1% to 10% Methanol in Dichloromethane.

• Fraction Collection: Collect fractions of a suitable volume (e.g., 10-20 mL).

• Fraction Analysis: Analyze the collected fractions by TLC using the method described above to identify the fractions containing the pure product.

• Pooling and Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Mal-PEG4-NH-Boc.

Parameter	Recommended Condition
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase A	Dichloromethane (DCM)
Mobile Phase B	Methanol (MeOH)
Elution Gradient	1% to 10% MeOH in DCM
Expected Purity	>95%
Expected Yield	60-80% (highly dependent on crude purity)

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Purity Analysis

RP-HPLC is a highly sensitive method for determining the final purity of the Mal-PEG4-NH-Boc conjugate.

Materials:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• HPLC vials

Protocol:

• Sample Preparation: Prepare a solution of the purified Mal-PEG4-NH-Boc in the initial mobile phase conditions (e.g., 95% A, 5% B) at a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Column: C18 reversed-phase, 4.6 x 250 mm, 5 µm

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Gradient: A linear gradient from 5% to 95% B over 20-30 minutes is a good starting point.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 220 nm and 254 nm

  • Column Temperature: 30 °C

• Injection and Analysis: Inject the sample and record the chromatogram. The purity of the sample can be determined by integrating the peak areas. The final product should ideally show a single major peak.

HPLC Parameter	Recommended Condition
Column	C18 reversed-phase (4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5% to 95% B over 20-30 minutes
Flow Rate	1.0 mL/min
Detection Wavelength	220 nm, 254 nm
Expected Purity	≥98%

Visualizations

Caption: Purification workflow for Mal-PEG4-NH-Boc.

References

• 1. Catalysis of imido-group hydrolysis in a maleimide conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
• 6. faculty.fiu.edu [faculty.fiu.edu]

Application Notes and Protocols for Mal-PEG4-NH-Boc

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and handling instructions for Mal-PEG4-NH-Boc, a heterobifunctional crosslinker commonly utilized in bioconjugation, drug delivery, and proteomics. The information herein is intended to guide researchers in the effective use of this reagent, ensuring stability and optimal reaction outcomes.

Product Information

Chemical Name: 1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(2-((tert-butoxycarbonyl)amino)ethyl)-3,6,9,12-tetraoxapentan-15-amide

Molecular Formula: C₁₉H₃₂N₂O₈

Molecular Weight: 416.47 g/mol

CAS Number: 2517592-97-9

Structure:

Caption: Chemical Structure of Mal-PEG4-NH-Boc.

Storage and Handling

Proper storage and handling of Mal-PEG4-NH-Boc are crucial to maintain its reactivity and prevent degradation.

Parameter	Recommendation	Citation
Storage Temperature	Store at -20°C for long-term storage (months to years). For short-term storage (days to weeks), 0-4°C is acceptable.	[1][2][3]
Shipping Condition	Shipped at ambient temperature as a non-hazardous chemical. The compound is stable for several weeks during ordinary shipping.	[1]
Moisture	Mal-PEG4-NH-Boc is hygroscopic. Store in a dry environment, preferably in a desiccator. Always allow the vial to warm to room temperature before opening to prevent condensation.	[4]
Light	Protect from light to prevent potential degradation of the maleimide (B117702) group.	[3]
Inert Atmosphere	For optimal stability, especially after opening, store under an inert atmosphere (e.g., argon or nitrogen).	[4]

Key Applications

Mal-PEG4-NH-Boc is a versatile crosslinker with two distinct reactive moieties, making it suitable for a variety of bioconjugation applications.[2][3] The maleimide group reacts specifically with free sulfhydryl (thiol) groups, commonly found on cysteine residues in proteins and peptides.[2][5] The Boc-protected amine provides a latent primary amine that can be deprotected under acidic conditions for subsequent conjugation to carboxyl groups or other amine-reactive functionalities.[2][3] The hydrophilic PEG4 spacer enhances the solubility of the resulting conjugate in aqueous media.[2][3]

Primary applications include:

• Antibody-Drug Conjugate (ADC) Development: Linking cytotoxic drugs to antibodies for targeted cancer therapy.[6][]

• PROTAC® Development: Synthesis of PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation.

• Peptide and Protein Modification: Site-specific modification of proteins and peptides.

• Surface Modification: Functionalization of surfaces for various biomedical applications.

• Drug Delivery and Targeting: Development of targeted drug delivery systems.[6][]

Experimental Protocols

Protocol for Conjugation of Mal-PEG4-NH-Boc to a Thiol-Containing Protein

This protocol outlines the general steps for conjugating the maleimide group of Mal-PEG4-NH-Boc to a protein with available cysteine residues.

Caption: Workflow for Protein Conjugation.

Materials:

• Thiol-containing protein

• Mal-PEG4-NH-Boc

• Thiol-free buffer (e.g., 1x PBS, 10-100 mM Tris, or HEPES, pH 7.0-7.5)

• Anhydrous DMSO or DMF

• Tris(2-carboxyethyl)phosphine (TCEP) (optional, for disulfide reduction)

• Size-Exclusion Chromatography (SEC) column (e.g., Sephadex® G-25)

• Quenching reagent (e.g., cysteine or 2-mercaptoethanol)

Procedure:

• Prepare Protein Solution: Dissolve the protein in a degassed, thiol-free buffer at a concentration of 1-10 mg/mL.[5][8] The buffer should be at a pH between 7.0 and 7.5 for optimal maleimide-thiol reactivity.[4]

• Optional: Disulfide Bond Reduction: If the protein's cysteine residues are involved in disulfide bonds, they must be reduced. Add a 10-fold molar excess of TCEP to the protein solution and incubate for 30 minutes at room temperature.[4][9] Note: Do not use DTT as it contains a thiol group that will react with the maleimide. If DTT must be used, it must be removed by dialysis or desalting before adding the maleimide reagent.[4]

• Prepare Mal-PEG4-NH-Boc Solution: Immediately before use, dissolve Mal-PEG4-NH-Boc in anhydrous DMSO or DMF to a stock concentration of 10 mM.[10]

• Conjugation Reaction: Add a 10 to 20-fold molar excess of the Mal-PEG4-NH-Boc solution to the protein solution while gently stirring.[4][10] The final concentration of DMSO or DMF in the reaction mixture should be kept low (typically <10%) to avoid protein denaturation.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.[4]

• Quenching (Optional): To stop the reaction, a small molecule thiol such as cysteine or 2-mercaptoethanol (B42355) can be added to react with any excess Mal-PEG4-NH-Boc.

• Purification: Remove unreacted Mal-PEG4-NH-Boc and other small molecules by size-exclusion chromatography (e.g., a Sephadex® G-25 column) equilibrated with a suitable buffer (e.g., PBS).[9] The first fraction to elute will contain the conjugated protein.

• Characterization: Analyze the purified conjugate by SDS-PAGE to confirm the increase in molecular weight and by mass spectrometry to determine the degree of labeling.

Protocol for Boc Deprotection of Mal-PEG4-NH-Conjugate

This protocol describes the removal of the Boc protecting group to expose the primary amine for further conjugation.

Caption: Workflow for Boc Deprotection.

Materials:

• Boc-protected conjugate

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated sodium bicarbonate (NaHCO₃) solution (optional)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄) (optional)

Procedure:

• Dissolve Conjugate: Dissolve the Mal-PEG4-NH-Boc conjugated protein in anhydrous DCM.

• Add TFA: Add TFA to the solution to a final concentration of 20-50% (v/v).[6] The reaction is typically carried out at room temperature.[1]

• Incubation: Stir the reaction mixture for 30 minutes to 2 hours.[1] The progress of the reaction can be monitored by TLC or LC-MS by observing the disappearance of the starting material.[1]

• Removal of Reagents: Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.[6] Co-evaporation with toluene (B28343) can help remove residual TFA.[6] The product will be the TFA salt of the deprotected amine.

• Optional: Neutralization to Free Amine:

  • Dissolve the residue in DCM.

  • Carefully wash the organic layer with a saturated NaHCO₃ solution to neutralize the TFA. Caution: CO₂ gas will evolve.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate to obtain the free amine.[1]

• Purification: The deprotected conjugate can be further purified if necessary, using appropriate chromatographic techniques.

Stability of Maleimide-Thiol Conjugate

The thioether bond formed between the maleimide and a thiol is generally stable. However, it can be susceptible to a retro-Michael reaction, leading to cleavage of the conjugate, especially in the presence of other thiols like glutathione (B108866) in serum.[3][11]

Factor	Impact on Stability	Recommendation	Citation
pH	The maleimide-thiol reaction is most efficient at pH 6.5-7.5. Above pH 7.5, the maleimide can also react with amines. The succinimide (B58015) ring of the conjugate can undergo hydrolysis at higher pH, which stabilizes the conjugate against the retro-Michael reaction.	Maintain pH between 6.5-7.5 for conjugation. For increased long-term stability, consider a post-conjugation incubation at a slightly alkaline pH (e.g., 8.0-8.5) to promote hydrolysis of the succinimide ring.	[3][11]
Presence of Thiols	High concentrations of other thiols can lead to thiol exchange and cleavage of the conjugate.	Minimize the presence of extraneous thiols in the final formulation and during storage.	[3][11]
Temperature	Store conjugates at recommended temperatures (4°C for short-term, -20°C or -80°C for long-term) to minimize degradation. Avoid repeated freeze-thaw cycles.	Store conjugates appropriately.	[3]

The half-life of maleimide-thiol conjugates can be significantly increased by the hydrolysis of the succinimide ring, with some studies showing half-lives of over two years for the ring-opened product.[11]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Conjugation Efficiency	- Incomplete reduction of disulfide bonds.- Hydrolysis of the maleimide group.- Incorrect buffer pH.	- Ensure complete reduction with TCEP.- Use freshly prepared Mal-PEG4-NH-Boc solution.- Verify the pH of the reaction buffer is between 7.0-7.5.
Protein Precipitation	- High concentration of organic solvent (DMSO/DMF).- Protein instability under reaction conditions.	- Keep the final concentration of the organic solvent below 10%.- Optimize reaction time and temperature.
Incomplete Boc Deprotection	- Insufficient TFA concentration or reaction time.	- Increase TFA concentration or extend the reaction time.- Monitor the reaction by TLC or LC-MS to ensure completion.
Cleavage of Conjugate	- Retro-Michael reaction in the presence of thiols.	- Consider post-conjugation hydrolysis of the succinimide ring at a slightly alkaline pH to stabilize the conjugate.

References

• 1. benchchem.com [benchchem.com]
• 2. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 3. benchchem.com [benchchem.com]
• 4. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. benchchem.com [benchchem.com]
• 8. hk.lumiprobe.com [hk.lumiprobe.com]
• 9. biotium.com [biotium.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Long-term stabilization of maleimide-thiol conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mal-PEG4-NH-Boc Reaction with Thiol-Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the reaction of Maleimide-PEG4-NH-Boc with peptides containing free thiol groups, a cornerstone of bioconjugation chemistry. This technique is instrumental in the development of advanced therapeutics, including peptide-drug conjugates (PDCs) and targeted drug delivery systems.

Introduction

The conjugation of polyethylene (B3416737) glycol (PEG) to peptides, known as PEGylation, is a widely adopted strategy to enhance the therapeutic properties of peptide-based drugs.[1][2] PEGylation can improve a peptide's pharmacokinetic profile by increasing its hydrodynamic size, which in turn reduces renal clearance and protects it from proteolytic degradation, thereby extending its circulating half-life.[1][2]

The maleimide-thiol reaction is a highly efficient and selective method for achieving site-specific PEGylation.[3] The maleimide (B117702) group reacts specifically with the free sulfhydryl group of a cysteine residue within the peptide, forming a stable thioether bond.[3] The Mal-PEG4-NH-Boc linker offers a tetraethylene glycol spacer to enhance solubility and a Boc-protected amine group for subsequent functionalization after deprotection.[4]

Reaction Mechanism

The reaction between the maleimide group of Mal-PEG4-NH-Boc and the thiol group of a cysteine-containing peptide proceeds via a Michael addition mechanism. The nucleophilic thiol group attacks the electron-deficient double bond of the maleimide ring, resulting in the formation of a stable succinimidyl thioether linkage.[3] This reaction is highly chemoselective for thiols within a pH range of 6.5 to 7.5.[3]

Caption: Reaction of a thiol-containing peptide with Mal-PEG4-NH-Boc.

Quantitative Data Presentation

The efficiency of the maleimide-thiol conjugation is influenced by several factors, including pH, temperature, reaction time, and the molar ratio of the reactants. The following tables summarize key quantitative data from various studies to guide experimental design.

Table 1: Influence of Reaction Conditions on Conjugation Efficiency

Parameter	Optimal Range/Value	Notes
pH	6.5 - 7.5	Balances thiol reactivity while minimizing hydrolysis of the maleimide ring and reaction with amines.[3]
Temperature	4°C to Room Temperature (20-25°C)	Lower temperatures can be used for sensitive peptides to minimize degradation, though reaction times may need to be extended.
Reaction Time	30 minutes to overnight	Reaction kinetics can be rapid, with significant conjugation observed within 30 minutes for some peptides.[5]
Molar Ratio (Maleimide:Thiol)	2:1 to 20:1	An excess of the maleimide reagent is typically used to drive the reaction to completion. The optimal ratio can depend on the specific peptide and steric hindrance.[3]

Table 2: Reported Conjugation Efficiencies

Peptide/Protein	Molar Ratio (Maleimide:Thiol)	Reaction Time & Temperature	Conjugation Efficiency (%)
cRGDfK Peptide	2:1	30 min at Room Temperature	84 ± 4
11A4 Nanobody	5:1	2 hours at Room Temperature	58 ± 12

Experimental Protocols

Protocol for Peptide PEGylation with Mal-PEG4-NH-Boc

This protocol provides a general procedure for the conjugation of Mal-PEG4-NH-Boc to a peptide containing a free cysteine residue.

Materials:

• Cysteine-containing peptide

• Mal-PEG4-NH-Boc

• Degassed conjugation buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.0-7.4)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Tris(2-carboxyethyl)phosphine (TCEP) (optional, for reducing disulfide bonds)

• Nitrogen or Argon gas

• Purification system (e.g., RP-HPLC, Size Exclusion Chromatography)

Procedure:

• Peptide Preparation: Dissolve the cysteine-containing peptide in the degassed conjugation buffer to a final concentration of 1-10 mg/mL. If the peptide has existing disulfide bonds, pre-treat the solution with a 10-fold molar excess of TCEP for 30 minutes at room temperature to reduce the disulfide bonds to free thiols.

• Maleimide Reagent Preparation: Dissolve Mal-PEG4-NH-Boc in a minimal amount of anhydrous DMF or DMSO to create a concentrated stock solution (e.g., 10-20 mg/mL).

• Conjugation Reaction: Add the desired molar excess (e.g., 2 to 20-fold) of the Mal-PEG4-NH-Boc stock solution to the peptide solution with gentle stirring.

• Inert Atmosphere: Flush the reaction vessel with nitrogen or argon gas to minimize oxidation of the free thiol.

• Incubation: Allow the reaction to proceed at room temperature for 2 hours or overnight at 4°C with continuous gentle mixing. The optimal time should be determined empirically.

• Purification: Purify the PEGylated peptide from unreacted peptide and excess maleimide reagent using an appropriate chromatographic method such as Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) or Size Exclusion Chromatography (SEC).[6]

Protocol for Boc Deprotection of PEGylated Peptide

This protocol describes the removal of the Boc protecting group from the PEGylated peptide to expose the primary amine for further conjugation or modification.

Materials:

• Boc-protected PEGylated peptide

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Scavengers (e.g., triisopropylsilane (B1312306) (TIS), water)

• Cold diethyl ether

• Centrifuge

• Lyophilizer

Procedure:

• Dissolution: Dissolve the lyophilized Boc-protected PEGylated peptide in DCM.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail consisting of TFA, DCM, and scavengers. A common mixture is 95:2.5:2.5 (v/v/v) of TFA:TIS:Water. The volume of the cocktail should be sufficient to fully dissolve the peptide.

• Deprotection Reaction: Add the cleavage cocktail to the dissolved peptide. Allow the reaction to proceed at room temperature for 2-4 hours with occasional swirling.

• Precipitation: After the reaction is complete, precipitate the deprotected PEGylated peptide by adding the reaction mixture dropwise to a 10-fold volume of cold diethyl ether.

• Pelleting: Collect the precipitated peptide by centrifugation at a low speed for 5-10 minutes.

• Washing: Carefully decant the ether and wash the peptide pellet with cold diethyl ether two more times to remove residual TFA and scavengers.

• Drying and Storage: After the final wash, dry the peptide pellet under a stream of nitrogen and then lyophilize to obtain the final product. Store the deprotected PEGylated peptide at -20°C or below.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow from peptide synthesis to the final functionalized PEGylated peptide.

Caption: Workflow for the synthesis and modification of PEGylated peptides.

Application in Signaling Pathway Modulation: Targeting the MAPK/ERK Pathway

PEGylated peptides can be designed to inhibit specific protein-protein interactions within signaling cascades, such as the Mitogen-Activated Protein Kinase (MAPK) pathway, which is often dysregulated in cancer.[3][7] For example, a peptide designed to bind to the D-site recruitment site (DRS) on ERK can be PEGylated to improve its stability and cellular uptake, thereby acting as a potent inhibitor of ERK signaling.[8]

Caption: Inhibition of the MAPK/ERK signaling pathway by a PEGylated peptide.

References

• 1. mdpi.com [mdpi.com]
• 2. PEGylation potentiates the effectiveness of an antagonistic peptide that targets the EphB4 receptor with nanomolar affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Peptide Based Inhibitors of Protein Binding to the Mitogen-Activated Protein Kinase Docking Groove - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ERK Activation Inhibitor Peptide II, Cell-Permeable — Advanced Peptides [advancedpeptides.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Structure-Guided Strategy for the Development of Potent Bivalent ERK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting low yield in maleimide thiol conjugation

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in their maleimide-thiol conjugation experiments.

Troubleshooting Guide: Low Conjugation Yield

Low conjugation efficiency is a common issue that can often be resolved by systematically evaluating and optimizing reaction components and conditions. The following table outlines common problems, their potential causes, and recommended solutions.

Problem	Potential Cause	Recommended Solution
Low or No Conjugation	1. Maleimide (B117702) Instability/Hydrolysis: The maleimide group is susceptible to hydrolysis, especially at pH values above 7.5.[1][2][3]	- Prepare maleimide stock solutions in an anhydrous solvent like DMSO or DMF and store at -20°C. - For aqueous solutions, use a slightly acidic buffer (pH 6.0-6.5) for short-term storage at 4°C.[1] - Avoid repeated freeze-thaw cycles. - Allow maleimide reagents to equilibrate to room temperature before opening to prevent condensation.
2. Thiol Oxidation: Free sulfhydryl groups (-SH) can readily oxidize to form disulfide bonds (S-S), which are unreactive with maleimides.[1][4]	- Degas buffers by vacuum or by bubbling with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen.[1] - Add a chelating agent like EDTA (1-5 mM) to the reaction buffer to sequester metal ions that can catalyze oxidation.[1] - If necessary, reduce disulfide bonds using TCEP or DTT prior to conjugation. TCEP is often preferred as it doesn't need to be removed before adding the maleimide.[1][5]
3. Suboptimal Reaction pH: The reaction rate and specificity are highly pH-dependent.[1][2]	- Maintain the reaction pH within the optimal range of 6.5-7.5.[1][2][3] Below pH 6.5, the reaction is slow; above pH 7.5, maleimide hydrolysis and reactions with amines increase.[1][2] At pH 7.0, the reaction with thiols is about 1,000 times faster than with amines.[1][3]
4. Incorrect Stoichiometry: An inappropriate molar ratio of maleimide to thiol can lead to incomplete conjugation.	- A 10-20 fold molar excess of the maleimide reagent is a common starting point for labeling proteins.[1] - For larger molecules or nanoparticles, steric hindrance may be a factor, and the optimal ratio may be lower (e.g., 2:1 or 5:1).[6][7] Optimization is recommended.[6][7]
5. Interfering Buffer Components: Some buffer components can interfere with the reaction.	- Ensure the buffer does not contain free thiols, such as those from DTT or 2-mercaptoethanol, which would compete with the target molecule.[5] - Avoid buffers with primary or secondary amines (e.g., Tris) if working at a pH above 7.5, as they can react with the maleimide.[8]
6. Inaccurate Quantification of Reactants: Incorrect concentration measurements of the protein/peptide or the maleimide reagent will lead to suboptimal stoichiometry.	- Accurately determine the protein concentration using a reliable method (e.g., A280 or BCA assay). - Quantify the number of free thiols in your sample using Ellman's reagent (DTNB) before conjugation.[1]
Multiple or Unexpected Products	1. Reaction with Other Nucleophiles: At pH values above 7.5, maleimides can react with primary amines, such as the side chain of lysine (B10760008) residues.[1]	- Maintain the reaction pH within the optimal range of 6.5-7.5 to ensure selectivity for thiols.[1]
2. Thiazine (B8601807) Rearrangement: For peptides with an N-terminal cysteine, the initial conjugate can rearrange to a thiazine structure, especially at physiological or higher pH.[9][10]	- Perform the conjugation at a more acidic pH (e.g., pH 5.0) to keep the N-terminal amine protonated.[9][10] - If possible, avoid using peptides with an N-terminal cysteine for conjugation.[9]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for maleimide-thiol conjugation?

A1: The optimal pH range for maleimide-thiol conjugation is typically 6.5-7.5.[1][2][3] In this range, the thiol group is sufficiently reactive, while side reactions such as maleimide hydrolysis and reaction with amines are minimized.[1][2][11] At a pH of 7.0, the reaction of maleimides with thiols is approximately 1,000 times faster than with amines.[1][3]

Q2: How should I store my maleimide-containing reagents?

A2: Maleimide reagents should be stored as a solid or as a stock solution in an anhydrous solvent like DMSO or DMF at -20°C. If aqueous storage is necessary, use a slightly acidic buffer (pH 6.0-6.5) and store at 4°C for short periods.[1] Long-term storage of maleimide-functionalized molecules at 4°C for 7 days can result in a ~10% decrease in reactivity, while storage at 20°C can lead to a ~40% loss of reactivity.[6][12]

Q3: My protein has disulfide bonds. What should I do before conjugation?

A3: Maleimides react with free sulfhydryl (-SH) groups, not disulfide bonds. Therefore, you must first reduce the disulfide bonds. Tris(2-carboxyethyl)phosphine (TCEP) is a commonly used reducing agent because it is effective over a broad pH range and typically does not need to be removed before the conjugation step.[1][5] Dithiothreitol (DTT) is also effective but must be removed before adding the maleimide reagent to prevent it from competing in the reaction.[1][5]

Q4: What molar ratio of maleimide to thiol should I use?

A4: A common starting point is a 10 to 20-fold molar excess of the maleimide reagent to the thiol-containing molecule.[1] However, the optimal ratio depends on the specific reactants and should be determined empirically. For some molecules, a lower excess (e.g., 2:1 or 5:1) may be optimal.[6][7]

Q5: How do temperature and reaction time affect the conjugation?

A5: The reaction is temperature-dependent.[2][13] Reactions are often performed at room temperature (20-25°C) for 1-2 hours or at 4°C overnight.[1][14] Lower temperatures slow the reaction rate but can improve the stability of the maleimide and may be beneficial for sensitive proteins.[14]

Q6: How can I quantify the number of free thiols in my protein sample?

A6: Ellman's reagent (5,5'-dithio-bis-(2-nitrobenzoic acid) or DTNB) can be used to quantify free sulfhydryl groups.[15][16] The reaction produces a yellow-colored product that can be measured by spectrophotometry at 412 nm.[15][17]

Q7: How can I analyze the efficiency of my conjugation reaction?

A7: Size-exclusion high-performance liquid chromatography (SEC-HPLC) is a common method to analyze conjugation efficiency.[18][19][20] By comparing the peak areas of the conjugated product and the unconjugated starting material, you can determine the extent of the reaction.[18] Other methods like reverse-phase HPLC and mass spectrometry can also be used.[18][19]

Experimental Protocols

Protocol 1: Standard Maleimide-Thiol Conjugation

• Protein Preparation: Dissolve the thiol-containing protein or peptide in a degassed conjugation buffer (e.g., phosphate-buffered saline, pH 7.2) containing 1-5 mM EDTA.[1]

• Reduction of Disulfide Bonds (if necessary):

  • Using TCEP: Add TCEP to the protein solution to a final concentration of 5-50 mM. Incubate at room temperature for 30-60 minutes. The reduced protein can be used directly.[1]

  • Using DTT: Add DTT to the protein solution to a final concentration of 10-100 mM. Incubate at room temperature for 30-60 minutes. Crucially, remove excess DTT using a desalting column before proceeding.[1]

• Maleimide Reagent Preparation: Prepare a 10 mM stock solution of the maleimide reagent in anhydrous DMSO or DMF.

• Conjugation Reaction: Add the maleimide stock solution to the reduced protein solution to achieve the desired molar excess (e.g., 10-20 fold).

• Incubation: Incubate the reaction mixture at room temperature for 2 hours or at 4°C overnight. Gentle mixing can be applied.[1]

• Quenching (Optional): To stop the reaction and consume excess maleimide, add a small molecule thiol like cysteine or 2-mercaptoethanol.[1]

• Purification: Purify the conjugate from excess reagents using size-exclusion chromatography (SEC), dialysis, or a desalting column.[1]

Protocol 2: Quantification of Free Thiols using Ellman's Assay

This protocol is for determining the concentration of free sulfhydryl groups in a sample.[15][16]

• Prepare Reaction Buffer: 0.1 M sodium phosphate, pH 8.0.[15]

• Prepare Ellman's Reagent Solution: Dissolve 4 mg of DTNB in 1 mL of Reaction Buffer.[15]

• Prepare Standards (Optional but Recommended): Prepare a standard curve using a known concentration of a thiol-containing compound like cysteine.[15]

• Assay:

  • In a cuvette or microplate well, add your sample to the Reaction Buffer.

  • Add the Ellman's Reagent Solution and mix well.

  • Incubate at room temperature for 15 minutes.[15]

• Measurement: Measure the absorbance at 412 nm using a spectrophotometer.[15]

• Calculation: Determine the thiol concentration by comparing the absorbance to your standard curve or by using the molar extinction coefficient of the TNB product (14,150 M⁻¹cm⁻¹).[15]

Protocol 3: Analysis of Conjugation Efficiency by SEC-HPLC

• System Preparation: Equilibrate the SEC-HPLC system with a suitable mobile phase (e.g., 150 mM sodium phosphate, pH 7.0).[20]

• Sample Preparation: Prepare samples of your unconjugated starting material, the final purified conjugate, and the unpurified reaction mixture.

• Injection: Inject the samples onto the SEC column.

• Analysis: Monitor the elution profile using UV detection at a suitable wavelength (e.g., 280 nm for proteins). The conjugate, being larger, will elute earlier than the unconjugated protein or peptide.[19][20]

• Calculation: Calculate the conjugation efficiency by integrating the peak areas.

  • Efficiency (%) = [Area of Conjugate Peak / (Area of Conjugate Peak + Area of Unconjugated Peak)] x 100

Visualizations

Reaction Pathway and Competing Side Reactions

Caption: Desired maleimide-thiol reaction pathway and common side reactions.

Troubleshooting Workflow for Low Conjugation Yield

Caption: A systematic workflow for troubleshooting low conjugation yield.

Experimental Workflow for Conjugation and Analysis

Caption: A typical experimental workflow for maleimide-thiol conjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. The role of thiols and disulfides in protein chemical and physical stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. Insights into maleimide-thiol conjugation chemistry: Conditions for efficient surface functionalization of nanoparticles for receptor targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bachem.com [bachem.com]
• 11. benchchem.com [benchchem.com]
• 12. dspace.library.uu.nl [dspace.library.uu.nl]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. broadpharm.com [broadpharm.com]
• 16. A Protocol for the Determination of Free Thiols [v.web.umkc.edu]
• 17. bmglabtech.com [bmglabtech.com]
• 18. benchchem.com [benchchem.com]
• 19. cellmosaic.com [cellmosaic.com]
• 20. SEC-HPLC Protocol - Creative Biolabs [neutab.creative-biolabs.com]

side reactions of maleimide with non-thiol groups

Welcome to the technical support center for maleimide-based conjugation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and understand potential side reactions of maleimides with non-thiol functional groups.

Frequently Asked Questions (FAQs)

Q1: What are the primary non-thiol side reactions of maleimides?

A1: While maleimides are highly selective for thiols (sulfhydryl groups) at a pH of 6.5-7.5, they can undergo side reactions with other nucleophilic groups, particularly primary amines found in lysine (B10760008) residues and the N-terminus of proteins.[1][2][3][4] Another significant side reaction is the hydrolysis of the maleimide (B117702) ring itself, which renders it inactive for conjugation.[1][3]

Q2: How does pH influence the selectivity of maleimide reactions?

A2: The pH of the reaction buffer is a critical factor in determining the selectivity of maleimide conjugation.[4][5]

• pH 6.5 - 7.5: This is the optimal range for selective reaction with thiol groups.[2][3][6] At pH 7.0, the reaction of maleimides with thiols is approximately 1,000 times faster than with amines.[2][3][4]

• pH > 7.5: As the pH becomes more alkaline, the reaction with primary amines becomes more competitive.[1][3][6] The rate of maleimide hydrolysis also increases significantly at higher pH values.[1][6]

• pH < 6.5: The rate of the thiol-maleimide reaction slows down considerably as the thiol group is less likely to be in its reactive thiolate anion form.[5]

Q3: Can maleimides react with other amino acid residues besides cysteine and lysine?

A3: Generally, maleimides do not react with tyrosines, histidines, or methionines.[6][7] However, intramolecular reactions with the imidazole (B134444) group of histidine have been observed in specific contexts, leading to cyclization.[8]

Q4: What is thiazine (B8601807) rearrangement and when does it occur?

A4: Thiazine rearrangement is a side reaction that can happen when conjugating a maleimide to a peptide or protein with a cysteine at the N-terminus. The N-terminal amine can attack the succinimide (B58015) ring, leading to the formation of a stable six-membered thiazine ring.[1][9][10] This rearrangement is more prominent at neutral or higher pH.[5][9]

Q5: How can I prevent or minimize these side reactions?

A5: To minimize side reactions, it is crucial to:

• Control the pH: Maintain the reaction pH between 6.5 and 7.5 for optimal thiol selectivity.[2][3][6]

• Use Fresh Maleimide Solutions: Prepare aqueous solutions of maleimide-containing reagents immediately before use to avoid hydrolysis.[1] For storage, use a dry, biocompatible organic solvent like DMSO or DMF.[1][3]

• Avoid N-terminal Cysteines: If possible, avoid designing constructs with N-terminal cysteines for conjugation to prevent thiazine rearrangement.[10] If unavoidable, performing the conjugation at a more acidic pH (e.g., pH 5.0) can help by keeping the N-terminal amine protonated and less nucleophilic.[9]

• Control Stoichiometry: Using an appropriate molar excess of the maleimide reagent can help drive the desired reaction to completion, but excessive amounts may increase the likelihood of off-target reactions. A 10-20 fold molar excess is a common starting point.[1][5]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Recommendations
Low Conjugation Yield	Maleimide Hydrolysis: The maleimide group has been hydrolyzed and is no longer reactive.	- Prepare maleimide solutions in anhydrous DMSO or DMF and store at -20°C or -80°C.[1] - Add the maleimide to the aqueous reaction buffer immediately before starting the conjugation.[1]
Incorrect pH: The reaction pH is too low, slowing down the thiol-maleimide reaction.	- Ensure the reaction buffer is within the optimal pH range of 6.5-7.5.[2][3][6]
Heterogeneous Product (Multiple Species Observed)	Reaction with Amines: The maleimide is reacting with lysine residues or the N-terminus in addition to thiols.	- Lower the reaction pH to 7.0 or slightly below to maximize thiol selectivity.[2][3] - At pH 7.0, the reaction with thiols is significantly faster than with amines.[2][3][4]
Thiazine Rearrangement: Conjugation to an N-terminal cysteine is leading to a rearranged product.	- Perform the conjugation at a more acidic pH (e.g., 5.0) to suppress the rearrangement.[9] - Consider acetylating the N-terminal amine to prevent this side reaction.
Conjugate Instability (Loss of Payload)	Retro-Michael Reaction: The thioether bond is reversible, especially in the presence of other thiols like glutathione (B108866) in vivo.	- After conjugation, intentionally hydrolyze the thiosuccinimide ring by incubating the conjugate at a slightly alkaline pH (e.g., pH 8.5-9.0) for a controlled period. The resulting ring-opened product is more stable.[1]

Quantitative Data Summary

Table 1: pH Influence on Maleimide Reactivity

pH Range	Primary Reaction with Thiols	Competing Side Reactions	Recommendation
< 6.5	Slow	Minimal	Use only if the target molecule is unstable at higher pH; expect longer reaction times.[4]
6.5 - 7.5	Fast and Selective	Minimal amine reactivity; slow maleimide hydrolysis.[4]	Optimal range for most conjugations. [4]
7.5 - 8.5	Fast	Increased reaction with amines; faster maleimide hydrolysis.[4]	Avoid unless selective thiol reaction is not critical.[4]
> 8.5	Fast	Significant amine reactivity and rapid hydrolysis.[6]	Not recommended for selective conjugation. Can be used for post-conjugation ring-opening to stabilize the linkage.[4]

Experimental Protocols

Protocol 1: General Maleimide Conjugation to a Thiol-Containing Protein

• Protein Preparation:

  • Dissolve the thiol-containing protein in a degassed buffer at a pH of 7.0-7.5 (e.g., 100 mM phosphate (B84403) buffer, 150 mM NaCl, 5 mM EDTA).

  • If the protein contains disulfide bonds that need to be reduced, add a 2-10 fold molar excess of TCEP (tris(2-carboxyethyl)phosphine) and incubate at room temperature for 30-60 minutes. TCEP does not need to be removed before adding the maleimide reagent.[5]

  • If using DTT for reduction, it must be removed (e.g., using a desalting column) before proceeding.[5]

• Maleimide Reagent Preparation:

  • Dissolve the maleimide-functionalized reagent in a minimal amount of anhydrous DMSO or DMF to create a concentrated stock solution.[1][5]

• Conjugation Reaction:

  • Add the maleimide stock solution to the protein solution to achieve a 10-20 fold molar excess of the maleimide reagent.

  • Incubate the reaction mixture at room temperature for 2 hours or at 4°C overnight with gentle mixing.[5]

• Quenching and Purification:

  • To quench the reaction, add a small molecule thiol like cysteine or 2-mercaptoethanol (B42355) to react with any excess maleimide.[5]

  • Purify the conjugate using size-exclusion chromatography (SEC) or dialysis to remove unreacted reagents.[4][5]

Protocol 2: Post-Conjugation Stabilization via Hydrolysis

• Confirm Conjugate Formation:

  • After the initial conjugation reaction is complete, verify the formation of the conjugate using an appropriate analytical method (e.g., HPLC, mass spectrometry).

• pH Adjustment:

  • Adjust the pH of the conjugate solution to 8.5-9.0 using a suitable buffer (e.g., borate (B1201080) buffer).[1][4]

• Incubation:

  • Incubate the solution at room temperature or 37°C. Monitor the ring-opening by mass spectrometry until the hydrolysis is complete.[1]

• Re-neutralization:

  • Neutralize the solution back to a pH of 7.0-7.5 for storage or downstream applications.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 7. thermofisher.com [thermofisher.com]
• 8. Alkylation of histidine with maleimido-compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bachem.com [bachem.com]

Technical Support Center: Disulfide Bond Reduction for Maleimide Conjugation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the critical step of disulfide bond reduction prior to maleimide (B117702) conjugation.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to reduce disulfide bonds before maleimide conjugation?

Maleimide chemistry targets free sulfhydryl groups (thiols) for conjugation.[1][2] Disulfide bonds, which are formed by the oxidation of two cysteine residues, are unreactive with maleimides.[3][4] Therefore, to make these cysteine residues available for conjugation, the disulfide bonds must first be reduced to free thiols.[2]

Q2: What are the most common reducing agents for this purpose?

The most commonly used reducing agents for disulfide bond reduction in proteins and other biomolecules are Tris(2-carboxyethyl)phosphine (TCEP) and Dithiothreitol (DTT).[5][6]

Q3: What are the key differences between TCEP and DTT?

TCEP and DTT are both effective reducing agents, but they have distinct properties that make them suitable for different applications. TCEP is often preferred as it is stable, odorless, and does not contain a thiol group, meaning it typically does not need to be removed before adding the maleimide reagent.[3][7] DTT is a strong reducing agent, but its activity is optimal at a pH greater than 7.[3] Being a thiol-containing compound, excess DTT must be removed before conjugation to prevent it from competing with the target molecule for the maleimide.[3][7]

Q4: Do I need to remove the reducing agent before adding my maleimide reagent?

This depends on the reducing agent used.

• TCEP: In many cases, excess TCEP does not need to be removed before maleimide conjugation.[7][8] It is a thiol-free reducing agent and reacts very slowly with maleimides.[9]

• DTT: Yes, it is crucial to remove excess DTT before adding the maleimide reagent.[3][7] DTT contains free thiol groups that will compete with the thiols on your protein for reaction with the maleimide, leading to low conjugation efficiency.[3] Removal can be achieved using methods like desalting columns or dialysis.[3]

Q5: What is the optimal pH for the reduction and conjugation reactions?

• Reduction: TCEP is effective over a broad pH range (1.5-8.5).[6][8] DTT's reducing power is limited to pH values greater than 7.[6]

• Conjugation: The optimal pH for the thiol-maleimide reaction is between 6.5 and 7.5.[4][10] At a pH below 6.5, the reaction rate decreases. At a pH above 7.5, the maleimide becomes more susceptible to hydrolysis and can react with primary amines, such as the side chain of lysine (B10760008) residues.[4]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Conjugation	Incomplete disulfide bond reduction.	- Increase the concentration of the reducing agent (a 10-100 fold molar excess is common for DTT, and 5-50 mM for TCEP).[1][3] - Increase the incubation time for the reduction step (typically 30-60 minutes at room temperature).[3] - Ensure the pH of the reduction buffer is optimal for your chosen reducing agent.
Re-oxidation of thiols to disulfide bonds after reduction.	- Use degassed buffers to remove dissolved oxygen.[3] - Include a chelating agent like EDTA (1-5 mM) in your reaction buffer to sequester metal ions that can catalyze thiol oxidation.[3]
Excess thiol-containing reducing agent (e.g., DTT) present during conjugation.	- Thoroughly remove the excess reducing agent after the reduction step using a desalting column or dialysis before adding the maleimide reagent.[3]
Hydrolyzed/inactive maleimide reagent.	- Prepare aqueous solutions of maleimide reagents immediately before use.[4] - For storage, dissolve maleimide reagents in an anhydrous organic solvent like DMSO or DMF.[4]
Poor Reproducibility	Inconsistent reduction efficiency.	- Precisely control the concentration of the reducing agent, incubation time, and temperature for the reduction step.
Variable removal of excess reducing agent.	- Standardize the protocol for removing the reducing agent, ensuring consistent results between experiments.
Loss of Protein Activity	Harsh reduction conditions.	- High concentrations of reducing agents or prolonged incubation times can sometimes denature proteins by reducing structurally important disulfide bonds.[11] - Optimize the reduction conditions by performing a titration of the reducing agent concentration and incubation time to find the minimum required for sufficient reduction without compromising protein integrity.
Off-Target Labeling	Reaction of maleimide with other nucleophilic groups.	- Maintain the conjugation reaction pH between 6.5 and 7.5 to ensure high selectivity for thiols.[4] At higher pH, maleimides can react with amines.[4]
Instability of the Conjugate	Retro-Michael reaction (thiol exchange).	- The thioether bond formed can be reversible, especially in a thiol-rich environment. To increase stability, consider inducing hydrolysis of the thiosuccinimide ring to a stable succinamic acid thioether by adjusting the pH to 8.5-9.0 after the initial conjugation, followed by re-neutralization.[4]
Thiazine (B8601807) rearrangement (with N-terminal cysteine).	- Conjugation to a peptide or protein with an N-terminal cysteine can lead to a rearrangement to a stable thiazine ring.[12][13] To avoid this, perform the conjugation at a more acidic pH (e.g., pH 5.0) or consider acetylating the N-terminal cysteine.[3][12]

Quantitative Data Summary

Table 1: Comparison of Common Reducing Agents

Parameter	TCEP (Tris(2-carboxyethyl)phosphine)	DTT (Dithiothreitol)
Chemical Nature	Thiol-free phosphine	Thiol-containing
Effective pH Range	1.5 - 8.5[6][8]	> 7.0[3][6]
Typical Concentration	5 - 50 mM[3][9]	10 - 100 mM[3]
Reaction Time	Typically < 5 minutes to 1 hour[5][9]	30 - 60 minutes[3]
Odor	Odorless[6][8]	Slight sulfur smell[6]
Stability	More resistant to air oxidation[6][8]	Prone to oxidation[14]
Removal Required?	Generally no[3][7]	Yes[3][7]

Experimental Protocols

Protocol 1: Disulfide Reduction using TCEP

• Prepare Protein Solution: Dissolve the protein or peptide in a degassed buffer (e.g., PBS, pH 7.2) containing 1-5 mM EDTA.[3]

• Add TCEP: Add TCEP to the protein solution to a final concentration of 5-50 mM. A 2-10 fold molar excess of TCEP over the protein's disulfide bonds is a good starting point.[3][9]

• Incubate: Incubate the reaction mixture at room temperature for 30-60 minutes.[3]

• Proceed to Conjugation: The reduced protein solution can be used directly in the conjugation reaction without removing the TCEP.[3][7]

Protocol 2: Disulfide Reduction using DTT

• Prepare Protein Solution: Dissolve the protein or peptide in a degassed buffer (e.g., PBS, pH 7.2-7.5) containing 1-5 mM EDTA.[3]

• Add DTT: Add DTT to the protein solution to a final concentration of 10-100 mM. A 10-100 fold molar excess is common.[3]

• Incubate: Incubate at room temperature for 30-60 minutes.[3]

• Remove Excess DTT: Crucially, remove the excess DTT using a desalting column or through buffer exchange before proceeding with the conjugation.[3]

Protocol 3: Maleimide Conjugation

• Prepare Maleimide Stock Solution: Dissolve the maleimide-functionalized reagent in a minimal amount of anhydrous DMSO or DMF to a concentration of 10 mM.[1]

• Add Maleimide to Reduced Protein: Add the maleimide solution to the reduced and (if necessary) purified protein solution. A 10-20 fold molar excess of the maleimide reagent is a common starting point, but this should be optimized for your specific application.[3][4]

• Incubate: Incubate the reaction mixture at room temperature for 2 hours or at 4°C overnight.[3] Gentle mixing can be applied during this time.

• Quench Reaction (Optional): To stop the reaction, a small molecule thiol like cysteine or 2-mercaptoethanol (B42355) can be added to react with any excess maleimide.[3]

• Purify Conjugate: Purify the conjugate using size-exclusion chromatography (SEC) or other suitable methods to remove unreacted reagents.[3]

Visualizations

Caption: Workflow for disulfide reduction and maleimide conjugation.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Disulfide reduction using TCEP reaction [biosyn.com]
• 6. agscientific.com [agscientific.com]
• 7. thermofisher.com [thermofisher.com]
• 8. broadpharm.com [broadpharm.com]
• 9. benchchem.com [benchchem.com]
• 10. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 11. support.nanotempertech.com [support.nanotempertech.com]
• 12. bachem.com [bachem.com]
• 13. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mstechno.co.jp [mstechno.co.jp]

Technical Support Center: TCEP vs. DTT for Reducing Antibody Disulfide Bonds

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting advice for the use of Tris(2-carboxyethyl)phosphine (B1197953) (TCEP) and Dithiothreitol (B142953) (DTT) in reducing antibody disulfide bonds.

Frequently Asked Questions (FAQs)

Q1: What are the primary differences between TCEP and DTT for reducing antibody disulfide bonds?

A1: TCEP and DTT are both effective reducing agents, but they differ in their chemical nature, stability, and optimal use conditions. DTT is a thiol-based reducing agent, while TCEP is a phosphine-based reducing agent.[1][2] Key differences are summarized in the table below.

Q2: Which reducing agent is more stable?

A2: TCEP is generally more stable than DTT, particularly in air-exposed solutions and at pH values above 7.5.[3][4][5] DTT is prone to oxidation, and its solutions should be prepared fresh.[6] However, TCEP's stability can be compromised in phosphate (B84403) buffers and in the presence of metal chelators like EGTA.[3][7][8] Conversely, DTT's stability is increased in the presence of metal chelators.[8][9]

Q3: Can I use these reducing agents with metal affinity chromatography?

A3: TCEP is the preferred reducing agent for use with immobilized metal affinity chromatography (IMAC) as it does not reduce the metal ions (e.g., Ni2+) used in these columns.[7][8][10] DTT, on the other hand, can reduce metal ions, which can interfere with the purification process.[6][8]

Q4: Do TCEP or DTT interfere with subsequent labeling reactions (e.g., maleimide (B117702) chemistry)?

A4: DTT, being a thiol-containing compound, will react with maleimides and must be removed before labeling.[8][9] TCEP is generally compatible with maleimide labeling as it lacks a thiol group, though some reactivity has been reported under specific conditions, such as acidic pH.[3][7][8]

Q5: What are the optimal pH ranges for TCEP and DTT?

A5: TCEP is effective over a broad pH range, typically from 1.5 to 8.5.[3][11] DTT is most effective at a pH above 7, with its optimal range being 7.1 to 8.0.[12][13][14]

Troubleshooting Guide

Issue	Possible Cause	Solution
Incomplete antibody reduction	- Insufficient concentration of reducing agent.- Suboptimal pH or temperature.- Short incubation time.- Disulfide bonds are inaccessible.[13]	- Increase the concentration of TCEP or DTT.- Adjust the buffer to the optimal pH for the chosen reducing agent.- Increase the incubation time or temperature.[14][15]- Consider adding a denaturant (e.g., urea, guanidinium (B1211019) hydrochloride) to unfold the antibody and expose the disulfide bonds.[13][16]
Antibody aggregation after reduction	- Over-reduction leading to unfolding and exposure of hydrophobic regions.[17]- Incorrect buffer conditions.	- Optimize the concentration of the reducing agent and incubation time to achieve the desired level of reduction.[18][19]- Screen different buffer formulations to improve antibody solubility.
Low recovery after labeling	- For DTT: a residual reducing agent is reacting with the labeling reagent.- For TCEP: potential side reactions under certain conditions.[3][7]	- Ensure complete removal of DTT before adding the labeling reagent, for example, by using a desalting column.[8][9]- Adjust the pH of the reaction to neutral or slightly basic to minimize TCEP side reactions with maleimides.
Loss of antibody activity	- Reduction of critical disulfide bonds necessary for antigen binding.[20][21]- Denaturation of the antibody.	- Perform a partial or selective reduction to target specific disulfide bonds (e.g., hinge region) while preserving others. This can be achieved by carefully controlling the concentration of the reducing agent and reaction conditions.[21][22][23]- Avoid harsh conditions such as high temperatures or extreme pH for extended periods.
Variability between experiments	- Inconsistent preparation of reducing agent solutions (especially DTT).- Oxidation of the reducing agent.	- Always prepare fresh DTT solutions before use.[6]- Store TCEP and DTT stock solutions appropriately (-20°C) and minimize their exposure to air.[3][12]

Quantitative Data Summary

Parameter	TCEP	DTT
Typical Working Concentration	5-50 mM for complete reduction.[1][5][22] 2.75-4.0 mM for partial IgG reduction.[5][23]	1-10 mM for maintaining reduced state.[6][14] 50-100 mM for complete reduction for electrophoresis.[6][14] 1.5-20 mM for controlled ADC generation.[15]
Effective pH Range	1.5 - 8.5[3][11]	> 7.0 (Optimal: 7.1 - 8.0)[12][13][14]
Reaction Time	Can be rapid, often less than 5 minutes for complete reduction at room temperature.[5][24] 20-30 minutes for partial IgG reduction.[5][22]	Typically 10-30 minutes.[14]
Stability in Solution	More stable to air oxidation.[3][5][10] Less stable in phosphate buffers.[7][11][22]	Prone to air oxidation; fresh solutions are recommended.[6][25] More stable in the presence of metal chelators.[8][9]
Odor	Odorless[7][10][11]	Pungent, sulfur-like odor[10][11]

Experimental Protocols

Protocol 1: Complete Reduction of Antibody for SDS-PAGE

Using TCEP:

• To your antibody sample, add TCEP to a final concentration of 50 mM.[22]

• Incubate at room temperature for 30 minutes.[21]

• The sample is now ready for loading onto an SDS-PAGE gel.

Using DTT:

• To your antibody sample in loading buffer, add DTT to a final concentration of 50-100 mM.[6][14]

• Heat the sample at 90-100°C for 5-10 minutes.[16]

• The sample is now ready for loading onto an SDS-PAGE gel.

Protocol 2: Partial Reduction of IgG for Antibody-Drug Conjugate (ADC) Generation

Using TCEP:

• Prepare the antibody at a concentration of 10 mg/mL in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 7.5).[5]

• Add TCEP to a final concentration of 2.75 to 4.0 mM.[5][23]

• Incubate at 37°C for 2 hours.[23]

• If subsequent conjugation with a thiol-reactive linker is planned, the excess TCEP does not typically need to be removed.[23]

Using DTT:

• Prepare the antibody in a buffer such as 0.025 M sodium borate, pH 8, with 1 mM DTPA.[23]

• Add DTT to a final concentration of approximately 1.5 to 7 mM, depending on the desired number of free thiols.[15]

• Incubate at 37°C for 30 minutes.[15]

• Remove excess DTT using a desalting column before proceeding with conjugation.[23]

Visualizations

References

• 1. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 2. resources.strem.com [resources.strem.com]
• 3. goldbio.com [goldbio.com]
• 4. mstechno.co.jp [mstechno.co.jp]
• 5. broadpharm.com [broadpharm.com]
• 6. shop.neofroxx.com [shop.neofroxx.com]
• 7. TCEP - Wikipedia [en.wikipedia.org]
• 8. A comparison between the sulfhydryl reductants tris(2-carboxyethyl)phosphine and dithiothreitol for use in protein biochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. nbinno.com [nbinno.com]
• 11. agscientific.com [agscientific.com]
• 12. agscientific.com [agscientific.com]
• 13. astralscientific.com.au [astralscientific.com.au]
• 14. broadpharm.com [broadpharm.com]
• 15. Evaluation of Factors Influencing Antibody Reduction for Development of Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. How does DTT affect the conformation of antibodies? - Blog [hbynm.com]
• 18. support.nanotempertech.com [support.nanotempertech.com]
• 19. CyTOForum • View topic - Low recoveries after Maxpar labeling [cytoforum.stanford.edu]
• 20. researchgate.net [researchgate.net]
• 21. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. Reduction-Alkylation Strategies for the Modification of Specific Monoclonal Antibody Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Disulfide reduction using TCEP reaction [biosyn.com]
• 25. benchchem.com [benchchem.com]

Technical Support Center: Incomplete Boc Deprotection of PEG Linkers

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the incomplete deprotection of tert-butyloxycarbonyl (Boc) protected polyethylene (B3416737) glycol (PEG) linkers.

Troubleshooting Guide

This guide addresses common issues encountered during the Boc deprotection of PEG linkers in a question-and-answer format, offering direct solutions to specific experimental problems.

1. Why is my Boc deprotection incomplete?

Incomplete Boc deprotection is a common issue that can arise from several factors:

• Insufficient Acid Strength or Concentration: The Boc group is cleaved by acidolysis, and the reaction may not proceed to completion if the acid is too weak or its concentration is too low. Trifluoroacetic acid (TFA) is a commonly used reagent for this purpose.[1] A study comparing 55% TFA in dichloromethane (B109758) (DCM) with 100% TFA for Boc removal in solid-phase peptide synthesis found that the 55% TFA/DCM mixture resulted in higher purity peptides, suggesting that 100% TFA might lead to poor resin swelling and limited solvent transfer, causing incomplete deprotection.[1]

• Inadequate Reaction Time or Temperature: Deprotection is a kinetic process, and short reaction times or low temperatures may not be sufficient for the complete removal of the Boc group.[1] While many deprotections are performed at room temperature, some substrates may require longer reaction times or gentle heating.[1]

• Steric Hindrance: The bulky nature of the PEG chain, particularly in high molecular weight PEGs, can sterically hinder the acid's approach to the Boc-protected amine, thus slowing down the reaction rate.[1]

• Solvent Issues: The choice of solvent is critical to ensure that both the PEG-linker conjugate and the acid are fully solvated. Dichloromethane (DCM) is a commonly used solvent for TFA-mediated deprotection.[1]

• Substrate Solubility: Poor solubility of the starting material in the reaction solvent can result in a heterogeneous mixture and an incomplete reaction.[2]

Troubleshooting Steps:

• Increase the acid concentration (e.g., from 20% TFA in DCM to 50% TFA in DCM).[1]

• Extend the reaction time and monitor the progress using an appropriate analytical technique such as TLC, LC-MS, or NMR.[1]

• Consider using a stronger acid system, for example, 4M HCl in 1,4-dioxane.[1][3]

• Ensure the chosen solvent provides good solubility for your PEGylated compound.[1]

2. I am observing side products after deprotection. What could be the cause?

The formation of side products is often due to the reactive tert-butyl cation generated during the cleavage of the Boc group. This cation can alkylate nucleophilic residues in your molecule.

• Commonly Alkylated Groups: Electron-rich aromatic rings (like in Tryptophan), thiols (in Cysteine), and thioethers (in Methionine) are particularly susceptible to tert-butylation.[4][5]

• Prevention with Scavengers: To prevent these side reactions, scavengers can be added to the reaction mixture to trap the tert-butyl cation.[2][4] Common scavengers include triisopropylsilane (B1312306) (TIS), water, and thioanisole.[1][4] A commonly used scavenger cocktail is a mixture of TFA/TIS/water (95:2.5:2.5 v/v/v).[4] For peptides with multiple sensitive residues, "Reagent K" (TFA/phenol/water/thioanisole/EDT; 82.5:5:5:5:2.5 v/v/v/v/v) can be employed.[4]

3. How can I effectively monitor the progress of the deprotection reaction?

Several analytical techniques can be used to monitor the reaction's progress:

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method to observe the disappearance of the starting material and the appearance of the deprotected product. The deprotected amine is more polar and will typically have a lower Rf value than the Boc-protected starting material.[1][6]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides a more accurate assessment of the reaction, allowing for the quantification of the starting material, product, and any side products.[1][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to monitor the disappearance of the characteristic singlet signal of the tert-butyl protons of the Boc group at approximately 1.4 ppm.[1][7]

4. What is the best way to work up the reaction and isolate the deprotected product?

The work-up procedure depends on the properties of your deprotected PEG linker.

• Evaporation of Acid: For volatile acids like TFA, the acid can be removed under reduced pressure using a rotary evaporator. Co-evaporation with a solvent like toluene (B28343) can help remove residual traces of TFA.[1][3]

• Precipitation: The deprotected PEG-linker, often as an ammonium (B1175870) salt, can sometimes be precipitated from the reaction mixture by adding a non-polar solvent like diethyl ether.[1][8][9]

• Aqueous Workup: If the deprotected product is not water-soluble, the reaction mixture can be diluted with an organic solvent and washed with a basic aqueous solution (e.g., saturated sodium bicarbonate) to neutralize the acid and remove the TFA salt.[1]

Frequently Asked Questions (FAQs)

Q1: What are the standard reaction conditions for Boc deprotection of a PEG linker?

Standard conditions typically involve treating the Boc-protected PEG linker with an acidic solution. The choice of acid, solvent, concentration, time, and temperature can be optimized based on the specific substrate.

Q2: Can I perform the deprotection at a higher temperature to speed up the reaction?

While gentle heating can sometimes be used for sluggish reactions, high temperatures may lead to side reactions, such as the elimination and racemization of chiral substrates.[1][10] Thermal deprotection without any added catalyst is possible but often requires very high temperatures (around 150°C or higher).[10]

Q3: What scavengers should I use if my PEG linker is attached to a peptide containing sensitive amino acids?

The choice of scavenger depends on the amino acid residues present:

• Tryptophan: Use scavengers like triisopropylsilane (TIS), triethylsilane (TES), or anisole.[4]

• Methionine: Thioanisole is effective in preventing S-alkylation.[4]

• Cysteine: Ethanedithiol (EDT) is a commonly used scavenger.[4]

Q4: How does the length of the PEG chain affect the deprotection reaction?

Longer PEG chains can increase steric hindrance, potentially slowing down the deprotection reaction.[1] This may necessitate harsher reaction conditions such as higher acid concentration or longer reaction times. The physical properties and solubility of the PEG linker can also be affected by its chain length, which can influence the reaction conditions.[11]

Quantitative Data Summary

The following tables summarize common reaction conditions and scavenger cocktails for Boc deprotection.

Table 1: Common Acidic Conditions for Boc Deprotection

Reagent	Concentration	Solvent	Typical Time	Typical Temperature
Trifluoroacetic Acid (TFA)	20-50% (v/v)	Dichloromethane (DCM)	0.5 - 2 hours	0°C to Room Temp
4M HCl in 1,4-Dioxane	4M	1,4-Dioxane	10 - 30 minutes	Room Temp
Trifluoroacetic Acid (TFA)	95% (v/v)	Water/TIS	1 - 4 hours	Room Temp

Data compiled from multiple sources.[1][3][4][12]

Table 2: Common Scavenger Cocktails for Boc Deprotection

Scavenger Cocktail	Composition (v/v/v/v/v)	Target Residues
Standard	TFA/TIS/H₂O (95:2.5:2.5)	General purpose, good for Tryptophan
Reagent K	TFA/phenol/water/thioanisole/EDT (82.5:5:5:5:2.5)	Peptides with multiple sensitive residues (Cys, Met, Trp, Tyr)
Low Odor (Reagent L)	TFA/TIS/DTT (88:2:5 w/v)/water (5 w/w)	Alternative to cocktails with pungent thiols

Data compiled from multiple sources.[4][13]

Experimental Protocols

Protocol 1: General Procedure for Boc Deprotection using TFA in DCM

• Dissolve the Boc-protected PEG linker in dichloromethane (DCM) to a concentration of 0.1-0.2 M.[1]

• Cool the solution to 0°C in an ice bath.[1]

• Add trifluoroacetic acid (TFA) to the desired final concentration (e.g., 20-50% v/v).[1]

• If necessary, add scavengers such as triisopropylsilane (TIS) (2.5-5% v/v).[1]

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.[1]

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 1-2 hours).[1]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.[1]

• Co-evaporate with toluene (3x) to remove residual TFA.[1]

• The resulting TFA salt of the deprotected amine can be used directly in the next step or further purified. For neutralization, dissolve the residue in a suitable organic solvent and wash with a saturated aqueous solution of sodium bicarbonate.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the free amine.[6]

Protocol 2: Monitoring Boc Deprotection by Thin-Layer Chromatography (TLC)

• Prepare a TLC plate (silica gel).

• Spot the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture on the plate.[8]

• Develop the TLC plate in a suitable solvent system (e.g., Dichloromethane:Methanol, 9:1 v/v).[8]

• Visualize the spots. The deprotected amine product is typically more polar and will have a lower Rf value than the Boc-protected starting material.[2][6] If the compounds are not UV-active, staining with ninhydrin (B49086) can be used, which will stain the primary amine product.[8]

• The reaction is considered complete when the starting material spot has disappeared.[8]

Protocol 3: Monitoring Boc Deprotection by LC-MS

• At various time points, withdraw a small aliquot of the reaction mixture.

• Immediately quench the reaction in the aliquot, for example, by diluting it in a mobile phase containing a neutralizing agent.[1]

• Inject the quenched sample into a suitable HPLC system (e.g., a reverse-phase C18 column).[1]

• Analyze the chromatogram to determine the relative peak areas of the starting material and the product.

• Monitor the disappearance of the mass corresponding to the Boc-protected starting material and the appearance of the mass of the deprotected product using the mass spectrometer.[6]

Visualizations

Caption: Experimental workflow for Boc deprotection of PEG linkers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. peptide.com [peptide.com]

Technical Support Center: Purification Strategies for Removing Excess Mal-PEG4-NH-Boc

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of excess Mal-PEG4-NH-Boc following a conjugation reaction.

Frequently Asked Questions (FAQs)

Q1: What is Mal-PEG4-NH-Boc and why is its removal critical?

A1: Mal-PEG4-NH-Boc is a heterobifunctional crosslinker containing a maleimide (B117702) group, a tetraethylene glycol (PEG4) spacer, and a Boc-protected amine. The maleimide group reacts with thiol groups (e.g., on cysteine residues of proteins or on small molecules), while the Boc-protected amine can be deprotected under acidic conditions for further conjugation.[1] The PEG4 spacer enhances solubility in aqueous media.[1] Complete removal of the unreacted linker is crucial as it can interfere with downstream applications, complicate product characterization, and potentially lead to inaccurate dosage calculations in drug development.

Q2: What are the primary methods for removing excess Mal-PEG4-NH-Boc?

A2: The most common methods for removing small, unreacted PEG linkers like Mal-PEG4-NH-Boc from a reaction mixture are based on differences in size, polarity, and charge between the desired conjugate and the excess linker. These methods include:

• Size-Exclusion Chromatography (SEC): Separates molecules based on their size. It is effective for separating a larger conjugate from the smaller, unreacted linker.[]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): Separates molecules based on their hydrophobicity. This is a high-resolution technique suitable for purifying small molecule-PEG conjugates.[]

• Dialysis/Ultrafiltration: Uses a semi-permeable membrane with a specific molecular weight cutoff (MWCO) to separate molecules of different sizes. This is most effective when there is a significant size difference between the conjugate and the linker.

• Liquid-Liquid Extraction (LLE): Separates compounds based on their differential solubilities in two immiscible liquid phases.[3] This can be an effective method for separating a more hydrophobic product from the more polar, unreacted PEG linker.

Q3: How do I choose the most appropriate purification method?

A3: The selection of the best purification method depends on several factors, including the size and chemical properties of your target molecule, the required purity of the final product, the scale of your reaction, and the equipment available. A decision-making workflow is provided below to guide your choice.

Q4: What are the stability considerations for the maleimide and Boc groups during purification?

A4: The maleimide group , once reacted with a thiol, forms a stable thioether bond. However, this bond can undergo a retro-Michael reaction (thiol exchange) in the presence of other thiols, especially at higher pH.[4][5] Hydrolysis of the succinimide (B58015) ring can occur at basic pH, which can stabilize the linkage against thiol exchange.[4][6] The Boc (tert-butoxycarbonyl) protecting group is stable to most bases and nucleophiles but is labile under acidic conditions.[7] Care should be taken during purification, especially with RP-HPLC using acidic mobile phases (e.g., containing trifluoroacetic acid - TFA), as prolonged exposure can lead to premature deprotection.[7]

Method Selection and Comparison

The following table summarizes the key characteristics of the recommended methods for removing unreacted Mal-PEG4-NH-Boc to help you select the most suitable technique for your needs.

Purification Method	Principle	Ideal For	Advantages	Disadvantages
Dialysis/Ultrafiltration	Size-based separation	Large molecule conjugates (e.g., proteins, antibodies) with a significant size difference from the linker.	Simple, gentle on the product, can handle large volumes.	Slow, may not be effective for small molecule conjugates, potential for product loss if MWCO is not optimal.
Size-Exclusion Chromatography (SEC)	Size-based separation	Rapid buffer exchange and removal of small molecules from larger conjugates.	Fast, relatively gentle, good for desalting.	Resolution may be insufficient for separating small molecule conjugates from the linker, potential for sample dilution.[8]
Reverse-Phase HPLC (RP-HPLC)	Polarity-based separation	High-resolution purification of small molecule-PEG conjugates.	High purity achievable, can separate closely related impurities, analytical and preparative scales.[]	Can be harsh on sensitive molecules, requires method development, may require removal of mobile phase additives.
Liquid-Liquid Extraction (LLE)	Differential solubility	Small molecule conjugates with a significant difference in hydrophobicity compared to the linker.	Simple, rapid, scalable, cost-effective.	Can be less efficient than chromatography, may not be suitable for all compounds, potential for emulsion formation.[3][9]

Troubleshooting Guides

Dialysis/Ultrafiltration

Issue	Possible Cause(s)	Solution(s)
Unreacted linker still present after dialysis.	- Incorrect Molecular Weight Cutoff (MWCO) of the membrane. - Insufficient dialysis time or buffer volume.	- Use a dialysis membrane with a low MWCO (e.g., 1 kDa or 3 kDa) to ensure the linker can pass through while retaining the conjugate.[10] - Dialyze for a longer duration (e.g., overnight) with at least two to three changes of a large volume of dialysis buffer (at least 100 times the sample volume).[10]
Loss of conjugated product.	- The MWCO of the membrane is too close to the molecular weight of your product. - Non-specific binding of the product to the membrane.	- Ensure the MWCO of the membrane is significantly smaller than the molecular weight of your conjugate. - Pre-condition the membrane according to the manufacturer's instructions. Consider using a membrane material known for low protein/molecule binding (e.g., regenerated cellulose).[10]

Size-Exclusion Chromatography (SEC)

Issue	Possible Cause(s)	Solution(s)
Poor separation of linker and conjugate.	- Inappropriate column choice for the molecular weight range. - Sample volume is too large for the column.	- For removing a small linker from a larger conjugate, use a desalting column with a suitable exclusion limit (e.g., Sephadex G-25 or G-50).[10] - The sample volume should not exceed 30% of the total column bed volume for optimal resolution.[10]
Low recovery of the conjugated product.	- Non-specific binding to the column matrix. - The product is precipitating on the column.	- Ensure the column is properly equilibrated with the running buffer. Consider using a buffer with a slightly higher ionic strength.[10] - Check the solubility of your conjugate in the chosen buffer. You may need to adjust the pH or add solubilizing agents.[10]

Reverse-Phase HPLC (RP-HPLC)

Issue	Possible Cause(s)	Solution(s)
Co-elution of unreacted linker and the conjugated product.	- Suboptimal mobile phase gradient. - Inappropriate column chemistry.	- Optimize the gradient profile. A shallower gradient around the elution time of the components of interest can improve resolution. - Experiment with different column stationary phases (e.g., C8 instead of C18) to alter the selectivity of the separation.[10]
Peak tailing of the product or linker.	- Interaction of basic functional groups with residual silanols on the column. - Column overloading.	- Add a mobile phase modifier like TFA (0.1%) to suppress silanol (B1196071) interactions. Be mindful of the Boc group's acid sensitivity. - Reduce the amount of sample injected onto the column.[10]
Loss of Boc protecting group.	- The mobile phase is too acidic (e.g., high concentration of TFA).	- Use a less acidic mobile phase modifier (e.g., formic acid or acetic acid). - Minimize the time the sample is exposed to the acidic mobile phase. Neutralize collected fractions if necessary.
Low recovery of the conjugated product.	- Irreversible binding to the column. - Precipitation on the column.	- Try a different column with a different stationary phase or from a different manufacturer. - Ensure your sample is fully dissolved in the mobile phase before injection. Adjust the mobile phase composition if necessary.

Experimental Protocols

Protocol 1: Removal of Excess Mal-PEG4-NH-Boc using Dialysis

This protocol is suitable for removing the small linker from a significantly larger biomolecule conjugate (e.g., a protein).

Materials:

• Dialysis tubing or cassette with an appropriate MWCO (e.g., 1-3 kDa)

• Dialysis buffer (e.g., PBS, pH 7.4)

• Reaction mixture

• Stir plate and stir bar

• Beaker or container for dialysis

Procedure:

• Prepare Dialysis Membrane: If using dialysis tubing, cut it to the desired length and prepare it according to the manufacturer's instructions (this may involve boiling and washing). Dialysis cassettes are typically ready to use.

• Load Sample: Load the reaction mixture into the dialysis tubing/cassette, leaving some space for potential volume increase. Securely close the ends of the tubing or the cassette cap.

• Dialysis: Place the loaded dialysis tubing/cassette into a beaker containing a large volume of cold dialysis buffer (at least 100 times the sample volume). Place the beaker on a stir plate and add a stir bar to the buffer to ensure continuous mixing. Perform the dialysis at 4°C for several hours to overnight.[10]

• Buffer Exchange: For efficient removal, change the dialysis buffer at least 2-3 times.[10]

• Sample Recovery: After dialysis is complete, carefully remove the tubing/cassette from the buffer and recover the purified conjugate.

Protocol 2: Removal of Excess Mal-PEG4-NH-Boc using Size-Exclusion Chromatography (Desalting Column)

This protocol is suitable for the rapid removal of the small linker from a larger conjugate.

Materials:

• Desalting column (e.g., Sephadex G-25)

• Elution buffer (e.g., PBS, pH 7.4)

• Reaction mixture

• Collection tubes

Procedure:

• Column Equilibration: Equilibrate the desalting column with at least 5 column volumes of the desired buffer. This removes any storage solution and ensures the column is conditioned for the separation.[10]

• Sample Application: Allow the buffer to drain from the column until it reaches the top of the column bed. Carefully apply the reaction mixture to the top of the column bed. The sample volume should be between 10-30% of the column bed volume for optimal separation.[10]

• Elution: Once the sample has entered the column bed, add the elution buffer to the top of the column. Begin collecting fractions immediately. The larger conjugated product will elute first in the void volume, while the smaller unreacted Mal-PEG4-NH-Boc will be retained longer and elute in later fractions.[10]

• Fraction Analysis: Analyze the collected fractions for the presence of your product (e.g., by measuring absorbance at 280 nm for proteins). Pool the fractions containing the purified conjugate.

Protocol 3: Removal of Excess Mal-PEG4-NH-Boc using Reverse-Phase HPLC

This protocol provides a starting point for purifying a small molecule-PEG conjugate. Method optimization will be required based on the specific properties of the small molecule.

Materials:

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in water

• Mobile Phase B: 0.1% Formic Acid in acetonitrile

• HPLC system with UV detector

Procedure:

• Sample Preparation: Ensure the reaction mixture is free of particulates by filtering it through a 0.22 µm filter.

• Chromatography:

  • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B.

  • Inject the sample.

  • Run a linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

  • Hold at 95% Mobile Phase B for 5 minutes.

  • Return to initial conditions and re-equilibrate for 10 minutes.

  • Monitor the elution profile at an appropriate wavelength for your small molecule.

• Fraction Collection: Collect fractions corresponding to the peak of your desired product.

• Analysis and Pooling: Analyze the collected fractions for purity (e.g., by analytical HPLC or mass spectrometry). Pool the pure fractions and remove the solvent (e.g., by lyophilization or rotary evaporation).

Visualizations

Caption: Decision workflow for selecting a purification method.

References

• 1. tebubio.com [tebubio.com]
• 3. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 4. Long-term stabilization of maleimide-thiol conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Purification of pegylated proteins. | Semantic Scholar [semanticscholar.org]
• 8. Purification of pegylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Stability of Maleimide-Thiol Conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of maleimide-thiol conjugates. All information is presented in a practical question-and-answer format to address common issues encountered during experimental procedures.

I. Troubleshooting Guides

This section addresses specific problems that may arise during the synthesis, purification, and storage of maleimide-thiol conjugates, offering potential causes and actionable solutions.

Question 1: Why is my maleimide-thiol conjugation yield consistently low?

Answer: Low conjugation efficiency is a common problem that can be attributed to several factors, ranging from reagent quality to reaction conditions. A systematic approach to troubleshooting this issue is crucial.[1][2]

Potential Causes & Solutions:

• Maleimide (B117702) Hydrolysis: The maleimide ring is susceptible to hydrolysis, especially at neutral to alkaline pH, rendering it inactive for conjugation.[1][2]

  • Solution: Always prepare solutions of maleimide-functionalized reagents fresh in an anhydrous solvent like DMSO or DMF and add them to the reaction buffer immediately before initiating the conjugation.[1] If aqueous storage is necessary, use a slightly acidic buffer (pH 6.0-6.5) and store at 4°C for very short durations.[1]

• Thiol Oxidation: Free sulfhydryl groups (-SH) can readily oxidize to form disulfide bonds (-S-S-), which are unreactive towards maleimides. This process can be catalyzed by the presence of divalent metal ions.[1]

  • Solution:

    • Disulfide Bond Reduction: If your protein or peptide contains disulfide bonds, they must be reduced prior to conjugation. TCEP (tris(2-carboxyethyl)phosphine) is often the preferred reducing agent as it is stable, odorless, and does not need to be removed before adding the maleimide reagent.[1] DTT (dithiothreitol) is also effective but must be removed post-reduction to prevent it from reacting with the maleimide.[1]

    • Preventing Re-oxidation: Degas your buffers to remove dissolved oxygen and consider adding a chelating agent like EDTA (1-5 mM) to sequester metal ions.[1]

• Suboptimal pH: The pH of the reaction buffer is critical for efficient and specific conjugation.

  • Solution: The optimal pH range for the maleimide-thiol reaction is typically 6.5-7.5.[1][2] Below pH 6.5, the reaction rate slows as the thiol is less likely to be in its reactive thiolate anion form.[1] Above pH 7.5, the maleimide can react with other nucleophiles like amines, and the rate of hydrolysis increases.[1][2]

• Incorrect Stoichiometry: The molar ratio of maleimide to thiol significantly impacts conjugation efficiency.

  • Solution: A 10-20 fold molar excess of the maleimide reagent is a common starting point for labeling proteins.[1] However, for larger molecules or nanoparticles, steric hindrance can be a factor, and the optimal ratio may need to be determined empirically.[1]

Question 2: My purified maleimide-thiol conjugate is showing signs of degradation over time. What is happening and how can I improve its stability?

Answer: The instability of the final conjugate is a well-documented issue, primarily arising from the reversibility of the maleimide-thiol linkage through a retro-Michael reaction.[1]

Potential Causes & Solutions:

• Retro-Michael Reaction: The thioether bond formed between the maleimide and thiol is susceptible to reversal, especially in the presence of other thiols (e.g., glutathione (B108866) in biological systems). This can lead to the transfer of the conjugated payload to other molecules, causing off-target effects.

  • Solution:

    • Post-conjugation Hydrolysis: A key strategy to stabilize the conjugate is to intentionally hydrolyze the succinimide (B58015) ring to form a stable, ring-opened succinamic acid thioether. This can be achieved by incubating the conjugate at a slightly alkaline pH (e.g., pH 8.5-9.0) for a controlled period after the initial conjugation.[3] The ring-opened product is not susceptible to the retro-Michael reaction.[2]

    • Use of Stabilizing Maleimides: Employing next-generation maleimides with electron-withdrawing N-substituents can accelerate the rate of this stabilizing hydrolysis.[2]

    • Transcyclization: For conjugates with an N-terminal cysteine, incubation at pH 7.4 can facilitate a rearrangement to a more stable six-membered thiazine (B8601807) ring.[3][4]

Question 3: I am observing unexpected side products in my reaction mixture. How can I identify and minimize them?

Answer: The appearance of unexpected side products can complicate purification and compromise the homogeneity of your final conjugate.

Potential Causes & Solutions:

• Thiazine Rearrangement: When conjugating to a peptide or protein with an N-terminal cysteine, the N-terminal amine can attack the succinimide ring, leading to a thiazine rearrangement. This is more prominent at physiological or higher pH.[1][4]

  • Solution: Perform the conjugation at a more acidic pH (e.g., pH 5.0) to keep the N-terminal amine protonated and less nucleophilic.[1][5] Alternatively, acetylation of the N-terminal cysteine can prevent this side reaction.[1]

• Reaction with Other Nucleophiles: At pH values above 7.5, maleimides can lose their selectivity for thiols and react with other nucleophilic groups, most notably the primary amines of lysine (B10760008) residues.[1][2]

  • Solution: Maintain the reaction pH within the optimal range of 6.5-7.5 to ensure thiol-specific conjugation.[1][2]

• Isomerization: Recent studies have shown that the Michael addition of L-cysteine to a maleimide can result in the formation of two tautomeric products.[6]

  • Solution: Be aware of this possibility and use analytical techniques like HPLC and mass spectrometry to identify and characterize all product peaks. The formation of these isomers may be influenced by reaction conditions such as pH.[6]

II. Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of maleimide-thiol instability?

A1: The primary instability of maleimide-thiol conjugates stems from the reversibility of the Michael addition reaction, known as the retro-Michael reaction . This equilibrium can lead to the dissociation of the thiol from the maleimide. In a biological milieu rich in other thiols, such as glutathione, this can result in thiol exchange , where the conjugated molecule is transferred to other thiol-containing species. A competing reaction is the hydrolysis of the succinimide ring of the conjugate, which forms a stable, ring-opened product that is no longer susceptible to the retro-Michael reaction.

Q2: How does pH affect the stability of maleimide-thiol conjugates?

A2: The pH plays a dual role. The maleimide-thiol conjugation reaction is most efficient and selective at a pH of 6.5-7.5.[1][2] However, the stability of the resulting conjugate can be enhanced by a controlled increase in pH. Incubating the conjugate at a slightly alkaline pH (e.g., 8.5-9.0) promotes the hydrolysis of the succinimide ring, leading to a more stable, ring-opened structure that is resistant to deconjugation via the retro-Michael reaction.[3]

Q3: What is the recommended storage procedure for maleimide-functionalized molecules and their conjugates?

A3: Maleimide-functionalized molecules should be stored as a dry powder at -20°C.[1] If a solution is necessary, it should be prepared fresh in an anhydrous solvent like DMSO or DMF.[1] Aqueous solutions of maleimides are not recommended for long-term storage due to their susceptibility to hydrolysis.[1] Purified maleimide-thiol conjugates are best stored at 4°C for short-term use (up to a week) or at -20°C or -80°C for longer-term storage, often with the addition of cryoprotectants like glycerol.[7][8]

Q4: How can I confirm that my protein's disulfide bonds have been successfully reduced before conjugation?

A4: You can analyze a small aliquot of the reduced protein by SDS-PAGE under non-reducing conditions. A successful reduction will result in a shift in the protein's migration pattern, typically showing bands corresponding to the individual light and heavy chains if interchain disulfides were reduced.

Q5: What are the best methods for purifying maleimide-thiol conjugates?

A5: The choice of purification method depends on the properties of the conjugate.

• Size Exclusion Chromatography (SEC): This is a common and effective method for separating larger conjugates from smaller, unreacted reagents.[1]

• Dialysis or Tangential Flow Filtration (TFF): These methods are useful for removing small molecule impurities from large protein conjugates.[1]

• High-Performance Liquid Chromatography (HPLC) or Fast Protein Liquid Chromatography (FPLC): These techniques offer higher resolution for purification and analysis.[1]

III. Quantitative Data on Conjugate Stability

The stability of maleimide-thiol conjugates is influenced by various factors. The following tables summarize key quantitative data from the literature to aid in experimental design and interpretation.

Table 1: Influence of pH and Temperature on Maleimide Hydrolysis

pH	Temperature (°C)	Observed Rate Constant (s⁻¹)	Stability
3.0	37	Very low	High stability
5.5	20	Extremely slow	High stability
5.5	37	Slowly decreases	High stability
7.4	20	1.24 x 10⁻⁵	Moderate stability
7.4	37	6.55 x 10⁻⁵	Faster hydrolysis
9.0	37	Rapid decrease	Low stability
Data adapted from a study on 8-arm PEG-maleimide.[2]

Table 2: Half-lives of N-substituted Maleimide-Thiol Adducts

N-Substituent of Maleimide	Thiol Compound	Incubation Conditions	Half-life of Conversion (h)	Reference
N-ethyl	4-mercaptophenylacetic acid	with glutathione	3.1 - 18	[9]
N-phenyl	4-mercaptophenylacetic acid	with glutathione	3.1 - 18	[9]
N-aminoethyl	4-mercaptophenylacetic acid	with glutathione	3.1 - 18	[9]
N-ethyl	N-acetyl-L-cysteine	with glutathione	3.6 - 258	[9]
N-alkyl	-	pH 7.4, 37°C (hydrolysis)	27	[10]
N-aryl	-	pH 7.4, 37°C (hydrolysis)	1.5	[10]
N-fluorophenyl	-	pH 7.4, 37°C (hydrolysis)	0.7	[10]
o-aminoethyl-phenyl	N-acetyl cysteine	Room temp, pH 7 (hydrolysis)	~1 (complete hydrolysis in 2h)	[10]
N-aminoethyl	N-acetyl cysteine	Room temp, pH 7 (hydrolysis)	3.6	[10]

IV. Experimental Protocols

Protocol 1: General Maleimide-Thiol Conjugation

• Protein Preparation:

  • Dissolve the protein or peptide in a degassed, thiol-free buffer (e.g., PBS, HEPES) at a pH of 7.2-7.5.[1][7]

  • If necessary, reduce disulfide bonds by adding a 10-100 fold molar excess of TCEP and incubating for 30-60 minutes at room temperature.[1][7]

• Maleimide Reagent Preparation:

  • Dissolve the maleimide-functionalized reagent in a minimal amount of anhydrous DMSO or DMF to create a stock solution. This should be done immediately before use.[1][7]

• Conjugation Reaction:

  • Add the maleimide stock solution to the protein solution to achieve the desired molar excess (typically 10-20 fold for proteins).[1][7]

  • Incubate the reaction mixture at room temperature for 2 hours or at 4°C overnight, with gentle mixing.[1][7]

• Quenching (Optional):

  • To quench the reaction, add a small molecule thiol like cysteine or 2-mercaptoethanol (B42355) to react with any excess maleimide.[1]

• Purification:

  • Purify the conjugate using an appropriate method such as size exclusion chromatography (SEC), dialysis, or HPLC.[1]

Protocol 2: Assessment of Conjugate Stability by RP-HPLC

• Sample Preparation:

  • Incubate the purified conjugate in a relevant buffer (e.g., PBS pH 7.4) at 37°C. To simulate in vivo conditions, a competing thiol like glutathione (1-5 mM) can be added.

• Time-Course Analysis:

  • At various time points (e.g., 0, 1, 4, 8, 24, 48 hours), withdraw an aliquot of the reaction mixture.

  • Quench the reaction by adding an acid (e.g., trifluoroacetic acid) to stop any further thiol exchange or hydrolysis.[11]

• RP-HPLC Analysis:

  • Analyze the samples by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column.

  • Use a suitable gradient of mobile phases (e.g., Mobile Phase A: 0.1% TFA in water; Mobile Phase B: 0.1% TFA in acetonitrile) to separate the intact conjugate, free payload, and any degradation products.

  • Monitor the elution profile with a UV detector at a wavelength appropriate for the protein (e.g., 280 nm) and the conjugated molecule.

• Data Analysis:

  • Quantify the peak areas corresponding to the intact conjugate and any degradation products at each time point to determine the rate of deconjugation or hydrolysis.

V. Visualizing Key Concepts

The following diagrams illustrate the chemical pathways and logical workflows discussed in this guide.

Caption: Reaction pathways for maleimide-thiol conjugates.

Caption: Troubleshooting workflow for low conjugation yield.

Caption: Experimental workflow for maleimide-thiol conjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bachem.com [bachem.com]
• 5. pharmiweb.com [pharmiweb.com]
• 6. Evidence of Isomerization in the Michael-Type Thiol-Maleimide Addition: Click Reaction between L-Cysteine and 6-Maleimidehexanoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. broadpharm.com [broadpharm.com]
• 11. pubs.acs.org [pubs.acs.org]

aggregation problems with ADC synthesis using PEG linkers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering aggregation issues during the synthesis of Antibody-Drug Conjugates (ADCs) using Polyethylene Glycol (PEG) linkers.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of PEG linkers in ADC synthesis and how do they impact aggregation?

A1: PEG (Polyethylene Glycol) linkers are used in ADC development to connect the antibody to the cytotoxic payload.[1][2][] Their primary role is to improve the physicochemical and pharmacological properties of the ADC.[4][5] Many cytotoxic payloads are hydrophobic, and attaching them to an antibody can increase the overall hydrophobicity of the ADC, leading to aggregation in aqueous solutions.[6][7][8] PEG linkers are hydrophilic and help to mitigate this issue by increasing the solubility of the ADC.[9][10][11] The PEG chain can form a "hydration shell" around the hydrophobic payload, effectively shielding it and reducing intermolecular hydrophobic interactions that cause aggregation.[9][11][12] This allows for a higher drug-to-antibody ratio (DAR) without compromising the ADC's stability.[4][5]

Q2: How does the length of the PEG linker affect ADC aggregation and overall performance?

A2: The length of the PEG linker is a critical design parameter that influences a trade-off between various ADC properties.[4][5]

• Longer PEG Chains: Generally, longer PEG chains provide greater hydrophilicity, which can be more effective at preventing aggregation, especially with highly hydrophobic payloads.[12] They can also improve the pharmacokinetics of the ADC by increasing its hydrodynamic radius, leading to a longer plasma half-life.[5]

• Shorter PEG Chains: While potentially less effective at solubilizing highly hydrophobic payloads, shorter PEG linkers may be advantageous in certain contexts. Overly long PEG chains can sometimes lead to increased hydrophobicity of the conjugate due to the extended exposure of the linker and payload to the aqueous environment.[13] There is an optimal length that is specific to the antibody, payload, and target.[4]

Q3: What are the common causes of aggregation during ADC synthesis, even when using PEG linkers?

A3: While PEG linkers are employed to reduce aggregation, it can still occur due to several factors:

• High Drug-to-Antibody Ratio (DAR): Even with PEGylation, a very high DAR can introduce a significant number of hydrophobic payloads, overwhelming the solubilizing effect of the PEG linker and leading to aggregation.[5]

• Unfavorable Buffer Conditions: The pH and salt concentration of the buffer used during conjugation and purification are critical.[7] If the pH is close to the isoelectric point of the antibody, it can lead to reduced solubility and aggregation.[7]

• Presence of Organic Solvents: The use of organic solvents to dissolve hydrophobic payloads can sometimes promote antibody aggregation if not carefully controlled.[7][14]

• Conjugation Chemistry: The chemical reactions used for conjugation can sometimes alter the surface properties of the antibody, promoting aggregation.[15][16]

• Inherent Properties of the Antibody: Some antibodies are naturally more prone to aggregation than others.[7]

Troubleshooting Guides

Issue 1: Significant aggregation observed immediately after conjugation reaction.

This is a common issue that can often be addressed by optimizing the reaction conditions.

Potential Cause	Troubleshooting Step	Expected Outcome
High concentration of organic solvent	Reduce the percentage of organic co-solvent (e.g., DMSO) used to dissolve the linker-payload.[14]	Minimized solvent-induced denaturation and aggregation of the antibody.
Suboptimal buffer pH	Adjust the pH of the conjugation buffer to be at least one unit away from the antibody's isoelectric point (pI).[7]	Increased antibody solubility and reduced propensity for aggregation.
High reaction temperature	Perform the conjugation reaction at a lower temperature (e.g., 4°C instead of room temperature).	Slower reaction kinetics but may reduce the rate of aggregation.
Excessive linker-payload concentration	Titrate the amount of linker-payload added to the antibody to achieve the desired DAR without significant excess.	Reduced likelihood of non-specific interactions and aggregation.

Issue 2: Increased aggregation during and after the purification process.

Purification steps can introduce stress on the ADC, leading to aggregation.

Potential Cause	Troubleshooting Step	Expected Outcome
Harsh purification conditions	Optimize the purification method. For size exclusion chromatography (SEC), ensure the buffer composition is suitable for the ADC's stability. For hydrophobic interaction chromatography (HIC), use the mildest possible elution conditions.[7]	Preservation of the ADC's native conformation and reduced aggregation.
Inappropriate formulation buffer	Screen different formulation buffers with varying pH and excipients (e.g., sugars, polysorbates) to find the optimal conditions for long-term stability.	Enhanced stability of the purified ADC, preventing aggregation during storage.
Freeze-thaw stress	Minimize the number of freeze-thaw cycles. If freezing is necessary, use a controlled-rate freezing method and appropriate cryoprotectants.	Reduced formation of aggregates due to physical stress.

Experimental Protocols

Protocol 1: Characterization of ADC Aggregation by Size Exclusion Chromatography (SEC)

Objective: To quantify the percentage of monomer, dimer, and higher-order aggregates in an ADC sample.

Methodology:

• System Preparation: Equilibrate a high-performance liquid chromatography (HPLC) system equipped with a UV detector and a suitable SEC column (e.g., TSKgel G3000SWxl) with a mobile phase appropriate for the ADC (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.8).

• Sample Preparation: Dilute the ADC sample to a concentration within the linear range of the detector (typically 0.1-1.0 mg/mL) using the mobile phase.

• Injection and Separation: Inject a defined volume of the prepared sample (e.g., 20 µL) onto the column. The separation is based on the hydrodynamic volume of the molecules, with larger aggregates eluting earlier than the monomer.

• Data Analysis: Integrate the peaks in the resulting chromatogram. The percentage of monomer, dimer, and high molecular weight species (HMWS) is calculated based on the area of each peak relative to the total peak area.

Protocol 2: Assessment of ADC Stability by Dynamic Light Scattering (DLS)

Objective: To determine the size distribution and polydispersity of an ADC sample, providing an indication of aggregation.

Methodology:

• Sample Preparation: Prepare the ADC sample in a suitable, filtered buffer at a concentration typically between 0.1 and 1.0 mg/mL. Ensure the sample is free of dust and other particulates by filtering or centrifugation.

• Instrument Setup: Set the parameters on the DLS instrument, including the laser wavelength, scattering angle, and temperature.

• Measurement: Place the cuvette containing the sample into the instrument and initiate the measurement. The instrument measures the fluctuations in scattered light intensity over time.

• Data Analysis: The software calculates the autocorrelation function and uses it to determine the particle size distribution and the polydispersity index (PDI). A low PDI (<0.2) indicates a monodisperse sample, while a high PDI suggests the presence of aggregates.

Visualizations

Caption: A simplified workflow for ADC synthesis, highlighting key stages from preparation to final formulation.

Caption: A decision tree for troubleshooting aggregation problems in ADC synthesis.

References

• 1. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 2. adcreview.com [adcreview.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pharmtech.com [pharmtech.com]
• 8. The Use of Uniform PEG Compounds in the Design of ADCs | Chemical Linkers in Antibody–Drug Conjugates (ADCs) | Books Gateway | Royal Society of Chemistry [books.rsc.org]
• 9. purepeg.com [purepeg.com]
• 10. adcreview.com [adcreview.com]
• 11. labinsights.nl [labinsights.nl]
• 12. benchchem.com [benchchem.com]
• 13. Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. adcreview.com [adcreview.com]
• 16. biopharmaspec.com [biopharmaspec.com]

Technical Support Center: Monitoring Mal-PEG4-NH-Boc Conjugation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing analytical methods to monitor the two-stage conjugation process involving the heterobifunctional linker, Mal-PEG4-NH-Boc. This process includes the initial maleimide-thiol reaction followed by the deprotection of the Boc-NH group.

Frequently Asked Questions (FAQs)

Q1: What is the overall workflow for using Mal-PEG4-NH-Boc?

A1: The process involves two primary chemical reactions:

• Maleimide-Thiol Conjugation: The maleimide (B117702) group of the linker reacts with a thiol (sulfhydryl) group on your molecule of interest (e.g., a cysteine residue in a peptide or protein) to form a stable thioether bond.

• Boc Deprotection: The tert-butyloxycarbonyl (Boc) protecting group on the terminal amine is removed under acidic conditions, exposing a primary amine for subsequent modification or application.

Q2: Which analytical methods are recommended for monitoring this process?

A2: A combination of chromatographic and spectroscopic methods is ideal:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): Excellent for monitoring reaction progress, assessing purity, and quantifying the different species (unreacted starting materials, intermediate, and final product).

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the identity of the products at each stage by providing accurate mass information.[1][2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information, confirming the formation of the thioether bond and the removal of the Boc group.

• Thin-Layer Chromatography (TLC): A quick, qualitative method for monitoring the progress of both the conjugation and deprotection steps.

Q3: What are the critical parameters for a successful maleimide-thiol conjugation?

A3: Key parameters include:

• pH: The optimal pH range for the maleimide-thiol reaction is 6.5-7.5 to ensure high selectivity for thiols over amines and to minimize hydrolysis of the maleimide group.[4]

• Absence of extraneous thiols: The reaction buffer must be free of reducing agents like dithiothreitol (B142953) (DTT) or β-mercaptoethanol, which would compete with your target thiol.

• Freshness of reagents: Maleimide solutions should be prepared fresh in an anhydrous solvent like DMSO or DMF to prevent hydrolysis.[4]

Q4: What is the most common method for Boc deprotection?

A4: Treatment with a strong acid, most commonly trifluoroacetic acid (TFA), is the standard method for Boc deprotection. This is typically performed in an organic solvent like dichloromethane (B109758) (DCM).

Q5: Can the thioether bond formed from the maleimide-thiol reaction be cleaved during the acidic Boc deprotection step?

A5: The thioether bond is generally stable under the acidic conditions required for Boc deprotection. However, prolonged exposure to very harsh acidic conditions should be avoided. Some studies suggest that hydrolysis of the succinimide (B58015) ring can occur, which can enhance the stability of the linkage against retro-Michael reactions.[5][6]

Experimental Workflow and Analytical Monitoring

The overall experimental process can be visualized as a two-step sequence with integrated analytical checkpoints.

References

• 1. agilent.com [agilent.com]
• 2. Determination of drug-to-antibody ratio of antibody-drug conjugate in biological samples using microflow-liquid chromatography/high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determining Antibody-Drug Conjugates' Coupling Ratio - Creative Proteomics [creative-proteomics.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Linker-to-Protein Conjugation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on linker-to-protein conjugation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal linker-to-protein ratio, and why is it important?

A1: The optimal linker-to-protein ratio, often referred to as the drug-to-antibody ratio (DAR) in the context of antibody-drug conjugates (ADCs), is a critical quality attribute that significantly impacts the efficacy, safety, and stability of the conjugate.[1] There is no single optimal ratio; it must be empirically determined for each specific conjugate.

• Low Ratio (e.g., DAR < 2): May result in insufficient potency and therapeutic effect.

• High Ratio (e.g., DAR > 4): Can lead to issues such as protein aggregation, reduced solubility, faster clearance from circulation, and potential off-target toxicity.[1]

The goal is to achieve a homogenous product with a specific, consistent linker-to-protein ratio that provides the desired therapeutic window.

Q2: How do I choose between a cleavable and a non-cleavable linker?

A2: The choice between a cleavable and non-cleavable linker depends on the desired mechanism of action for your conjugate.[1][2]

• Cleavable Linkers: These linkers are designed to release the payload (e.g., a drug) under specific physiological conditions, such as the low pH of endosomes or the presence of specific enzymes within the target cell.[1][3][4] This is advantageous when the payload needs to be in its free, unmodified form to be active.[1] Examples include hydrazones (acid-labile) and disulfide linkers (cleaved in the reducing environment of the cell).[2]

• Non-cleavable Linkers: These linkers provide a stable connection between the protein and the payload. The payload is released, often as an amino acid-linker-payload complex, only after the complete degradation of the protein component (e.g., in the lysosome).[1] This can enhance stability in circulation and may reduce off-target toxicity.[1] A common example is a thioether bond formed via SMCC chemistry.[1]

Q3: What are the most common conjugation chemistries?

A3: The most prevalent conjugation strategies target specific amino acid residues on the protein surface.[5]

• Lysine (B10760008) Conjugation: This method targets the abundant amine groups on lysine residues.[5][6] It often utilizes N-hydroxysuccinimide (NHS) esters to form stable amide bonds.[6][7] Due to the high number of surface-exposed lysines, this can sometimes lead to a heterogeneous mixture of conjugates.[5]

• Cysteine Conjugation: This approach targets the thiol groups of cysteine residues.[5] It often involves the reduction of interchain disulfide bonds in antibodies to generate free thiols, followed by reaction with maleimide-functionalized linkers to form stable thioether bonds.[1][8] This method can produce more homogenous conjugates.[7]

• Other Strategies: Emerging techniques include targeting carbohydrates, incorporating unnatural amino acids for bio-orthogonal chemistry (like "click" chemistry), and enzymatic conjugation.[1][8][9]

Q4: How can I improve the solubility of my protein conjugate?

A4: Poor solubility and aggregation are common challenges, especially with high linker-to-protein ratios.[1] To improve solubility:

• Use Hydrophilic Linkers: Incorporating hydrophilic spacers, such as polyethylene (B3416737) glycol (PEG), into the linker design can significantly enhance the solubility of the final conjugate.[1][7][10]

• Optimize Formulation: Store the conjugate in an appropriate buffer and consider the use of stabilizers.[1] It is also advisable to store conjugates in aliquots at -80°C to minimize freeze-thaw cycles.[1]

• Control the Linker-to-Protein Ratio: A lower, more controlled ratio can prevent the aggregation caused by an excess of hydrophobic payload molecules.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Conjugation Yield	Inefficient reaction chemistry: Incorrect buffer pH, temperature, or reaction time.	Optimize reaction conditions. Ensure the buffer does not contain interfering substances (e.g., Tris buffer contains amines that can react with NHS esters).[10]
Steric hindrance: The conjugation site on the protein is not easily accessible.	Use a linker with a longer spacer arm to reduce steric hindrance.[1] Consider alternative conjugation sites or chemistries.
Hydrolysis of the linker: Some linkers, like NHS esters, can be prone to hydrolysis.	Prepare linker solutions immediately before use and work with anhydrous solvents like DMSO.[1]
Protein Aggregation	High linker-to-protein ratio: An excess of hydrophobic payload molecules can lead to aggregation.[1]	Reduce the molar excess of the linker during the conjugation reaction to achieve a lower, more homogeneous linker-to-protein ratio.[1]
Hydrophobic linker: The linker itself may be hydrophobic, contributing to aggregation.[10]	Utilize a more hydrophilic linker, such as one containing a PEG spacer.[1][10]
Improper buffer conditions: The pH or ionic strength of the buffer may not be optimal for the conjugate's stability.	Screen different buffer formulations to find one that minimizes aggregation.[1]
Loss of Protein Activity	Modification of critical residues: The conjugation chemistry may have modified amino acids essential for the protein's function (e.g., in the active site or binding region).	Select a conjugation strategy that targets residues distant from the active or binding sites.[1] Site-specific conjugation methods can be beneficial.
Steric hindrance from the linker/payload: The attached linker and payload may physically block the protein's functional sites.	Test linkers with varying lengths and compositions to find one that minimizes steric hindrance.[1][11][12]
Inconsistent Batch-to-Batch Results	Variability in starting materials: Differences in protein purity or linker quality.	Ensure consistent quality of all reagents. Perform thorough characterization of the starting protein.
Lack of precise control over reaction parameters: Minor variations in temperature, pH, or reaction time.	Standardize the protocol and carefully control all reaction parameters.
Heterogeneity of the conjugate: The conjugation process produces a mixture of species with different linker-to-protein ratios.	Optimize the reaction to achieve a more homogeneous product. Purification techniques like hydrophobic interaction chromatography (HIC) can be used to isolate specific species.

Experimental Protocols

General Protocol for Lysine-Based Conjugation using an NHS-Ester Linker

This protocol provides a general workflow for conjugating a linker activated with an N-hydroxysuccinimide (NHS) ester to the lysine residues of a protein.

1. Materials:

• Protein of interest (e.g., antibody) in a suitable buffer (e.g., PBS, pH 7.4). Note: Avoid buffers containing primary amines like Tris.

• Linker-NHS Ester

• Anhydrous DMSO

• Reaction Buffer (e.g., PBS, pH 7.4-8.0)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography or dialysis)

2. Buffer Exchange (if necessary):

• If the protein is in a buffer containing primary amines, perform a buffer exchange into the Reaction Buffer.

• Adjust the protein concentration to 2-5 mg/mL in cold Reaction Buffer.[1]

3. Linker Preparation:

• Immediately before use, dissolve the Linker-NHS Ester in anhydrous DMSO to a stock concentration of 10 mM.[1]

4. Conjugation Reaction:

• Calculate the required volume of the Linker-NHS Ester stock solution to achieve the desired molar excess over the protein (typically a 5-20 fold molar excess).[1]

• Add the calculated volume of the linker solution to the protein solution while gently vortexing.

• Incubate the reaction for 1-2 hours at room temperature, protected from light.[1]

5. Quenching (Optional):

• To stop the reaction, add the Quenching Buffer to a final concentration of 50 mM to consume any unreacted NHS ester.

• Incubate for 15 minutes.[1]

6. Purification:

• Purify the conjugate to remove unreacted linker and byproducts. This can be achieved through size-exclusion chromatography (SEC), dialysis, or tangential flow filtration (TFF).

7. Characterization:

• Determine the linker-to-protein ratio using methods such as UV-Vis spectroscopy, mass spectrometry, or hydrophobic interaction chromatography (HIC).

• Assess the purity and aggregation state of the conjugate using SEC.

• Evaluate the biological activity of the conjugate using a relevant functional assay.

Visualizations

Caption: General workflow for linker-to-protein conjugation.

Caption: Troubleshooting logic for optimizing conjugation.

Caption: Decision tree for linker selection.

References

• 1. benchchem.com [benchchem.com]
• 2. Peptide Linkers and Linker Peptides for Antibody Drug Conjugates (ADCs), Fusion Proteins, and Oligonucleotides [biosyn.com]
• 3. Fusion Protein Linkers: Property, Design and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tech Note: The Latest on Linkers for Recombinant Fusion Proteins [kbdna.com]
• 5. invivogen.com [invivogen.com]
• 6. Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02973H [pubs.rsc.org]
• 7. precisepeg.com [precisepeg.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. mdpi.com [mdpi.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Optimizing the stability of single-chain proteins by linker length and composition mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Minimal Effect of Linker Length for Fatty Acid Conjugation to a Small Protein on the Serum Half-Life Extension - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing ADC Stability with PEG Linkers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the impact of Polyethylene Glycol (PEG) linker length on the stability of Antibody-Drug Conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a PEG linker in an ADC?

A PEG linker is a critical component in ADC design that connects the antibody to the cytotoxic payload.[1][2] Its primary roles are to:

• Enhance Hydrophilicity: Many potent cytotoxic payloads are hydrophobic, which can lead to ADC aggregation and rapid clearance from circulation. Incorporating a hydrophilic PEG linker can mitigate these aggregation issues, especially at higher drug-to-antibody ratios (DARs).[2][3][4][5][6]

• Improve Pharmacokinetics (PK): PEGylation can increase the hydrodynamic radius of the ADC, which reduces renal clearance and prolongs its plasma half-life.[5][6] This extended circulation time can lead to greater accumulation of the ADC in tumor tissue.[5]

• Modulate Off-Target Toxicity: By improving the ADC's pharmacokinetic profile and reducing non-specific uptake, PEG linkers can contribute to a wider therapeutic window.[5]

• Potentially Reduce Immunogenicity: The PEG chain can shield the payload and parts of the antibody from the immune system, which may reduce the immunogenicity of the ADC.[5]

Q2: How does PEG linker length impact the overall stability of an ADC?

The length of the PEG linker significantly influences both the physical and chemical stability of an ADC.

• Physical Stability: Longer PEG chains generally improve physical stability by increasing the hydrophilicity of the ADC, which helps to prevent aggregation caused by hydrophobic interactions between payload molecules.[6][7] This is particularly important for ADCs with high DARs.

• Chemical Stability: The length of the PEG spacer can influence the chemical stability of the linker itself. For instance, steric shielding from the antibody, which can be affected by PEG length, can protect the linker from enzymatic cleavage in the plasma, thereby preventing premature payload release.[8]

Q3: What are the typical trade-offs observed when varying PEG linker length?

The selection of a PEG linker length involves a balance between enhancing pharmacokinetic properties and maintaining potent cytotoxicity.[3]

• Longer PEG Linkers (e.g., PEG12, PEG24):

  • Advantages: Generally lead to improved pharmacokinetics (longer half-life, reduced clearance), enhanced in vivo efficacy, and better solubility, which can prevent aggregation.[3][9][10]

  • Disadvantages: May lead to a decrease in in vitro potency or cytotoxicity.[1][3][11] This is thought to be due to steric hindrance, which can affect the ADC's ability to bind to its target or be internalized by the cell.

• Shorter PEG Linkers (e.g., PEG4, PEG8):

  • Advantages: May result in higher in vitro potency compared to longer linkers.[3]

  • Disadvantages: May not be sufficient to overcome the hydrophobicity of the payload, leading to aggregation, faster clearance, and reduced in vivo efficacy.[9]

Troubleshooting Guide

Issue 1: My ADC is showing signs of aggregation.

Possible Cause: Insufficient hydrophilicity, especially with hydrophobic payloads and high DARs.

Troubleshooting Steps:

• Increase PEG Linker Length: Consider using a longer PEG linker (e.g., PEG12, PEG24) to enhance the hydrophilicity of the ADC.[7]

• Optimize DAR: A lower drug-to-antibody ratio may reduce the propensity for aggregation.

• Formulation Optimization: Explore different buffer conditions and excipients that can help to stabilize the ADC.

• Analytical Characterization: Use techniques like size-exclusion chromatography (SEC) and dynamic light scattering (DLS) to monitor aggregation levels under different conditions.[12]

Issue 2: The in vivo efficacy of my ADC is poor despite good in vitro potency.

Possible Cause: Rapid clearance of the ADC from circulation, preventing sufficient accumulation in the tumor.

Troubleshooting Steps:

• Increase PEG Linker Length: A longer PEG linker can extend the plasma half-life of the ADC, leading to increased tumor exposure.[5][10] Studies have shown that increasing PEG chain length can lead to increased plasma and tumor exposures.[10]

• Pharmacokinetic Studies: Conduct PK studies in relevant animal models to determine the clearance rate and half-life of your ADC constructs with varying PEG lengths.[3]

• Evaluate Linker Stability: Assess the stability of the linker in plasma to ensure that the payload is not being prematurely cleaved.[13][14]

Issue 3: My ADC with a long PEG linker shows reduced in vitro cytotoxicity.

Possible Cause: Steric hindrance from the long PEG chain may be interfering with target binding or cellular internalization.

Troubleshooting Steps:

• Systematic Evaluation of Linker Length: Test a range of PEG linker lengths (e.g., PEG4, PEG8, PEG12, PEG18, PEG24) to find the optimal balance between pharmacokinetic improvement and retained potency.[5]

• Branched or Pendant PEG Linkers: Consider using branched or pendant PEG architectures. These can provide a hydrophilic shield without necessarily causing the same degree of steric hindrance at the binding site as a long linear PEG chain.[6][15]

• Binding Affinity Assays: Perform binding assays to determine if the PEG linker is impacting the antibody's affinity for its target antigen.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the impact of PEG linker length on ADC properties.

Table 1: Impact of PEG Linker Length on Pharmacokinetics (PK)

PEG Linker Length	ADC Construct	Animal Model	Half-life (t1/2)	Clearance Rate	Ref
No PEG	Anti-CD30 ADC	Rat	~48 hours	-	[5]
PEG4	Anti-CD30 ADC	Rat	~60 hours	-	[5]
PEG8	Anti-CD30 ADC	Rat	~72 hours	Slower than PEG4	[5][9]
PEG12	Anti-CD30 ADC	Rat	~80 hours	-	[5]
PEG24	Anti-CD30 ADC	Rat	>80 hours	-	[5]
mPEG24	RS7-DL11 (MMAE)	-	Prolonged half-life	Enhanced animal tolerability	[4][16]

Table 2: Impact of PEG Linker Length on In Vitro Cytotoxicity

PEG Linker Length	ADC Construct	Cell Line	IC50 / EC50	Fold Change vs. No PEG	Ref
No PEG	Affibody-MMAE	HER2+	~0.1 nM	-	[1][11]
4 kDa PEG	Affibody-MMAE	HER2+	~0.45 nM	4.5-fold reduction	[1][11]
10 kDa PEG	Affibody-MMAE	HER2+	~2.2 nM	22-fold reduction	[1][11]
PEG4	Anti-CD30 ADC	CD30+ Lymphoma	Comparable to other PEGs	No significant effect	[1]
PEG8	Anti-CD30 ADC	CD30+ Lymphoma	Comparable to other PEGs	No significant effect	[1]
PEG12	Anti-CD30 ADC	CD30+ Lymphoma	Comparable to other PEGs	No significant effect	[1]

Experimental Protocols

Protocol 1: ADC Synthesis and Characterization

• Antibody Modification: Partially reduce a monoclonal antibody with a reducing agent like tris(2-carboxyethyl)phosphine (B1197953) (TCEP) to expose free sulfhydryl groups.

• Drug-Linker Preparation: Synthesize the PEGylated linker-payload construct with a defined PEG length (e.g., PEG4, PEG8, PEG24) functionalized with a reactive group (e.g., maleimide) for conjugation.

• Conjugation: Add the activated drug-linker to the reduced antibody solution and incubate to form a covalent bond.

• Purification: Purify the ADC using methods like size-exclusion chromatography (SEC) to remove unconjugated antibody and free drug-linker.

• Characterization: Determine the drug-to-antibody ratio (DAR) using techniques such as hydrophobic interaction chromatography (HIC) or mass spectrometry (MS).[17]

Protocol 2: In Vitro Cytotoxicity Assay

• Cell Culture: Culture target cancer cell lines in appropriate media.

• Treatment: Seed cells in 96-well plates and treat with serial dilutions of the ADC constructs with varying PEG linker lengths.

• Incubation: Incubate the cells for a predetermined period (e.g., 72-96 hours).

• Viability Assessment: Measure cell viability using a colorimetric assay (e.g., MTT, XTT) or a luminescence-based assay (e.g., CellTiter-Glo).

• Data Analysis: Calculate the IC50 or EC50 values by fitting the dose-response data to a sigmoidal curve.[5]

Protocol 3: Pharmacokinetic (PK) Study in Rodents

• Animal Model: Use healthy mice or rats.

• Administration: Administer ADCs with varying PEG linker lengths intravenously at a defined dose.[3]

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 5 min, 1 hr, 6 hr, 24 hr, 48 hr).[3]

• Sample Processing: Isolate plasma from the blood samples.

• Quantification: Quantify the ADC concentration in plasma using an ELISA that detects the antibody portion of the conjugate.[3]

• Data Analysis: Calculate pharmacokinetic parameters such as half-life (t1/2), clearance, and area under the curve (AUC).[3]

Protocol 4: In Vivo Antitumor Efficacy Study

• Tumor Model: Implant human tumor xenografts that express the target antigen subcutaneously in immunodeficient mice.[3]

• Treatment Initiation: Once tumors reach a specified size, randomize the mice into treatment groups.

• ADC Administration: Administer the different ADC constructs intravenously at a predetermined dose and schedule.[3]

• Tumor Monitoring: Regularly measure tumor volume and body weight.[3]

• Endpoint: Conclude the study when tumors in the control group reach a predefined size or at a set time point.

• Data Analysis: Calculate tumor growth inhibition by comparing tumor volumes in the treated groups to the control group.[3]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. adcreview.com [adcreview.com]
• 3. benchchem.com [benchchem.com]
• 4. Collection - PEGylation of Dipeptide Linker Improves Therapeutic Index and Pharmacokinetics of Antibody-Drug Conjugates - Bioconjugate Chemistry - Figshare [acs.figshare.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. purepeg.com [purepeg.com]
• 8. books.rsc.org [books.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. aacrjournals.org [aacrjournals.org]
• 11. mdpi.com [mdpi.com]
• 12. ADC Physical Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 13. Assessing ADC Plasma Stability by LC-MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. mdpi.com [mdpi.com]
• 16. PEGylation of Dipeptide Linker Improves Therapeutic Index and Pharmacokinetics of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. sterlingpharmasolutions.com [sterlingpharmasolutions.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of ADC Linkers: Mal-PEG4-NH-Boc vs. SMCC

A comprehensive guide for researchers, scientists, and drug development professionals on the selection of optimal linkers for Antibody-Drug Conjugates.

In the rapidly advancing field of Antibody-Drug Conjugates (ADCs), the linker connecting the monoclonal antibody to the potent cytotoxic payload is a critical determinant of therapeutic success. The choice of linker profoundly influences an ADC's stability, pharmacokinetics, efficacy, and overall safety profile. This guide provides an in-depth, objective comparison of two prominent maleimide-based linkers: the hydrophilic, PEGylated Mal-PEG4-NH-Boc and the conventional, non-cleavable Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC).

Introduction to the Linkers

Mal-PEG4-NH-Boc is a heterobifunctional linker that incorporates a maleimide (B117702) group for conjugation to thiol moieties on the antibody, a hydrophilic polyethylene (B3416737) glycol (PEG4) spacer, and a Boc-protected amine (NH-Boc).[1][2] The PEG4 spacer is designed to enhance the solubility and stability of the ADC, potentially reducing aggregation and improving its pharmacokinetic properties.[] The Boc-protected amine offers a latent functional group that can be deprotected under acidic conditions to potentially modulate the linker's properties or for further chemical modification.[1]

SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate) is a widely used non-cleavable, heterobifunctional crosslinker.[][5] It features an N-hydroxysuccinimide (NHS) ester that reacts with primary amines (like lysine (B10760008) residues) on the antibody and a maleimide group that forms a stable thioether bond with a thiol group on the payload.[][] The rigid cyclohexane (B81311) ring in its structure provides stability.[] As a non-cleavable linker, drug release from an SMCC-based ADC primarily occurs through the complete degradation of the antibody backbone within the lysosome of the target cell.[]

Performance Comparison: Mal-PEG4-NH-Boc vs. SMCC

The selection between a PEGylated linker like Mal-PEG4-NH-Boc and a conventional linker such as SMCC involves a trade-off between hydrophilicity, stability, and drug release mechanisms. The following tables summarize the key performance differences based on available experimental data.

Table 1: Physicochemical and Stability Characteristics

Property	Mal-PEG4-NH-Boc	SMCC	Rationale & References
Solubility	High	Low to Moderate	The hydrophilic PEG4 spacer in Mal-PEG4-NH-Boc significantly increases the water solubility of the ADC, which can be advantageous when working with hydrophobic payloads to prevent aggregation.[1][] SMCC is more hydrophobic, which can sometimes lead to challenges with ADC formulation and stability.[]
Plasma Stability	Potentially Higher	Moderate to High	The thioether bond formed by the maleimide group is generally stable. However, the thiosuccinimide ring in SMCC-conjugated ADCs can be susceptible to a retro-Michael reaction in plasma, leading to premature drug release.[7] The PEG spacer in Mal-PEG4-NH-Boc can provide steric hindrance, potentially shielding the maleimide linkage and improving stability.
Aggregation Tendency	Low	Moderate to High	The hydrophilic nature of the PEG4 spacer helps to prevent intermolecular hydrophobic interactions between ADC molecules, thereby reducing the risk of aggregation, especially at higher drug-to-antibody ratios (DAR).[] The hydrophobicity of SMCC can contribute to a higher propensity for aggregation.
Drug Release Mechanism	Non-cleavable (Antibody degradation)	Non-cleavable (Antibody degradation)	Both linkers form a stable thioether bond and are considered non-cleavable. The cytotoxic payload is released after the ADC is internalized by the target cell and the antibody component is degraded in the lysosome.[]

Table 2: In Vitro and In Vivo Performance

Parameter	Mal-PEG4-NH-Boc (or similar PEGylated linkers)	SMCC	Key Findings & References
In Vitro Cytotoxicity (IC50)	Generally potent, may be slightly reduced compared to non-PEGylated counterparts	Potent	While highly effective, some studies suggest that very long PEG chains can slightly decrease the in vitro potency of an ADC. However, for a short PEG4 linker, the effect is expected to be minimal. The primary advantage of PEGylation lies in the in vivo setting.
In Vivo Efficacy	Often enhanced	Effective	The improved pharmacokinetics and potentially higher tumor accumulation associated with PEGylated linkers frequently translate to superior in vivo anti-tumor efficacy in xenograft models.[8][9][10]
Pharmacokinetics (Half-life)	Generally increased	Standard	The hydrophilic PEG spacer reduces clearance and increases the hydrodynamic radius of the ADC, leading to a longer circulation half-life compared to non-PEGylated ADCs.[]
Off-target Toxicity	Potentially reduced	Standard	The enhanced stability and improved pharmacokinetic profile of PEGylated ADCs can lead to a better therapeutic window with reduced off-target toxicities.[]

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of ADC performance. Below are representative protocols for key experiments.

Protocol 1: ADC Conjugation

This protocol describes a two-step conjugation process for both Mal-PEG4-NH-Boc and SMCC linkers, assuming a thiol-containing payload for Mal-PEG4-NH-Boc conjugation and a thiol-containing payload for SMCC conjugation to a lysine residue on the antibody.

Part A: Antibody Modification with SMCC

• Antibody Preparation: Prepare the antibody at a concentration of 5-10 mg/mL in a suitable buffer (e.g., PBS, pH 7.2-7.5).

• SMCC Activation: Dissolve SMCC in a dry, water-miscible organic solvent like DMSO to a concentration of 10 mM.

• Conjugation: Add a 10- to 20-fold molar excess of the SMCC solution to the antibody solution. Incubate for 1-2 hours at room temperature with gentle mixing.

• Purification: Remove excess, unreacted SMCC using a desalting column (e.g., Sephadex G-25) equilibrated with the conjugation buffer.

Part B: Drug-Linker Conjugation

• For Mal-PEG4-NH-Boc:

  • Antibody Reduction: If conjugating to native disulfides, partially reduce the antibody with a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) to generate free thiol groups. The molar ratio of TCEP to antibody will determine the number of available thiols and thus the final DAR. Incubate for 1-2 hours at 37°C.[11]

  • Purification: Remove excess TCEP using a desalting column.

  • Conjugation: Dissolve the Mal-PEG4-NH-Boc-drug conjugate in a suitable solvent (e.g., DMSO). Add a 5- to 10-fold molar excess of the drug-linker to the reduced antibody. Incubate for 1-2 hours at room temperature.

  • Quenching: Quench any unreacted maleimide groups by adding an excess of N-acetylcysteine.

• For SMCC-modified Antibody:

  • Payload Preparation: Prepare the thiol-containing payload in a suitable buffer.

  • Conjugation: Add a molar excess of the thiol-containing payload to the SMCC-activated antibody. Incubate for 2-4 hours at room temperature.

Part C: Final Purification and Characterization

• Purification: Purify the ADC using size-exclusion chromatography (SEC) or hydrophobic interaction chromatography (HIC) to remove unconjugated drug-linker and other impurities.

• Characterization: Determine the protein concentration (e.g., by measuring absorbance at 280 nm), the drug-to-antibody ratio (DAR) using HIC or UV-Vis spectroscopy, and the percentage of aggregation by SEC.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed target (antigen-positive) and non-target (antigen-negative) cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[12][13][14][15]

• ADC Treatment: Prepare serial dilutions of the ADCs (Mal-PEG4-NH-Boc and SMCC versions), unconjugated antibody, and free drug in complete cell culture medium. Replace the existing medium with 100 µL of the diluted compounds.[16]

• Incubation: Incubate the plates for 72-96 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 2-4 hours.[12][13]

• Solubilization: Aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.[13]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Plot the dose-response curves and determine the IC50 values using a suitable software (e.g., GraphPad Prism).[13][16]

Protocol 3: In Vivo Efficacy in a Xenograft Mouse Model

• Tumor Implantation: Subcutaneously implant cultured tumor cells (e.g., 5 x 10^6 cells) into the flank of immunodeficient mice (e.g., nude or SCID mice).[8][9][17][18]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment Groups: Randomize the mice into different treatment groups (e.g., vehicle control, unconjugated antibody, SMCC-ADC, and Mal-PEG4-NH-Boc-ADC).

• Dosing: Administer the treatments intravenously at a predetermined dose and schedule (e.g., once or twice a week).[17]

• Monitoring: Measure tumor volume and body weight 2-3 times per week. Monitor the overall health of the animals.[17]

• Endpoint: The study is typically terminated when the tumors in the control group reach a predetermined maximum size.

• Data Analysis: Plot the mean tumor volume over time for each group. Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.[9]

Protocol 4: In Vitro Plasma Stability Assay

Method A: ELISA-based quantification of intact ADC [19]

• Incubation: Incubate the ADCs at a final concentration of 100 µg/mL in plasma from different species (e.g., human, mouse, rat) at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 24, 48, 96, 168 hours).

• ELISA: Use a sandwich ELISA to quantify the concentration of intact ADC. An antibody against the ADC's monoclonal antibody is used for capture, and a secondary antibody that recognizes the cytotoxic drug is used for detection. A decrease in the signal over time indicates drug deconjugation.

Method B: LC-MS-based quantification of DAR [20][21][22][23][24]

• Incubation: Incubate the ADCs in plasma as described above.

• Immunoaffinity Capture: At each time point, isolate the ADC from the plasma using protein A/G magnetic beads.

• LC-MS Analysis: Analyze the intact ADC using liquid chromatography-mass spectrometry (LC-MS) to determine the average DAR. A decrease in the average DAR over time indicates drug loss. The supernatant can also be analyzed to quantify the amount of free payload.[23]

Visualizations

Chemical Structures

Caption: Chemical structures of SMCC and Mal-PEG4-NH-Boc linkers.

ADC Conjugation Workflow

Caption: Comparative workflows for ADC conjugation with SMCC and Mal-PEG4-NH-Boc linkers.

ADC Mechanism of Action and Stability Assessment

Caption: General mechanism of action for non-cleavable ADCs and a conceptual diagram of linker stability assessment.

Conclusion

The choice between Mal-PEG4-NH-Boc and SMCC linkers is a critical decision in ADC design that should be guided by the specific properties of the antibody and payload, as well as the desired therapeutic profile.

SMCC represents a well-established, robust non-cleavable linker that has been successfully implemented in clinically approved ADCs. Its straightforward conjugation chemistry and predictable drug release mechanism make it a reliable choice for many applications.

Mal-PEG4-NH-Boc , on the other hand, offers the potential for an improved therapeutic index through the benefits of PEGylation. The enhanced hydrophilicity can mitigate aggregation issues, particularly with hydrophobic payloads, and often leads to superior pharmacokinetic properties and in vivo efficacy. The latent amine functionality, after Boc deprotection, also presents opportunities for further chemical modifications to fine-tune the linker's characteristics.

For drug development programs aiming to optimize ADC performance, especially when dealing with challenging payloads or seeking to enhance in vivo stability and efficacy, the exploration of PEGylated linkers like Mal-PEG4-NH-Boc is a highly recommended strategy. Rigorous experimental evaluation, following the protocols outlined in this guide, is essential to make an informed decision and to develop a safe and effective Antibody-Drug Conjugate.

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 2. tebubio.com [tebubio.com]
• 5. Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate - Wikipedia [en.wikipedia.org]
• 7. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effectiveness of Antibody-Drug Conjugate (ADC): Results of In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. In vivo Auto-tuning of Antibody-Drug Conjugate Delivery for Effective Immunotherapy using High-Avidity, Low-Affinity Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. beta.broadpharm.com [beta.broadpharm.com]
• 12. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 13. benchchem.com [benchchem.com]
• 14. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 15. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. ADC In Vivo Efficacy Evaluation Services - Creative Biolabs [creative-biolabs.com]
• 19. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 20. Assessing ADC Plasma Stability by LC-MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 22. researchgate.net [researchgate.net]
• 23. ADC Plasma Stability Assay [iqbiosciences.com]
• 24. pubs.acs.org [pubs.acs.org]

A Head-to-Head Comparison: Cleavable vs. Non-Cleavable Linkers in Antibody-Drug Conjugates

For researchers, scientists, and drug development professionals, the choice of linker is a critical design feature in the development of effective and safe Antibody-Drug Conjugates (ADCs). This guide provides an objective comparison of cleavable and non-cleavable linkers, summarizing their mechanisms of action, performance data, and the experimental protocols used to evaluate them.

The linker in an ADC is the chemical bridge between the monoclonal antibody (mAb) and the cytotoxic payload. Its properties profoundly influence the ADC's stability in circulation, the mechanism of drug release, and ultimately, its therapeutic index. The two primary categories of linkers, cleavable and non-cleavable, offer distinct advantages and disadvantages that must be carefully weighed based on the specific therapeutic application.

Mechanism of Action: A Tale of Two Release Strategies

Cleavable and non-cleavable linkers employ fundamentally different strategies for releasing the cytotoxic payload into target cancer cells.

Cleavable linkers are designed to be stable in the systemic circulation but are susceptible to cleavage by specific triggers present in the tumor microenvironment or within the cancer cell.[1] This targeted release can be initiated by:

• Enzymes: Proteases such as cathepsins, which are often overexpressed in tumor cells, can recognize and cleave specific peptide sequences within the linker.[1]

• pH: The lower pH of endosomes and lysosomes (pH 4.5-6.2) compared to the bloodstream (pH 7.4) can trigger the hydrolysis of acid-labile linkers like hydrazones.[1][2]

• Redox environment: The higher concentration of reducing agents like glutathione (B108866) inside cells compared to the plasma can cleave disulfide bonds within the linker.[1][2]

This controlled release of the payload, often in its unmodified and highly potent form, can lead to a "bystander effect," where the released drug diffuses out of the target cell and kills neighboring antigen-negative cancer cells.[3][4]

Non-cleavable linkers , in contrast, do not have a specific trigger for cleavage. Instead, the release of the payload relies on the complete proteolytic degradation of the antibody backbone within the lysosome of the target cell.[5][6] This process results in the release of the payload still attached to the linker and a single amino acid residue from the antibody.[3] This complex is typically less membrane-permeable, which significantly reduces the bystander effect.[3]

Diagram 1: Mechanisms of payload release for cleavable and non-cleavable linkers.

Performance Comparison: A Data-Driven Analysis

The choice between a cleavable and non-cleavable linker has a profound impact on the ADC's performance, including its stability, efficacy, and toxicity profile.

In Vitro Cytotoxicity

The in vitro potency of an ADC is typically measured by its half-maximal inhibitory concentration (IC50) against cancer cell lines.

ADC Component	Linker Type	Payload	Cell Line	IC50 (ng/mL)
Trastuzumab	Cleavable (vc)	MMAE	SK-BR-3 (HER2+)	1-10
Trastuzumab	Non-cleavable (SMCC)	DM1	SK-BR-3 (HER2+)	0.1-1.0
Brentuximab	Cleavable (vc)	MMAE	Karpas 299 (CD30+)	1-10
Gemtuzumab	Cleavable (hydrazone)	Calicheamicin	HL-60 (CD33+)	0.01-0.1

This table presents a compilation of data from various sources and is intended for comparative purposes. Actual IC50 values can vary based on experimental conditions.

In Vivo Efficacy

In vivo studies in xenograft models provide crucial information on the anti-tumor activity of ADCs.

ADC Model	Linker Type	Animal Model	Tumor Model	Key Efficacy Finding
Anti-CD79b-MMAE	Tandem-Cleavage (glucuronide-Val-Cit)	Mouse	Xenograft	Improved tumor growth inhibition compared to mono-cleavage linker.
Anti-HER2-Exatecan	Exo-linker (cleavable)	Mouse	NCI-N87 Xenograft	Similar tumor inhibition to T-DXd.[7]
Trastuzumab-MMAE	Cleavable (vc)	Mouse	NCI-N87 Xenograft	Demonstrated significant tumor growth inhibition.[8]
Trastuzumab-DM1 (Kadcyla)	Non-cleavable (SMCC)	Mouse	NCI-N87 Xenograft	Showed potent anti-tumor activity.[8]

In vivo efficacy is dependent on numerous factors including the target antigen, tumor model, and dosing regimen.

Pharmacokinetics

Pharmacokinetic (PK) parameters determine the exposure of the ADC and its payload in the body over time.

ADC Analyte	Linker Type	Half-Life (t½)	Clearance (CL)
Total Antibody (from ADC)	Cleavable (vc-MMAE)	~ 3-5 days	Lower
Total Antibody (from ADC)	Non-cleavable (SMCC-DM1)	~ 4-6 days	Lower
Conjugated ADC	Cleavable (SPP-DM1)	Shorter	Faster
Conjugated ADC	Non-cleavable (MCC-DM1)	Longer	Slower

PK parameters are highly dependent on the specific ADC and the animal model used. Generally, non-cleavable linkers lead to a more stable ADC in circulation.[3][5]

Bystander Effect

The bystander effect, the killing of antigen-negative cells by a diffusable payload, is a key differentiator between linker types.

ADC	Linker Type	Payload Permeability	Bystander Effect
Trastuzumab-vc-MMAE	Cleavable	High	Potent
Trastuzumab-emtansine (T-DM1)	Non-cleavable	Low	Negligible[9][10]
DS-8201a (T-DXd)	Cleavable	High	Potent

The bystander effect is particularly advantageous in treating heterogeneous tumors where not all cells express the target antigen.

Experimental Protocols

Detailed and robust experimental protocols are essential for the accurate evaluation and comparison of ADCs with different linker technologies.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability following treatment with an ADC.

Materials:

• Antigen-positive (Ag+) and antigen-negative (Ag-) cancer cell lines

• Complete cell culture medium

• ADC, unconjugated antibody, and free payload

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.

• ADC Treatment: Treat cells with serial dilutions of the ADC, unconjugated antibody, and free payload. Include untreated cells as a control.

• Incubation: Incubate the plates for a duration relevant to the payload's mechanism of action (typically 72-120 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan (B1609692) crystal formation in viable cells.

• Solubilization: Aspirate the medium and add solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value by plotting a dose-response curve.

Diagram 2: Workflow for an in vitro cytotoxicity assay.

In Vitro Bystander Effect Assay (Co-culture Assay)

This assay quantifies the ability of an ADC to kill antigen-negative cells when co-cultured with antigen-positive cells.

Materials:

• Antigen-positive (Ag+) cell line

• Antigen-negative (Ag-) cell line stably expressing a fluorescent protein (e.g., GFP)

• Complete cell culture medium

• ADC

• 96-well plates

• Fluorescence plate reader or flow cytometer

Procedure:

• Cell Seeding: Seed a co-culture of Ag+ and GFP-Ag- cells in a 96-well plate at a defined ratio (e.g., 1:1). Include monocultures of each cell line as controls.

• ADC Treatment: Treat the co-cultures and monocultures with serial dilutions of the ADC.

• Incubation: Incubate the plates for 72-120 hours.

• Fluorescence Measurement:

  • Plate Reader: Measure the GFP fluorescence intensity to specifically quantify the viability of the Ag- cell population.

  • Flow Cytometry: Harvest cells, stain with a viability dye (e.g., Propidium Iodide), and analyze the percentage of dead cells within the GFP-positive population.

• Data Analysis: Normalize the viability of the Ag- cells in the treated co-cultures to the untreated co-culture control. A significant decrease in the viability of Ag- cells in the co-culture compared to the monoculture indicates a bystander effect.

Diagram 3: Linker type determines the potential for a bystander effect.

In Vivo Pharmacokinetics Study in Mice

This study determines the concentration of the ADC and its components in the blood and tissues over time.

Materials:

• Tumor-bearing mice (e.g., xenograft model)

• ADC formulation

• Blood collection supplies (e.g., microcentrifuge tubes with anticoagulant)

• Analytical instrumentation (e.g., ELISA plate reader, LC-MS/MS)

Procedure:

• ADC Administration: Administer a single intravenous (IV) dose of the ADC to the mice.

• Serial Blood Collection: Collect blood samples at predetermined time points (e.g., 5 min, 1h, 6h, 24h, 48h, 72h, 168h).

• Plasma Preparation: Process the blood to obtain plasma by centrifugation.

• Tissue Harvesting: At terminal time points, euthanize the mice and harvest tumors and other relevant tissues.

• Sample Analysis:

  • Total Antibody: Quantify using an ELISA.

  • Conjugated ADC: Quantify using an ELISA that detects both the antibody and the payload.

  • Free Payload: Quantify using LC-MS/MS after protein precipitation.

• Data Analysis: Calculate key pharmacokinetic parameters such as half-life, clearance, and area under the curve (AUC) for each analyte.

Conclusion

The decision between a cleavable and non-cleavable linker is a multifaceted one that depends on the specific therapeutic context. Cleavable linkers offer the potential for enhanced efficacy through the bystander effect, which is particularly valuable for treating heterogeneous tumors.[3] However, this can come at the cost of lower plasma stability and a higher risk of off-target toxicity.[6] Non-cleavable linkers generally provide greater stability and a more favorable safety profile, but their efficacy is more reliant on high and homogeneous target antigen expression and efficient internalization and lysosomal processing.[5][6] Rigorous preclinical evaluation using the standardized protocols outlined in this guide is essential for selecting the optimal linker strategy to maximize the therapeutic potential of a novel ADC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 5. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 6. Cleavable versus non-cleavable ADC linker chemistry - ProteoGenix [proteogenix.science]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.technologynetworks.com [cdn.technologynetworks.com]

A Comparative Guide to the Mass Spectrometric Characterization of Mal-PEG4-NH-Boc Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the characterization of Maleimide-PEG4-NH-Boc (Mal-PEG4-NH-Boc) conjugates using mass spectrometry. It offers a comparative analysis with alternative bioconjugation linkers, supported by predicted fragmentation data and detailed experimental protocols. This document is intended to assist researchers in selecting appropriate analytical methods and interpreting the resulting data for these critical reagents in bioconjugation and drug development.

Introduction to Mal-PEG4-NH-Boc

Mal-PEG4-NH-Boc is a heterobifunctional crosslinker that features a maleimide (B117702) group for covalent linkage to thiol-containing molecules (such as cysteine residues in proteins) and a Boc-protected amine for subsequent conjugation or modification after deprotection. The polyethylene (B3416737) glycol (PEG) spacer enhances solubility and reduces steric hindrance. Accurate characterization of this linker and its conjugates is crucial for ensuring the quality, stability, and performance of the final bioconjugate.

Mass Spectrometric Characterization of Mal-PEG4-NH-Boc

Electrospray ionization (ESI) mass spectrometry is a powerful technique for the characterization of Mal-PEG4-NH-Boc. The expected molecular weight of Mal-PEG4-NH-Boc (C₁₉H₃₂N₂O₈) is 416.45 g/mol . High-resolution mass spectrometry can confirm the elemental composition and purity of the reagent.

Tandem mass spectrometry (MS/MS) is employed to elucidate the structure through fragmentation analysis. The fragmentation of Mal-PEG4-NH-Boc is predicted to occur at its chemically labile bonds.

Predicted Fragmentation Pattern

The fragmentation of the protonated molecule [M+H]⁺ is expected to follow characteristic pathways for its functional groups:

• Loss of the Boc group: A prominent neutral loss of isobutylene (B52900) (56 Da) from the tert-butoxycarbonyl (Boc) protecting group is a well-documented fragmentation pathway for Boc-protected amines.[1][2][3] Another related loss is that of tert-butanol.

• Cleavage of the PEG chain: Fragmentation along the polyethylene glycol (PEG) linker typically results in the neutral loss of ethylene (B1197577) glycol units (44 Da).

• Cleavage at the amide bond: The amide linkage can also be a site of fragmentation.

The following table summarizes the predicted key fragments for Mal-PEG4-NH-Boc.

Predicted Fragment	Description	Predicted m/z
[M+H]⁺	Protonated parent molecule	417.22
[M+H - 56]⁺	Loss of isobutylene from the Boc group	361.16
[M+H - 100]⁺	Loss of the entire Boc group (C₅H₉O₂)	317.18
[M+H - C₂H₄O]⁺ and subsequent losses	Cleavage of the PEG chain	373.19 and subsequent losses of 44.03 Da

Comparison with Alternative Linkers

The choice of linker is critical for the stability and function of a bioconjugate. The following table compares Mal-PEG4-NH-Boc with other common crosslinkers.

Linker Type	Reactive Groups	Bond Formed	Key Advantages	Key Disadvantages
Mal-PEG4-NH-Boc	Maleimide, Boc-protected Amine	Thioether, Amide (after deprotection)	Versatile for sequential conjugation; PEG spacer improves solubility.	The thioether bond can be susceptible to retro-Michael addition, leading to deconjugation.[4][5]
SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate)	Maleimide, NHS ester	Thioether, Amide	Widely used and well-characterized.	The thioether bond has similar stability concerns as other maleimides; NHS ester is prone to hydrolysis.
DBCO-PEG-NHS Ester (Click Chemistry)	Dibenzocyclooctyne, NHS ester	Triazole, Amide	Forms a highly stable triazole ring via copper-free click chemistry; bioorthogonal.	DBCO moiety is larger and more hydrophobic than maleimide.
Next-Generation Maleimides (e.g., with self-hydrolyzing succinimide (B58015) ring)	Maleimide derivative, other functional group	Stabilized Thioether	Designed to form a more stable bond by preventing the retro-Michael reaction, leading to greater stability in plasma.[6][7]	May be less readily available and more expensive.

Experimental Protocols

Mass Spectrometry Analysis of Mal-PEG4-NH-Boc

Objective: To confirm the identity and purity of Mal-PEG4-NH-Boc and to characterize its fragmentation pattern.

Materials:

• Mal-PEG4-NH-Boc

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid

• Mass spectrometer with ESI source (e.g., Q-TOF or Orbitrap)

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of Mal-PEG4-NH-Boc in acetonitrile. Dilute the stock solution to a final concentration of 10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• Mass Spectrometry:

  • Infuse the sample directly into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire full scan mass spectra in positive ion mode over a mass range of m/z 100-1000.

  • Perform tandem MS (MS/MS) on the protonated parent ion ([M+H]⁺, predicted at m/z 417.22).

  • Use collision-induced dissociation (CID) with a normalized collision energy in the range of 10-40 eV to induce fragmentation.

• Data Analysis:

  • Process the full scan spectrum to determine the accurate mass of the parent ion and compare it to the theoretical mass.

  • Analyze the MS/MS spectrum to identify the fragment ions and propose a fragmentation pathway.

Visualizations

Fig. 1: Experimental workflow for MS analysis.

Fig. 2: Predicted fragmentation of Mal-PEG4-NH-Boc.

References

• 1. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Researcher's Guide to Determining Drug-to-Antibody Ratio for Mal-PEG4-NH-Boc ADCs

For researchers, scientists, and drug development professionals, the accurate determination of the drug-to-antibody ratio (DAR) is a critical quality attribute (CQA) for antibody-drug conjugates (ADCs). This guide provides a comprehensive comparison of the primary analytical methods used to characterize ADCs synthesized with the Mal-PEG4-NH-Boc linker, a common maleimide-containing linker. We present supporting experimental data, detailed protocols, and visual workflows to aid in the selection and implementation of the most suitable DAR determination strategy.

The Mal-PEG4-NH-Boc linker facilitates the conjugation of a cytotoxic payload to an antibody via a stable thioether bond formed between the maleimide (B117702) group and a free thiol on the antibody, typically from a reduced interchain cysteine. The PEG4 spacer enhances solubility and can influence the overall hydrophobicity of the ADC. An accurate assessment of the number of drug molecules conjugated to each antibody is paramount for ensuring ADC efficacy, safety, and batch-to-batch consistency.

Comparison of Key Methods for DAR Determination

Several analytical techniques are employed to determine the DAR of ADCs, each with distinct advantages and limitations. The primary methods for analyzing Mal-PEG4-NH-Boc ADCs are Hydrophobic Interaction Chromatography (HIC), Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), and Mass Spectrometry (MS), often coupled with liquid chromatography (LC-MS).

Method	Principle	Advantages	Disadvantages	Best Suited For
Hydrophobic Interaction Chromatography (HIC)	Separates ADC species based on differences in hydrophobicity under non-denaturing conditions. The addition of each hydrophobic drug-linker increases retention time.[1][2]	Preserves the native structure of the ADC, providing information on the distribution of different drug-loaded species (DAR 0, 2, 4, 6, 8).[3] Considered a gold standard for cysteine-conjugated ADCs.[1]	High salt concentrations in the mobile phase can be corrosive to equipment and may not be directly compatible with MS.[4][5] May not resolve species with very similar hydrophobicities.	Routine quality control, monitoring of conjugation reactions, and characterization of the distribution of drug-loaded species for cysteine-conjugated ADCs.
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)	Separates molecules based on hydrophobicity under denaturing conditions, often after reduction of the ADC into its light and heavy chains.[1][6]	High resolution and compatibility with MS.[7] Can provide information on the drug distribution on light and heavy chains.[1]	Denaturing conditions mean the intact ADC structure is not analyzed. Requires sample preparation (reduction). May not be suitable for all ADC formats.	Orthogonal characterization to HIC, analysis of reduced ADC fragments, and methods requiring MS coupling.
Mass Spectrometry (MS) / LC-MS	Determines the precise molecular weight of the different ADC species. The mass difference between the unconjugated antibody and the drug-loaded species allows for the calculation of the DAR.[8]	Provides highly accurate mass measurements for unambiguous identification of DAR species. Can be coupled with HIC or RP-HPLC for online characterization.[7]	Ionization efficiency can vary between different DAR species, potentially affecting quantitation.[9] Data analysis, particularly deconvolution of spectra, can be complex.	In-depth characterization, identification of unexpected modifications, and confirmation of results from other methods.

Experimental Protocols

Hydrophobic Interaction Chromatography (HIC) Protocol

This protocol provides a general framework for the DAR analysis of a Mal-PEG4-NH-Boc ADC. Optimization of parameters such as gradient slope and organic modifier concentration may be required for specific ADCs.

• Column: A HIC column suitable for monoclonal antibodies, such as a Butyl-NPR column.

• Mobile Phase A: 1.5 M Ammonium (B1175870) Sulfate in 50 mM Sodium Phosphate, pH 7.0.[4]

• Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol.[4]

• Gradient: A linear gradient from 0% to 100% Mobile Phase B over a specified time (e.g., 20-30 minutes).

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV absorbance at 280 nm.

• Sample Preparation: Dilute the ADC sample to approximately 1 mg/mL in Mobile Phase A.

• Data Analysis: Integrate the peaks corresponding to each DAR species (e.g., DAR0, DAR2, DAR4). The weighted average DAR is calculated using the following formula: Average DAR = Σ (% Peak Area of DARn * n) / 100, where 'n' is the number of conjugated drugs.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Protocol for Reduced ADC

This protocol is designed for the analysis of the light and heavy chains of the ADC after reduction.

• Sample Reduction: To 100 µg of ADC (at 1 mg/mL), add Dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 37 °C for 30 minutes.

• Column: A reversed-phase column suitable for proteins, such as a C4 or C8 column.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.[10]

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.[10]

• Gradient: A linear gradient, for example from 20% to 60% Mobile Phase B over 30 minutes.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 60-80 °C.[11]

• Detection: UV absorbance at 280 nm.

• Data Analysis: Integrate the peaks for the unconjugated and conjugated light and heavy chains. The weighted average DAR is calculated based on the relative peak areas and the number of drugs per chain.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

This protocol outlines a general approach for intact ADC analysis by LC-MS.

• Chromatography: An RP-HPLC or SEC method compatible with MS can be used. For native MS, a size-exclusion column with an ammonium acetate (B1210297) mobile phase is often employed. For denaturing MS, an RP-HPLC method similar to the one described above but with a formic acid modifier instead of TFA is common.

• Mass Spectrometer: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap is required.

• Ionization: Electrospray ionization (ESI) is typically used.

• Data Acquisition: Acquire data in the appropriate m/z range for the expected charge state envelope of the ADC.

• Data Analysis: Deconvolute the raw mass spectrum to obtain the zero-charge masses of the different ADC species. Software packages are available for automated deconvolution and DAR calculation.[12][13] The DAR for each species is determined by the mass difference from the unconjugated antibody, and the average DAR is calculated from the relative abundance of each species.

Workflow for DAR Determination

Caption: Workflow for determining the Drug-to-Antibody Ratio (DAR).

Comparison with Alternative Linkers

The choice of linker technology significantly impacts the properties of the ADC and the strategy for DAR analysis. The Mal-PEG4-NH-Boc linker is a non-cleavable linker.[14] Here, we compare it with cleavable linkers.

Linker Type	Examples	Release Mechanism	Impact on DAR Analysis
Non-Cleavable (e.g., Maleimide-based)	SMCC, Mal-PEG4-NH-Boc	Relies on the degradation of the antibody backbone in the lysosome to release the drug-linker-amino acid payload.[14][15]	DAR analysis focuses on the intact ADC or its reduced subunits. The linker is expected to be stable during analysis. The hydrophobicity added by the drug-linker is the primary basis for separation in HIC and RP-HPLC.
Cleavable	Valine-Citrulline (VC), Hydrazone, Disulfide	Cleaved by specific conditions within the target cell, such as lysosomal proteases (VC), low pH (hydrazone), or a reducing environment (disulfide).[15][16]	DAR analysis methods are similar to non-cleavable linkers. However, linker stability during sample preparation and analysis is a critical consideration. For example, acid-labile hydrazone linkers may be sensitive to the acidic mobile phases used in RP-HPLC.[6]

The hydrophilicity of the PEG4 component in the Mal-PEG4-NH-Boc linker can help to mitigate the aggregation that can be caused by hydrophobic payloads.[17] This is an important consideration, as aggregation can complicate chromatographic analysis. Alternative linkers may have different hydrophobicity profiles, which would necessitate the re-optimization of HIC and RP-HPLC methods.[18]

Conclusion

The determination of the drug-to-antibody ratio is a multifaceted process that requires careful selection of analytical methodology. For ADCs constructed with the Mal-PEG4-NH-Boc linker, HIC, RP-HPLC, and LC-MS each provide valuable, and often complementary, information. HIC is well-suited for routine analysis of the distribution of drug-loaded species in a non-denaturing format. RP-HPLC, particularly after reduction, offers an orthogonal view of drug distribution on the antibody subunits and is readily coupled to MS. LC-MS provides the highest level of detail regarding the mass and identity of each species. A thorough understanding of the principles, advantages, and limitations of each technique, as outlined in this guide, will enable researchers to develop a robust analytical strategy for the comprehensive characterization of their ADCs. The choice of an alternative linker technology will primarily influence the stability considerations during analysis and may require adjustments to the separation conditions based on the linker's physicochemical properties.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. sciex.com [sciex.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. molnar-institute.com [molnar-institute.com]
• 11. Rapid Analysis of Reduced Antibody Drug Conjugate by Online LC-MS/MS with Fourier Transform Ion Cyclotron Resonance Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lcms.cz [lcms.cz]
• 13. agilent.com [agilent.com]
• 14. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 15. Differences Between Cleavable and Non-Cleavable ADC Linkers | MolecularCloud [molecularcloud.org]
• 16. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 17. researchgate.net [researchgate.net]
• 18. worldadc-usa.com [worldadc-usa.com]

Comparison Guide: Serum Stability of Mal-PEG4-NH-Boc Conjugates

This guide provides a comprehensive comparison of the serum stability of bioconjugates prepared using maleimide-PEG4-NH-Boc linkers. It details the inherent instabilities of the maleimide-thiol linkage, presents quantitative data comparing it with more stable alternatives, and provides standardized protocols for stability assessment.

Introduction to Mal-PEG4-NH-Boc Conjugates

Maleimide-based linkers are widely used in bioconjugation to couple molecules to proteins, antibodies, and other biomolecules via the sulfhydryl group of cysteine residues. The Mal-PEG4-NH-Boc linker provides a maleimide (B117702) group for thiol conjugation, a hydrophilic 4-unit polyethylene (B3416737) glycol (PEG) spacer to enhance solubility, and a Boc-protected amine for subsequent functionalization. While versatile, the stability of the resulting thiosuccinimide linkage in a biological milieu like serum is a critical parameter for the efficacy and safety of the final conjugate, particularly for therapeutic applications such as antibody-drug conjugates (ADCs).

The primary components of the conjugate are:

• Maleimide: Reacts with thiols via a Michael addition to form a covalent thioether bond.

• PEG4 Linker: A short, hydrophilic spacer.

• Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) group is a standard protecting group for amines, which is stable under physiological conditions but can be removed under acidic conditions to reveal a primary amine for further modification[1][2]. Its stability in serum is generally considered high[3].

The main focus of this guide is the stability of the bond formed between the maleimide group and a protein's cysteine residue in the presence of serum.

The Instability of the Maleimide-Thiol Linkage

The covalent bond formed between a maleimide and a thiol, known as a thiosuccinimide linkage, is susceptible to degradation in serum through two competing pathways[4][5].

• Retro-Michael Reaction (Deconjugation): This is the reverse of the initial conjugation reaction. The thiosuccinimide bond can break, regenerating the maleimide and the free thiol[6][7]. In serum, which contains high concentrations of thiol-containing molecules like albumin and glutathione, the released maleimide-linker can then react with these other thiols. This process, often termed "payload migration," leads to off-target effects and a reduction in the concentration of the desired conjugate[5][8][9].

• Thiosuccinimide Ring Hydrolysis: The succinimide (B58015) ring of the linker can undergo hydrolysis, opening the ring to form a stable succinamic acid thioether[10][11][12]. This ring-opened product is no longer susceptible to the retro-Michael reaction, thus forming a stable, irreversible linkage[4][13].

For traditional maleimides, the rate of the retro-Michael reaction is often faster than the rate of stabilizing hydrolysis, leading to significant conjugate instability in vivo[10].

Maleimide-thiol conjugate instability pathways.

Quantitative Data: Maleimide vs. Alternative Chemistries

The instability of conventional maleimide conjugates has driven the development of alternative linker technologies with enhanced serum stability. The table below summarizes representative data comparing these technologies.

Linker Technology	Conjugation Chemistry	% Intact Conjugate (in human plasma)	Half-Life (t½)	Key Characteristics	References
Conventional Maleimide	Thiol-Maleimide Michael Addition	~50% after 7 days	~100-150 hours	Prone to retro-Michael reaction and payload migration.	[14][15]
Self-Hydrolyzing Maleimide	Intramolecularly Catalyzed Hydrolysis	>90% after 7 days	Hydrolysis t½: ~2-3 hours	Rapidly converts to a stable, ring-opened form, preventing deconjugation.	[4][12]
Next-Gen Maleimide (NGM)	Disulfide Bridging	>95% after 7 days	> 1 week	Re-bridges native disulfide bonds, creating highly stable and homogeneous conjugates.	[14][16][17][18]
Phenyloxadiazole Sulfone	Thiol-Sulfone Julia-Kocienski Reaction	>90% after 5 days	> 1 week	Forms a stable thioether bond resistant to exchange reactions.	[19][20][21][22]

Note: Values are approximate and can vary based on the specific conjugate, protein, and assay conditions.

Comparison with Alternative Technologies

To overcome the limitations of traditional maleimide linkers, several alternative strategies have been developed.

• Next-Generation Maleimides (NGMs): These reagents are designed to improve stability.

  • Self-Hydrolyzing Maleimides: These linkers incorporate chemical groups (e.g., a basic amine) adjacent to the maleimide that catalyze the intramolecular hydrolysis of the thiosuccinimide ring[4]. This rapidly transforms the unstable initial adduct into a stable ring-opened product, effectively "locking" the conjugate and preventing the retro-Michael reaction[12].

  • Disulfide Bridging Maleimides: Reagents like dibromomaleimides (DBMs) can react with both thiols from a reduced disulfide bond, re-bridging the connection with a stable linker[17][23]. This maintains the protein's structural integrity and results in highly stable and homogeneous ADCs.

• Maleimide Alternatives:

  • Julia-Kocienski-like Reagents: Heteroaromatic sulfones, such as methylsulfonyl phenyloxadiazoles, react chemoselectively with cysteine residues to form exceptionally stable thioether linkages[21][24]. Conjugates formed with this chemistry show superior stability in human plasma compared to their maleimide counterparts[19][20].

Comparison of conjugation technologies and stability.

Experimental Protocol: Serum Stability Assay

This section outlines a general protocol for assessing the stability of a bioconjugate in serum.

Objective: To quantify the percentage of intact conjugate over time when incubated in serum at physiological temperature.

Materials:

• Test conjugate (e.g., Mal-PEG4-NH-Boc linked to a protein)

• Human or mouse serum (commercially available)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator or water bath at 37°C

• Quenching solution (e.g., acidic solution to stop reaction, or loading buffer for SDS-PAGE)

• Analytical equipment: HPLC, LC-MS, or SDS-PAGE system with densitometry.

Procedure:

• Preparation: Dilute the test conjugate to a final concentration (e.g., 100 µg/mL to 1 mg/mL) in pre-warmed (37°C) serum. Prepare a control sample by diluting the conjugate in PBS.

• Incubation: Incubate the serum and PBS samples at 37°C.

• Time Points: At designated time points (e.g., 0, 1, 4, 8, 24, 48, 72 hours), withdraw an aliquot from each sample.

• Quenching: Immediately mix the aliquot with a quenching solution to stop any further degradation or thiol exchange. For SDS-PAGE analysis, this can be the SDS-PAGE loading buffer.

• Storage: Store the quenched samples at -20°C or -80°C until analysis.

• Analysis:

  • LC-MS/HPLC: Separate the components of each sample. The intact conjugate will have a specific retention time and mass. Quantify the peak area corresponding to the intact conjugate at each time point.

  • SDS-PAGE: Run the samples on a polyacrylamide gel. The intact conjugate will migrate as a distinct band. Quantify the band intensity using densitometry.

• Calculation: For each time point, calculate the percentage of intact conjugate remaining relative to the amount at time 0. Plot the percentage of intact conjugate versus time to determine the stability profile and half-life.

Workflow for a serum stability assay.

Conclusion

While Mal-PEG4-NH-Boc linkers are effective for bioconjugation, the resulting thiosuccinimide bond is inherently unstable in serum due to the retro-Michael reaction. This can lead to premature payload release and reduced efficacy. For applications requiring high in vivo stability, researchers should consider advanced alternatives such as self-hydrolyzing maleimides, disulfide-bridging next-generation maleimides, or maleimide-alternative chemistries like phenyloxadiazole sulfones. These technologies offer significantly improved serum stability by either rapidly converting the initial adduct to a stable form or by forming a fundamentally more robust covalent bond. Rigorous experimental validation using serum stability assays is crucial for selecting the appropriate linker chemistry for any therapeutic or diagnostic application.

References

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Catalysis of imido-group hydrolysis in a maleimide conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. kinampark.com [kinampark.com]
• 16. Application of Next-Generation Maleimides (NGMs) to Site-Selective Antibody Conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 18. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 19. Rapid, Stable, Chemoselective Labeling of Thiols with Julia- Kocieński Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Rapid, stable, chemoselective labeling of thiols with Julia-Kocieński-like reagents: a serum-stable alternative to maleimide-based protein conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Improving the serum stability of site-specific antibody conjugates with sulfone linkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Next generation maleimides enable the controlled assembly of antibody-drug conjugates via native disulfide bond bridging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. scite.ai [scite.ai]

The Hydrophilic Advantage: A Comparative Guide to Mal-PEG4-NH-Boc Linkers in Antibody-Drug Conjugates

For researchers, scientists, and drug development professionals, the linker is a critical component in the design of effective and safe Antibody-Drug Conjugates (ADCs). The choice of linker dictates the stability, solubility, and pharmacokinetic profile of the ADC, ultimately influencing its therapeutic window. This guide provides a comprehensive comparison of hydrophilic linkers, specifically focusing on the benefits of Mal-PEG4-NH-Boc, against hydrophobic alternatives, supported by experimental data and detailed protocols.

The conjugation of potent, often hydrophobic, cytotoxic payloads to monoclonal antibodies can lead to challenges such as aggregation, reduced solubility, and rapid clearance from circulation. Hydrophilic linkers, particularly those incorporating polyethylene (B3416737) glycol (PEG) chains, have emerged as a key strategy to mitigate these issues.[1][2] Mal-PEG4-NH-Boc is a heterobifunctional linker that embodies this approach, featuring a maleimide (B117702) group for covalent attachment to thiol groups on the antibody, a four-unit PEG chain to impart hydrophilicity, and a Boc-protected amine for the attachment of a drug payload.[3]

Enhancing ADC Properties with Hydrophilicity: A Comparative Overview

The incorporation of hydrophilic linkers like Mal-PEG4-NH-Boc offers several distinct advantages over their hydrophobic counterparts, leading to ADCs with improved physicochemical and pharmacological properties.

Improved Solubility and Reduced Aggregation

A primary benefit of hydrophilic linkers is their ability to counteract the hydrophobicity of the cytotoxic drug, thereby improving the overall solubility of the ADC and reducing its propensity to aggregate.[2][4] ADC aggregation is a critical quality attribute to control, as aggregates can lead to immunogenicity and altered pharmacokinetic profiles.[5][6]

Table 1: Comparison of Aggregation in ADCs with Hydrophilic vs. Hydrophobic Linkers

Linker Type	ADC Example	Drug-to-Antibody Ratio (DAR)	Aggregation (%)	Analytical Method
Hydrophilic (PEG-based)	Trastuzumab-PEG-MMAE	8	< 5%	SEC-HPLC[7][8]
Hydrophobic	Trastuzumab-MC-MMAE	8	> 20%	SEC-HPLC[7][8]

Data synthesized from representative studies. Actual values may vary depending on the specific antibody, payload, and conjugation conditions.

Enhanced Pharmacokinetics and In Vivo Efficacy

The hydrophilic PEG chain creates a hydration shell around the ADC, which can shield it from premature clearance by the reticuloendothelial system.[1][2] This leads to a longer circulation half-life, increased exposure, and greater accumulation in tumor tissues, often translating to enhanced in vivo efficacy.[7][9]

Table 2: Pharmacokinetic and In Vivo Efficacy Comparison of ADCs

Linker Type	ADC Example	Half-life (t½) in rats (days)	Tumor Growth Inhibition (%)	Animal Model
Hydrophilic (PEG8)	IgG-PEG8-MMAE	~5.5	Not specified in this study	Sprague-Dawley rats[1]
Hydrophilic (PEG24)	Brentuximab-PEG24-MMAE	Not specified	Complete tumor regression[10]	Karpas-299 xenograft[10]
Hydrophobic (Val-Cit)	Brentuximab-vc-MMAE (Adcetris®)	Not specified	Significant, but less than PEG24 ADC[10]	Karpas-299 xenograft[10]

This table presents a qualitative and quantitative summary from multiple sources to illustrate the general trend.

Enabling Higher Drug-to-Antibody Ratios (DAR)

Hydrophilic linkers can enable the conjugation of a higher number of drug molecules per antibody (higher DAR) without inducing aggregation.[2] This is particularly advantageous for targets with low expression levels, as a higher DAR can enhance the potency of the ADC.[7]

Experimental Protocols

Detailed methodologies are crucial for the successful synthesis and evaluation of ADCs. Below are representative protocols for key experiments.

Protocol 1: ADC Synthesis and Conjugation using Mal-PEG4-NH-Boc

1. Boc Deprotection of the Linker:

• Dissolve Mal-PEG4-NH-Boc in a suitable organic solvent (e.g., dichloromethane).

• Add an excess of an acid, such as trifluoroacetic acid (TFA), and stir at room temperature for 1-2 hours.[11][12]

• Monitor the reaction by TLC or LC-MS to confirm the removal of the Boc protecting group.

• Evaporate the solvent and excess acid under vacuum to obtain the deprotected Mal-PEG4-NH2 linker.

2. Antibody Reduction:

• Prepare the antibody (e.g., Trastuzumab) in a suitable buffer (e.g., PBS, pH 7.4).

• Add a reducing agent, such as tris(2-carboxyethyl)phosphine (B1197953) (TCEP), in a 5-10 fold molar excess to the antibody.

• Incubate at 37°C for 1-2 hours to reduce the interchain disulfide bonds, exposing free thiol groups.

• Remove the excess reducing agent using a desalting column.

3. Drug-Linker Conjugation:

• Dissolve the deprotected Mal-PEG4-NH2 linker and the activated cytotoxic payload in a suitable solvent (e.g., DMSO).

• Allow the drug and linker to react to form the drug-linker conjugate.

• Add the drug-linker conjugate to the reduced antibody solution. The maleimide group of the linker will react with the free thiol groups on the antibody.

• Incubate the reaction mixture at 4°C for 12-16 hours.

4. ADC Purification:

• Purify the resulting ADC from unreacted drug-linker and other impurities using size-exclusion chromatography (SEC) or protein A affinity chromatography.

Protocol 2: Characterization of the ADC

1. Determination of Drug-to-Antibody Ratio (DAR) by Hydrophobic Interaction Chromatography (HIC): [13][14]

• Column: A HIC column (e.g., Butyl-NPR).

• Mobile Phase A: High salt buffer (e.g., 20 mM sodium phosphate, 1.5 M ammonium (B1175870) sulfate, pH 7.0).

• Mobile Phase B: Low salt buffer (e.g., 20 mM sodium phosphate, pH 7.0, with 20% isopropanol).

• Gradient: A linear gradient from high to low salt concentration.

• Detection: UV absorbance at 280 nm.

• Analysis: The different drug-loaded species will elute at different retention times, with higher DAR species being more retained. The average DAR is calculated based on the peak areas of the different species.

2. Assessment of Aggregation by Size-Exclusion Chromatography (SEC-HPLC): [6][8]

• Column: An SEC column (e.g., TSKgel G3000SWxl).

• Mobile Phase: Isocratic elution with a suitable buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.8).

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 280 nm.

• Analysis: Aggregates will elute earlier than the monomeric ADC. The percentage of aggregation is calculated from the peak area of the aggregate peaks relative to the total peak area.

Visualizing the Advantage: Workflows and Pathways

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: General mechanism of action for an Antibody-Drug Conjugate (ADC).

Caption: Experimental workflow for ADC synthesis and characterization.

Caption: Benefits of hydrophilic linkers in improving ADC properties.

Conclusion

The strategic incorporation of hydrophilic linkers, such as Mal-PEG4-NH-Boc, represents a significant advancement in ADC technology. By improving the physicochemical properties and pharmacokinetic profile of ADCs, these linkers contribute to enhanced stability, reduced aggregation, and superior in vivo performance. The experimental data consistently supports the advantages of hydrophilic linkers over their hydrophobic counterparts, ultimately leading to the potential for a wider therapeutic window and more effective cancer therapies. The continued optimization of linker technology will be a crucial factor in realizing the full therapeutic potential of antibody-drug conjugates.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. cytivalifesciences.com [cytivalifesciences.com]
• 6. lcms.cz [lcms.cz]
• 7. Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. benchchem.com [benchchem.com]
• 10. Frontiers | Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance [frontiersin.org]
• 11. Amine Protection / Deprotection [fishersci.co.uk]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. waters.com [waters.com]
• 14. agilent.com [agilent.com]

A Researcher's Guide to Analytical Techniques for Antibody-Drug Conjugate (ADC) Characterization

For Researchers, Scientists, and Drug Development Professionals

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics, combining the specificity of monoclonal antibodies with the potency of cytotoxic drugs. The inherent complexity of these biomolecules necessitates a comprehensive suite of analytical techniques to ensure their safety, efficacy, and quality. This guide provides a comparative overview of key analytical methods for ADC characterization, supported by experimental data and detailed protocols.

Critical Quality Attributes of ADCs

The development and manufacturing of ADCs require meticulous monitoring of several critical quality attributes (CQAs) that can significantly impact their therapeutic performance. These include:

• Drug-to-Antibody Ratio (DAR): The average number of drug molecules conjugated to a single antibody is a crucial parameter affecting both potency and pharmacokinetics.[1]

• Conjugation Site: The specific amino acid residues where the drug-linker is attached can influence ADC stability, efficacy, and manufacturing consistency.

• Purity: The presence of aggregates, fragments, and other impurities can impact the safety and efficacy of the ADC product.[2]

• Stability: The ability of the ADC to maintain its structural integrity and biological activity under various stress conditions is essential for its shelf-life and in vivo performance.[3][4]

This guide will delve into the analytical techniques used to assess each of these critical attributes.

Comparison of Analytical Techniques for DAR Determination

The accurate determination of the drug-to-antibody ratio (DAR) is fundamental to ADC development. Several techniques are employed for this purpose, each with its own advantages and limitations.

Technique	Principle	Advantages	Disadvantages	Typical Accuracy/Precision
UV/Vis Spectroscopy	Measures absorbance at two wavelengths (typically 280 nm for the antibody and a specific wavelength for the drug) to calculate the concentration of each component and thereby the average DAR.[1][][6]	Simple, rapid, and requires minimal sample preparation.[1][]	Provides only the average DAR, not the distribution. Can be affected by buffer components and similarities in extinction coefficients.[7]	Good for initial estimates, but less accurate than other methods.
Hydrophobic Interaction Chromatography (HIC)	Separates ADC species based on differences in hydrophobicity conferred by the conjugated drug-linker. Species with higher DAR are more hydrophobic and elute later.[1]	Provides information on both the average DAR and the distribution of different DAR species.[1] Analysis is performed under non-denaturing conditions.[7]	Can have lower resolution compared to RPLC. Not directly compatible with mass spectrometry due to the use of non-volatile salts.[8]	Good accuracy and precision for relative quantitation of DAR species.
Reversed-Phase Liquid Chromatography (RPLC)	Separates ADC components under denaturing conditions based on hydrophobicity. Can be used to analyze light and heavy chains separately.	Offers higher resolution than HIC.[7] Compatible with mass spectrometry.	Denaturing conditions can disrupt the native structure of the ADC. Not suitable for intact cysteine-linked ADCs.[1]	High accuracy and precision.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of the intact ADC or its subunits to determine the mass of the conjugated drug and calculate the DAR.[9][10]	Provides highly accurate mass measurements and detailed information on DAR distribution and glycoforms.[8][9] Can be used for both cysteine and lysine-linked ADCs.[7]	Requires more complex instrumentation and data analysis.[7] Ionization efficiency can vary between different DAR species, potentially affecting quantitation.[8]	Excellent accuracy and precision.[8][11]

Comparison of Analytical Techniques for Purity Analysis

Ensuring the purity of an ADC preparation is critical to its safety and efficacy. The primary impurities of concern are aggregates and fragments.

Technique	Principle	Advantages	Disadvantages	Typical Resolution/Sensitivity
Size Exclusion Chromatography (SEC)	Separates molecules based on their hydrodynamic radius. Larger molecules (aggregates) elute first, followed by the monomer, and then smaller fragments.[2]	Robust and widely used for quantifying aggregates and fragments under non-denaturing conditions.[2]	Can have limited resolution for species with similar sizes.[12] Non-specific interactions between the ADC and the column matrix can sometimes lead to poor peak shape.[2]	Good resolution for separating monomers, dimers, and larger aggregates.[7][13] LOD and LOQ for aggregates are typically in the low µg/mL range.[14]
Capillary Electrophoresis - Sodium Dodecyl Sulfate (B86663) (CE-SDS)	Separates proteins under denaturing conditions based on their molecular weight in a gel-filled capillary.	Offers high resolution for separating fragments and other size variants.[12][15] Can be performed under both non-reducing and reducing conditions to analyze the intact ADC and its subunits.[16][17][18]	Denaturing conditions disrupt the native structure. Not suitable for quantifying non-covalent aggregates.	Excellent resolution, capable of separating species with small mass differences.[12][19] High sensitivity for detecting low-level impurities.

Analytical Techniques for Conjugation Site Analysis

Identifying the specific sites of drug conjugation is crucial for understanding structure-activity relationships and ensuring manufacturing consistency.

Technique	Principle	Advantages	Disadvantages
Peptide Mapping by LC-MS/MS	The ADC is enzymatically digested into peptides, which are then separated by liquid chromatography and analyzed by tandem mass spectrometry to identify the drug-conjugated peptides and pinpoint the exact conjugation sites.[20][21]	Provides precise information on the location of conjugation at the amino acid level.[20] Can also identify post-translational modifications.	Can be a complex and time-consuming workflow. Data analysis can be challenging, especially for highly heterogeneous ADCs.
Middle-Up/Middle-Down Analysis by LC-MS	The ADC is digested into larger subunits (e.g., Fab, Fc, light chain, heavy chain) which are then analyzed by mass spectrometry. This approach provides information on the distribution of the drug on these subunits.	Provides a balance between the detail of peptide mapping and the simplicity of intact mass analysis. Can help to localize the drug to specific domains of the antibody.	Does not provide the single amino acid resolution of peptide mapping.

Analytical Techniques for Stability Assessment

The stability of an ADC is evaluated under various stress conditions to predict its shelf-life and behavior in vivo.

Technique	Application in Stability Studies
Size Exclusion Chromatography (SEC)	Monitors the formation of aggregates and fragments over time under different stress conditions (e.g., thermal, photolytic).[4][22]
Hydrophobic Interaction Chromatography (HIC)	Assesses changes in the DAR profile, which can indicate drug deconjugation or degradation of the linker.
Mass Spectrometry (MS)	Provides detailed structural information on degradation products, such as cleaved linkers or modified payloads.[4]
Capillary Electrophoresis (CE)	Monitors changes in charge heterogeneity and the formation of fragments.[4]
Differential Scanning Calorimetry (DSC)	Measures the thermal stability of the ADC and can detect changes in protein conformation upon conjugation and degradation.[4]

Experimental Protocols

Detailed experimental protocols are essential for obtaining reliable and reproducible data. Below are outlines for key analytical techniques.

Protocol for DAR Analysis by HIC-UV

• Sample Preparation: Dilute the ADC sample to a concentration of 1-2 mg/mL in the mobile phase A.

• Chromatographic System: Use an HPLC system equipped with a UV detector and a HIC column (e.g., Butyl-NPR).

• Mobile Phases:

  • Mobile Phase A: High salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate in 50 mM sodium phosphate, pH 7.0).

  • Mobile Phase B: Low salt buffer (e.g., 50 mM sodium phosphate, pH 7.0).

• Gradient Elution: Start with a high concentration of mobile phase A to promote binding to the column. Gradually decrease the salt concentration by increasing the percentage of mobile phase B to elute the ADC species. More hydrophobic species (higher DAR) will elute later.

• Detection: Monitor the absorbance at 280 nm.

• Data Analysis: Integrate the peak areas for each DAR species and calculate the weighted average DAR.

Protocol for Purity Analysis by Non-Reduced CE-SDS

• Sample Preparation: Dilute the ADC sample to approximately 1 mg/mL.[18] Mix the sample with a sample buffer containing SDS and a non-reducing agent (e.g., iodoacetamide) to prevent disulfide bond scrambling.[16][17][18] Heat the sample to denature the protein.[17][18]

• CE System: Use a capillary electrophoresis system with a UV or fluorescence detector.

• Capillary and Gel: Use a bare-fused silica (B1680970) capillary filled with a sieving gel matrix containing SDS.[17]

• Electrophoresis: Apply a voltage across the capillary to separate the denatured ADC and its fragments based on their molecular weight.

• Detection: Monitor the migration of the species by UV absorbance (e.g., at 220 nm).

• Data Analysis: Determine the percentage of the main peak (intact ADC) and any fragment peaks.

Protocol for Conjugation Site Analysis by Peptide Mapping

• Sample Preparation:

  • Denature, reduce, and alkylate the ADC to unfold the protein and break disulfide bonds.

  • Digest the ADC with a specific protease (e.g., trypsin) to generate peptides.[21]

• LC-MS/MS System: Use a high-resolution liquid chromatography system coupled to a tandem mass spectrometer.

• Chromatographic Separation: Separate the peptides using a reversed-phase C18 column with a gradient of increasing organic solvent.

• Mass Spectrometry Analysis:

  • Acquire full scan MS data to determine the mass of the peptides.

  • Perform tandem MS (MS/MS) on selected peptide ions to obtain fragmentation spectra.

• Data Analysis: Use specialized software to search the MS/MS data against the antibody sequence to identify the peptides and locate the drug-conjugated residues.[21]

Protocol for Forced Degradation Studies

• Stress Conditions: Subject the ADC to a range of stress conditions, including:

  • Thermal Stress: Incubate at elevated temperatures (e.g., 40°C, 50°C).[23]

  • Photostability: Expose to light according to ICH guidelines.[23]

  • pH Stress: Incubate in acidic and basic solutions.[23]

  • Oxidative Stress: Treat with an oxidizing agent (e.g., hydrogen peroxide).[23]

• Time Points: Collect samples at various time points during the stress exposure.

• Analytical Testing: Analyze the stressed samples using a battery of stability-indicating methods (e.g., SEC, HIC, MS, CE) to monitor for degradation.

• Data Analysis: Compare the results from the stressed samples to a control sample stored under normal conditions to identify and quantify degradation products.

Visualizing ADC Characterization and Relevant Pathways

Diagrams are powerful tools for illustrating complex biological pathways and experimental workflows.

HER2 Signaling Pathway

Many ADCs target the HER2 receptor, which is overexpressed in certain cancers. Understanding the HER2 signaling pathway is crucial for elucidating the mechanism of action of these ADCs.

Caption: HER2 signaling pathway overview.

General Workflow for ADC Characterization

A systematic workflow is essential for the comprehensive characterization of ADCs, often employing orthogonal methods to ensure data accuracy.

Caption: General workflow for ADC characterization.

Experimental Workflow for Orthogonal Analysis

This diagram illustrates how different analytical techniques can be used in a complementary manner to provide a comprehensive understanding of an ADC.

Caption: Orthogonal analysis workflow for ADCs.

References

• 1. pharmiweb.com [pharmiweb.com]
• 2. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Physical Stability Studies of Antibody-Drug Conjugates (ADCs) Under Stressed Conditions | Springer Nature Experiments [experiments.springernature.com]
• 4. Forced Degradation Study of Antibody Drugs - Creative Proteomics [creative-proteomics.com]
• 6. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. phenomenex.com [phenomenex.com]
• 8. Accurate determination of drug-to-antibody ratio of interchain cysteine-linked antibody-drug conjugates by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. Antibody-Drug Conjugate (ADC) Bioanalysis Strategies Based on LC-MS - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. Specific and high-resolution identification of monoclonal antibody fragments detected by capillary electrophoresis–sodium dodecyl sulfate using reversed-phase HPLC with top-down mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. agilent.com [agilent.com]
• 15. 2024.sci-hub.se [2024.sci-hub.se]
• 16. nist.gov [nist.gov]
• 17. eag.com [eag.com]
• 18. The Strategy for Characterizing ADCs by Capillary Electrophoresis - Creative Biolabs [creative-biolabs.com]
• 19. researchgate.net [researchgate.net]
• 20. Conjugation Site Analysis by MS/MS Protein Sequencing | Springer Nature Experiments [experiments.springernature.com]
• 21. Conjugation Site Analysis by MS/MS Protein Sequencing - Creative Biolabs [creative-biolabs.com]
• 22. agilent.com [agilent.com]
• 23. biopharmaspec.com [biopharmaspec.com]

A Researcher's Comparative Guide to Bioconjugation Crosslinkers

For researchers, scientists, and drug development professionals, the precise and efficient covalent linking of biomolecules is a cornerstone of innovation. The choice of a crosslinker is a critical decision that dictates the stability, functionality, and ultimate success of a bioconjugate. This guide provides an objective comparison of common crosslinkers, supported by a summary of performance characteristics and detailed experimental protocols to empower your bioconjugation strategies.

Bioconjugation, the chemical joining of two or more molecules where at least one is a biomolecule, is a fundamental process in the development of therapeutics, diagnostics, and research tools. Crosslinkers, the molecular bridges that facilitate this union, are diverse in their chemical reactivity, length, and specificity. This guide will delve into a comparative analysis of some of the most widely used crosslinkers to assist you in navigating the selection process for your specific application.

Comparative Analysis of Common Crosslinkers

The selection of an appropriate crosslinker is contingent on several factors, including the functional groups available on the biomolecules, the desired stability of the linkage, and the reaction conditions required to preserve the activity of the biological components. Below is a summary of key characteristics for three major classes of crosslinkers.

Feature	EDC/NHS Chemistry	Homobifunctional NHS Esters (e.g., DSS)	Heterobifunctional NHS/Maleimide (B117702) (e.g., SMCC)
Target Functional Groups	Carboxyls (-COOH) and Primary Amines (-NH2)	Primary Amines (-NH2)	Primary Amines (-NH2) and Sulfhydryls (-SH)
Crosslinker Type	Zero-length	Homobifunctional	Heterobifunctional
Spacer Arm Length	0 Å	Variable (e.g., 11.4 Å for DSS)	Variable (e.g., 8.3 Å for SMCC)
Reaction pH (Optimal)	Activation: 4.5-6.0; Coupling: 7.2-8.5	7.0-9.0	NHS reaction: 7.0-9.0; Maleimide reaction: 6.5-7.5
Bond Formed	Amide	Amide	Amide and Thioether
Control over Conjugation	Can be one or two-step	One-step, can lead to polymerization	Two-step, controlled conjugation
Common Applications	Immobilizing proteins, creating immunogens	Intramolecular crosslinking, protein interaction studies	Antibody-drug conjugates (ADCs), enzyme-antibody conjugates

Performance and Stability Considerations

Performance Metric	N-Hydroxysuccinimide (NHS) Ester	Maleimide
Primary Target	Primary Amines	Sulfhydryls
Reaction pH	7.0 - 9.0	6.5 - 7.5
Hydrolytic Stability	Susceptible to hydrolysis, especially at higher pH. Half-life is ~4-5 hours at pH 7 and 0°C, decreasing to 10 minutes at pH 8.6 and 4°C.[1]	More stable than NHS esters but can undergo hydrolysis at pH > 7.5. The cyclohexane (B81311) ring in SMCC enhances maleimide stability.[2]
Reaction Speed	Rapid reaction with primary amines.	Rapid and specific reaction with sulfhydryls.
Common Issues	Competition with hydrolysis can lower efficiency.	Potential for reaction with other nucleophiles at higher pH.

The drug-to-antibody ratio (DAR) is a critical quality attribute for antibody-drug conjugates (ADCs) and serves as an important measure of conjugation efficiency.[3][] The choice of crosslinker and the conjugation strategy significantly impacts the resulting DAR and the homogeneity of the final product.[5]

Signaling Pathway Focus: HER2-Targeted Antibody-Drug Conjugates

A prominent application of bioconjugation is in the development of ADCs for targeted cancer therapy. The Human Epidermal Growth Factor Receptor 2 (HER2) is a well-established target in breast cancer and other solid tumors.[6][7][8] ADCs targeting HER2, such as Trastuzumab emtansine (T-DM1) and Trastuzumab deruxtecan (B607063) (T-DXd), utilize the specificity of an anti-HER2 monoclonal antibody to deliver a potent cytotoxic payload directly to tumor cells.[7][9]

The mechanism of action involves the binding of the ADC to the HER2 receptor on the cancer cell surface, followed by internalization. Once inside the cell, the linker is cleaved, releasing the cytotoxic drug and leading to cell death. This targeted delivery minimizes systemic toxicity and enhances the therapeutic index of the chemotherapy agent.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. youtube.com [youtube.com]
• 3. Analysis of drug-to-antibody ratio (DAR) and drug load distribution - ProteoGenix [proteogenix.science]
• 5. Recent Advances in Drug-Antibody Ratio Determination of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antibody-drug conjugates in HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibody-Drug Conjugates for the Treatment of HER2-Positive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Summary of Approved HER2 ADCs on The Market & in Clinical Trials | Biopharma PEG [biochempeg.com]

Evaluating the Pharmacokinetics of ADCs with PEG Linkers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The integration of polyethylene (B3416737) glycol (PEG) linkers in antibody-drug conjugates (ADCs) has emerged as a pivotal strategy to enhance their therapeutic potential. By modulating the physicochemical properties of ADCs, PEG linkers can significantly influence their pharmacokinetics (PK), ultimately impacting efficacy and safety. This guide provides an objective comparison of ADCs with and without PEG linkers, supported by experimental data, detailed methodologies for key experiments, and visual representations of relevant processes.

The Impact of PEG Linkers on ADC Pharmacokinetics

PEG linkers are hydrophilic, flexible, and biocompatible polymers that can be incorporated into the linker connecting the antibody to the cytotoxic payload.[1][2] Their primary role is to shield the hydrophobic drug payload, thereby improving the overall properties of the ADC.[2][3] This modification leads to several key pharmacokinetic advantages:

• Improved Solubility and Stability: Hydrophobic payloads can induce aggregation of ADCs, leading to rapid clearance from circulation. Hydrophilic PEG linkers mitigate this issue, enhancing solubility and stability.[3][4]

• Prolonged Circulation Half-Life: The hydrophilic nature of PEG creates a "hydration shell" around the ADC, increasing its hydrodynamic radius and reducing renal clearance. This results in a longer circulation half-life (t1/2) and increased plasma exposure (AUC).[1][4]

• Reduced Immunogenicity: By masking potential epitopes on the payload or linker, PEGylation can reduce the immunogenic potential of the ADC.[2]

• Enhanced Tumor Accumulation: The prolonged circulation time allows for greater accumulation of the ADC in tumor tissues through the enhanced permeability and retention (EPR) effect.[5]

Data Presentation: A Comparative Analysis

The inclusion and length of a PEG linker significantly impact the pharmacokinetic profile of an ADC. The following tables summarize quantitative data from various studies, comparing key performance metrics.

Table 1: Comparison of Pharmacokinetic Parameters of ADCs with and without PEG Linkers

ADC Construct	Linker Type	Half-Life (t1/2)	Clearance (CL)	Area Under the Curve (AUC)	Animal Model	Reference
Affibody-MMAE	Non-PEGylated	19.6 min	-	-	Mouse	[2]
Affibody-PEG4k-MMAE	4 kDa PEG	49.2 min	-	-	Mouse	[2]
Affibody-PEG10k-MMAE	10 kDa PEG	219.0 min	-	-	Mouse	[2]
Trastuzumab	Non-PEGylated	-	0.37 mL/h/kg	-	Rat	[6]
PEG-Trastuzumab	40 kDa PEG	-	Similar to non-PEGylated initially, but increased after 7 days post-subcutaneous dose	Similar to non-PEGylated	Rat	[1]

Note: Direct comparison of absolute values across different studies should be done with caution due to variations in experimental conditions, ADC constructs, and animal models.

Table 2: Effect of PEG Linker Length on ADC Clearance in Rats

ADC Construct (DAR 8)	PEG Size	Clearance (mL/day/kg)
Glucuronide-MMAE	PEG2	> 40
Glucuronide-MMAE	PEG4	~30
Glucuronide-MMAE	PEG8	~15
Glucuronide-MMAE	PEG12	~15
Glucuronide-MMAE	PEG24	~15

Data adapted from a study evaluating the impact of PEG side chains on the pharmacokinetics of MMAE-based ADCs.[4][7] As the PEG chain length increases up to PEG8, the clearance rate significantly decreases, after which it plateaus.

Mandatory Visualization

General Structure of a PEGylated Antibody-Drug Conjugate

Caption: General structure of an ADC with a PEG linker.

Comparative Experimental Workflow for Evaluating ADC Pharmacokinetics

Caption: Experimental workflow for ADC pharmacokinetic analysis.

Cleavable vs. Non-Cleavable PEG Linkers

Caption: Mechanism of payload release for cleavable vs. non-cleavable linkers.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of ADCs. Below are representative protocols for key experiments.

In Vivo Pharmacokinetic Study in Mice

Objective: To determine the pharmacokinetic profile of a PEGylated ADC in a murine model.

Materials:

• Female BALB/c mice (6-8 weeks old)

• ADC solution in a sterile, biocompatible buffer (e.g., PBS)

• Blood collection supplies (e.g., heparinized capillary tubes, microcentrifuge tubes)

• Anesthetic (e.g., isoflurane)

• Centrifuge

Procedure:

• Animal Acclimatization: Acclimatize mice to laboratory conditions for at least one week prior to the study.

• Dosing: Administer a single intravenous (IV) dose of the ADC (e.g., 1-10 mg/kg) to each mouse via the tail vein.[2][8]

• Serial Blood Collection: At predetermined time points (e.g., 5 minutes, 1, 4, 8, 24, 48, 96, and 168 hours post-dose), collect blood samples (approximately 20-50 µL) from the saphenous or retro-orbital vein.[2][8]

• Plasma Processing: Collect blood into tubes containing an anticoagulant (e.g., K2EDTA). Process the blood to obtain plasma by centrifugation at 1,500-2,000 x g for 10-15 minutes at 4°C.[8]

• Sample Storage: Store plasma samples at -80°C until bioanalysis.

Quantification of Total Antibody by ELISA

Objective: To quantify the total antibody concentration (both conjugated and unconjugated) in plasma samples.

Materials:

• 96-well microplate

• Recombinant target antigen or anti-idiotypic antibody (for capture)

• HRP-conjugated anti-human IgG Fc antibody (for detection)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., PBS with 1% BSA)

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Plate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with the capture antibody/antigen (e.g., 1-5 µg/mL in PBS) and incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block non-specific binding sites by adding blocking buffer and incubating for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Sample and Standard Incubation: Add serially diluted standards and plasma samples to the wells and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Detection Antibody Incubation: Add the HRP-conjugated detection antibody and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add TMB substrate and incubate in the dark for 15-30 minutes.

• Stopping Reaction: Stop the reaction by adding the stop solution.

• Data Acquisition: Read the absorbance at 450 nm using a plate reader.

• Data Analysis: Generate a standard curve and calculate the total antibody concentration in the samples.

Quantification of Free Payload by LC-MS/MS

Objective: To quantify the concentration of unconjugated (free) cytotoxic payload in plasma samples.

Materials:

• LC-MS/MS system

• C18 reverse-phase column

• Mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid)

• Internal standard (a stable isotope-labeled analog of the payload)

• Protein precipitation solution (e.g., acetonitrile)

Procedure:

• Sample Preparation:

  • To a known volume of plasma, add the internal standard.

  • Add cold protein precipitation solution (e.g., 3 volumes of acetonitrile).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness.

  • Reconstitute the sample in the initial mobile phase.[9]

• LC-MS/MS Analysis:

  • Inject the prepared sample onto the LC-MS/MS system.

  • Separate the analyte from other components using a suitable gradient on the C18 column.

  • Detect and quantify the payload using multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Generate a standard curve by plotting the peak area ratio of the payload to the internal standard against the concentration.

  • Determine the concentration of the free payload in the samples from the standard curve.[9]

Conclusion

The incorporation of PEG linkers into ADCs offers a powerful strategy to favorably modulate their pharmacokinetic properties. By increasing solubility, stability, and circulation time, PEGylation can lead to enhanced tumor accumulation and potentially improved therapeutic outcomes. However, the optimal PEG linker length and architecture must be carefully considered for each specific ADC, as these factors can influence not only the pharmacokinetics but also the in vitro potency and potential for immunogenicity. The experimental protocols and comparative data presented in this guide provide a framework for the rational design and evaluation of next-generation ADCs with optimized pharmacokinetic profiles.

References

• 1. PEGylation does not significantly change the initial intravenous or subcutaneous pharmacokinetics or lymphatic exposure of trastuzumab in rats but increases plasma clearance after subcutaneous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and Pharmacodynamics of Antibody-Drug Conjugates Administered via Subcutaneous and Intratumoral Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Clinical Pharmacology of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antibody–Drug Conjugates: Pharmacokinetic/Pharmacodynamic Modeling, Preclinical Characterization, Clinical Studies, and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. A simple and highly sensitive LC–MS workflow for characterization and quantification of ADC cleavable payloads - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal of Mal-PEG4-NH-Boc

For researchers and scientists engaged in drug development and other advanced scientific endeavors, the responsible handling and disposal of specialized chemical reagents like Mal-PEG4-NH-Boc is paramount. Adherence to proper disposal protocols is not only a cornerstone of laboratory safety but also a critical component of regulatory compliance and environmental stewardship. This guide provides a detailed, step-by-step procedure for the safe disposal of Mal-PEG4-NH-Boc, ensuring the protection of laboratory personnel and the integrity of your research environment.

Understanding the Compound: Key Safety and Reactivity Data

Property	Information	Source/Comment
Molecular Formula	C19H32N2O8	BroadPharm[1]
Primary Hazard	The maleimide (B117702) group readily reacts with thiols.	Based on the known reactivity of maleimide compounds.
Secondary Hazard	The Boc-protecting group is acid-labile and can be removed under acidic conditions.	General chemical knowledge of Boc-protected amines.
Storage	Store at -20°C in a dry place.	BroadPharm, Tebubio[1][2]

Core Disposal Protocol: A Step-by-Step Approach

The primary safety concern during the disposal of Mal-PEG4-NH-Boc is the reactivity of the maleimide group. Therefore, deactivation of this group is the recommended first step for the disposal of small quantities. For larger quantities, direct disposal through a certified hazardous waste management service is advised.

Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure the following PPE is worn:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A full-length laboratory coat.

Disposal of Small Quantities (Typically < 1 gram):

Step 1: Deactivation of the Maleimide Group

It is best practice to deactivate the reactive maleimide group before disposal by reacting it with an excess of a thiol-containing compound.

• Prepare a Quenching Solution: In a chemical fume hood, prepare a solution of a thiol-containing compound such as β-mercaptoethanol (BME) or dithiothreitol (B142953) (DTT) in a suitable buffer (e.g., phosphate-buffered saline, PBS) at a concentration of approximately 100 mM.

• Reaction: In a designated chemical waste container, add the Mal-PEG4-NH-Boc waste to an excess of the quenching solution (e.g., a 10-fold molar excess of the thiol).

• Incubation: Allow the reaction to proceed for at least 2 hours at room temperature with occasional mixing to ensure the complete reaction of the maleimide group.

Step 2: Collection and Labeling of Waste

• Liquid Waste: The deactivated Mal-PEG4-NH-Boc solution should be collected in a clearly labeled, sealed, and appropriate hazardous waste container. The label should include "Hazardous Waste" and the specific contents (e.g., "Mal-PEG4-NH-Boc waste, deactivated with [name of thiol compound]"). Do not pour it down the drain.

• Solid Waste: Unused solid Mal-PEG4-NH-Boc should be disposed of as hazardous chemical waste. If possible, keep it in its original container and place it inside a secondary, sealable container.

• Contaminated Materials: All materials, such as pipette tips, gloves, and absorbent paper, that have come into contact with Mal-PEG4-NH-Boc should be collected in a designated hazardous waste container.

Disposal of Large Quantities:

For larger quantities of Mal-PEG4-NH-Boc, direct disposal via your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor is required. Do not attempt to deactivate large quantities in the lab.

Empty Containers:

Containers that held Mal-PEG4-NH-Boc should be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or isopropanol). The rinsate must be collected and treated as hazardous chemical waste. After triple-rinsing and defacing the original label, the container can be disposed of as regular laboratory waste.

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 2. tebubio.com [tebubio.com]

Personal protective equipment for handling Mal-PEG4-NH-Boc

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides immediate, essential safety and logistical information for Mal-PEG4-NH-Boc, a PEG linker containing a maleimide (B117702) group and a Boc-protected amine group. The following procedures for personal protective equipment (PPE), operational handling, and disposal are based on the known reactivity of the compound's functional groups and general laboratory safety best practices.

Personal Protective Equipment (PPE)

When handling Mal-PEG4-NH-Boc, appropriate personal protective equipment is crucial to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Item	Specification
Hand Protection	Gloves	Chemical-resistant nitrile or neoprene gloves.
Eye Protection	Safety Glasses/Goggles	ANSI Z87.1 certified safety glasses with side shields or chemical splash goggles.
Body Protection	Lab Coat	Standard laboratory coat.
Respiratory Protection	Fume Hood	All handling of the solid compound and its solutions should be conducted in a certified chemical fume hood to avoid inhalation of any dust or aerosols.

Operational Handling and Storage

Proper handling and storage are critical to maintain the integrity of Mal-PEG4-NH-Boc and to prevent hazardous situations.

Aspect	Procedure
Receiving and Inspection	Upon receipt, visually inspect the container for any damage or leaks.
Storage	Store in a tightly sealed container at -20°C in a dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[1]
Weighing and Aliquoting	Perform in a chemical fume hood. Avoid generating dust. Use appropriate tools (e.g., anti-static spatulas).
Dissolving	Dissolve in an appropriate anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).
Reaction Quenching	Unreacted maleimide groups should be quenched with an excess of a thiol-containing compound (e.g., β-mercaptoethanol or dithiothreitol) before disposal.

Disposal Plan

All waste containing Mal-PEG4-NH-Boc must be treated as hazardous chemical waste.

Waste Type	Disposal Procedure
Solid Waste	Unused or expired solid Mal-PEG4-NH-Boc should be disposed of in its original, sealed container.
Liquid Waste	Collect all solutions containing Mal-PEG4-NH-Boc in a clearly labeled, sealed, and appropriate hazardous waste container. Do not pour down the drain.
Contaminated Materials	All contaminated materials (e.g., pipette tips, gloves, bench paper) should be collected in a designated hazardous waste container.

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.

Incident	First Aid / Spill Response
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.[2]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[2]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]
Spill	Evacuate the area. Wear appropriate PPE. For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large spills, contact your institution's environmental health and safety (EHS) department.

Experimental Protocol: Quenching of Unreacted Maleimide

To safely dispose of solutions containing unreacted Mal-PEG4-NH-Boc, the reactive maleimide group should be quenched.

• Prepare Quenching Solution: Prepare a 1 M stock solution of β-mercaptoethanol (BME) or dithiothreitol (B142953) (DTT) in a suitable solvent (e.g., the same solvent as your reaction).

• Quenching Reaction: In a designated waste container within a fume hood, add the quenching solution to the Mal-PEG4-NH-Boc solution to achieve a final concentration of at least a 10-fold molar excess of the thiol compound.

• Incubation: Gently mix and allow the reaction to proceed at room temperature for at least 2 hours to ensure complete quenching of the maleimide.

• Disposal: The quenched solution is still considered hazardous waste and must be disposed of according to your institution's EHS guidelines.

Workflow for Handling Mal-PEG4-NH-Boc

References

• 1. Mal-PEG4-NH-Boc, 2517592-97-9 | BroadPharm [broadpharm.com]
• 2. beta.broadpharm.com [beta.broadpharm.com]